1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
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Description
Properties
Molecular Formula |
C10H20N2O |
|---|---|
Molecular Weight |
184.28 g/mol |
IUPAC Name |
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine |
InChI |
InChI=1S/C10H20N2O/c1-12-5-2-10(8-12)11-9-3-6-13-7-4-9/h9-11H,2-8H2,1H3 |
InChI Key |
HOPHZIOKGSGCAC-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCC(C1)NC2CCOCC2 |
Origin of Product |
United States |
An In-depth Technical Guide to the Physicochemical Properties of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
Introduction: The Critical Role of Physicochemical Profiling in Drug Discovery
Molecular Identity and Structural Features
A thorough understanding of a compound's physicochemical nature begins with its precise chemical identity.
-
IUPAC Name: 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
-
Molecular Formula: C10H20N2O
-
Molecular Weight: 184.28 g/mol
-
Chemical Structure:
-
The molecule features a tertiary amine within the pyrrolidine ring (a saturated five-membered nitrogen heterocycle) and a secondary amine linking the pyrrolidine and oxane rings.[3] The presence of these basic nitrogen atoms is a key determinant of its pKa and, consequently, its solubility and interactions with biological targets. The oxane (tetrahydropyran) ring introduces a polar ether linkage.
-
Table 1: Predicted Physicochemical Properties of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
| Property | Predicted Value/Range | Significance in Drug Development |
| pKa | 8.5 - 10.5 | Governs the degree of ionization at physiological pH, impacting solubility, permeability, and receptor binding.[4] |
| logP | 0.5 - 1.5 | Measures lipophilicity, which influences membrane permeability, protein binding, and metabolic stability.[1][5] |
| Aqueous Solubility | Moderate to High | Essential for dissolution in the gastrointestinal tract and systemic circulation, affecting bioavailability.[1][6] |
Note: The values presented in this table are estimations derived from the analysis of structurally similar compounds and computational models. Experimental verification is crucial.
Ionization Constant (pKa): A Gatekeeper of Biological Activity
The pKa is the pH at which a compound exists in a 50:50 equilibrium between its ionized and non-ionized forms.[4] For a basic compound like 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine, the pKa refers to the acidity of its conjugate acid. The ionization state is critical as the charged (ionized) form generally exhibits higher aqueous solubility, while the neutral (non-ionized) form is more likely to permeate lipidic biological membranes.
Causality Behind Experimental Choice: Potentiometric Titration
Potentiometric titration is the gold-standard method for pKa determination within the range of 2-12 due to its accuracy and direct measurement principle.[7] This method involves monitoring the pH of a solution of the compound as a titrant (a strong acid or base) is added incrementally. The resulting titration curve reveals the inflection point, which corresponds to the pKa.[8]
Experimental Protocol: pKa Determination by Potentiometric Titration
Objective: To determine the acid dissociation constant(s) (pKa) of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
Materials:
-
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
-
0.1 M Hydrochloric Acid (HCl), standardized
-
0.1 M Sodium Hydroxide (NaOH), standardized and carbonate-free
-
High-purity water, deionized
-
pH meter with a combination electrode, calibrated with standard buffers (pH 4, 7, and 10)
-
Magnetic stirrer and stir bar
-
25 mL buret, class A
-
100 mL beaker
Procedure:
-
Accurately weigh approximately 10-20 mg of the test compound and dissolve it in 50 mL of deionized water in a 100 mL beaker.
-
Place the beaker on a magnetic stirrer and add a stir bar.
-
Immerse the calibrated pH electrode into the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.
-
Begin stirring at a constant, gentle rate.
-
Record the initial pH of the solution.
-
Titrate the solution with standardized 0.1 M HCl. Add the titrant in small increments (e.g., 0.1 mL) and record the pH after each addition, allowing the reading to stabilize.
-
Continue the titration until the pH drops significantly and then plateaus, indicating the complete protonation of the basic centers.
-
Plot the pH (y-axis) versus the volume of titrant added (x-axis) to generate a titration curve.
-
The pKa is determined from the pH at the half-equivalence point. For a molecule with multiple basic centers, multiple inflection points may be observed.
Lipophilicity (logP): Balancing Permeability and Solubility
Lipophilicity, the affinity of a compound for a lipid-like environment, is a crucial parameter that influences a drug's ability to cross biological membranes, its binding to plasma proteins, and its potential for metabolic clearance.[1][9] The octanol-water partition coefficient (P) is the most common measure of lipophilicity, typically expressed as its logarithm (logP).[10] A balanced logP is often sought; high values can lead to poor solubility and increased metabolic turnover, while low values may result in poor membrane permeability.[1]
Causality Behind Experimental Choice: Shake-Flask Method
The shake-flask method is a traditional and widely accepted technique for logP determination.[5][8] It directly measures the partitioning of a compound between two immiscible phases (n-octanol and water), providing a definitive value. While more labor-intensive than chromatographic methods, its direct measurement principle makes it a reliable standard.[5][10]
Experimental Protocol: logP Determination by Shake-Flask Method
Objective: To determine the n-octanol/water partition coefficient (logP) of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
Materials:
-
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
-
n-Octanol, analytical grade, pre-saturated with water
-
Water, analytical grade, pre-saturated with n-octanol
-
Separatory funnels or glass vials with screw caps
-
Mechanical shaker or vortex mixer
-
Centrifuge
-
Analytical instrumentation for concentration measurement (e.g., HPLC-UV or LC-MS)
Procedure:
-
Prepare pre-saturated solvents by vigorously mixing equal volumes of n-octanol and water for at least 24 hours, followed by separation of the two phases.
-
Prepare a stock solution of the test compound in the aqueous phase at a known concentration.
-
In a separatory funnel or vial, combine a known volume of the aqueous stock solution with an equal volume of the pre-saturated n-octanol.
-
Seal the container and shake vigorously for a set period (e.g., 1-2 hours) to allow for complete partitioning.
-
Allow the two phases to separate completely. Centrifugation may be used to expedite this process and ensure a clean separation.
-
Carefully collect a sample from both the aqueous and organic phases.
-
Determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV), using a pre-established calibration curve.
-
Calculate the partition coefficient (P) as the ratio of the concentration in the organic phase to the concentration in the aqueous phase.
-
The logP is the base-10 logarithm of P.[10]
Aqueous Solubility: The Foundation of Bioavailability
Aqueous solubility is a fundamental property that dictates the maximum concentration of a compound that can be achieved in solution.[6] For orally administered drugs, sufficient solubility is necessary for dissolution in the gastrointestinal fluids prior to absorption.[2] Poor solubility can be a major hurdle in drug development, leading to low and variable bioavailability.
Causality Behind Experimental Choice: Thermodynamic (Equilibrium) Solubility
Thermodynamic solubility, determined at equilibrium, is considered the "gold standard" as it represents the true solubility of the most stable crystalline form of the compound.[11] This is in contrast to kinetic solubility measurements, which can be influenced by the dissolution rate of a solid form (often from a DMSO stock) and may overestimate the true solubility.[11][12] For lead optimization and candidate selection, an accurate thermodynamic solubility value is paramount.
Experimental Protocol: Thermodynamic Aqueous Solubility Determination
Objective: To determine the thermodynamic solubility of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine in a buffered aqueous solution.
Materials:
-
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (solid form)
-
Phosphate-buffered saline (PBS), pH 7.4
-
Small glass vials with screw caps
-
Orbital shaker or rotator in a temperature-controlled environment (25°C)
-
Syringe filters (e.g., 0.45 µm PVDF)
-
Analytical instrumentation for concentration measurement (e.g., HPLC-UV or LC-MS)
Procedure:
-
Add an excess amount of the solid compound to a vial containing a known volume of PBS (pH 7.4). The presence of undissolved solid at the end of the experiment is essential.
-
Seal the vials and place them on a shaker in a temperature-controlled environment (e.g., 25°C).
-
Agitate the samples for an extended period (typically 24-48 hours) to ensure equilibrium is reached.
-
After incubation, visually inspect the samples to confirm the presence of undissolved solid.
-
Allow the samples to stand to let the solid settle.
-
Carefully withdraw an aliquot of the supernatant and immediately filter it through a syringe filter to remove any undissolved particles.
-
Dilute the filtered solution with a suitable solvent and analyze the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV).
-
The measured concentration represents the thermodynamic solubility of the compound under the specified conditions.
Visualizing the Workflows
To aid in the conceptualization of the experimental processes, the following diagrams illustrate the workflows for determining pKa, logP, and aqueous solubility.
Caption: Workflow for pKa determination by potentiometric titration.
Caption: Workflow for logP determination by the shake-flask method.
Caption: Workflow for thermodynamic aqueous solubility determination.
Conclusion
The physicochemical properties of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine are fundamental to its potential as a drug candidate. While this guide provides a robust framework for understanding and determining these properties, it underscores the necessity of empirical data. The predictive values for pKa, logP, and solubility suggest a profile that may be amenable to good oral bioavailability. However, the experimental protocols outlined herein are essential next steps to validate these predictions and build a comprehensive data package. By systematically evaluating these core properties, researchers can make informed decisions, optimize molecular design, and ultimately increase the probability of success in the complex process of drug development.
References
- Vertex AI Search. (2024, March 6). Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery.
- Avdeef, A., et al. (n.d.).
- Oreate AI Blog. (2025, December 22). Understanding the Physicochemical Properties of Drugs: A Deep Dive.
- Fiveable. (2025, August 15). Physicochemical properties | Medicinal Chemistry Class Notes.
- Longdom Publishing. (2024, March 22).
- ACD/Labs. (n.d.).
- Waring, M. J. (2011, July 26). Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chemical Research in Toxicology.
- American Pharmaceutical Review. (2013, April 2).
- PASCO. (n.d.).
- Malik, R., & Kamble, G. (2014, June 15). Physicochemical property of drug molecules with respect to drug actions.
- Creative Biolabs. (n.d.). Aqueous Solubility.
- Enamine. (n.d.). Aqueous Solubility Assay.
- ACD/Labs. (n.d.). LogP—Making Sense of the Value.
- Wikipedia. (n.d.). Pyrrolidine.
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- 12. Aqueous Solubility Assay - Enamine [enamine.net]
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine IUPAC name and structure
[1]
Executive Summary
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (Systematic Name: N-(1-methylpyrrolidin-3-yl)tetrahydro-2H-pyran-4-amine) represents a strategic pharmacophore in fragment-based drug discovery (FBDD).[1] This scaffold combines the solubilizing properties of the tetrahydropyran (oxane) ring with the tunable basicity of the pyrrolidine core.[2] It is frequently employed as a "solubility handle" or a linker in kinase inhibitors and GPCR ligands, offering a superior physicochemical profile compared to its carbocyclic analog, the cyclohexyl-amine, by lowering lipophilicity (LogD) while maintaining steric bulk.
Structural Identity & Nomenclature
This compound exists as a secondary amine linking a saturated oxygen heterocycle and a saturated nitrogen heterocycle.[2]
| Attribute | Detail |
| IUPAC Name | N-(1-methylpyrrolidin-3-yl)tetrahydro-2H-pyran-4-amine |
| Common Name | 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine |
| Molecular Formula | C₁₀H₂₀N₂O |
| Molecular Weight | 184.28 g/mol |
| SMILES | CN1CCC(NC2CCOCC2)C1 |
| Stereochemistry | The C3 position on the pyrrolidine ring is chiral.[1] The structure can exist as (R), (S), or a racemic mixture. |
| CAS Registry | Note: While specific enantiomers have distinct CAS numbers, the generic scaffold is often referenced by its components.[2] |
Structural Analysis[1]
-
Core A (Pyrrolidine): A 5-membered nitrogen heterocycle substituted at N1 with a methyl group. This center is highly basic (pKa ~9.5–10.5).[2]
-
Linker (Amine): A secondary amine (-NH-) connecting the two rings.[1] This provides a hydrogen bond donor (HBD) site.[2]
-
Core B (Oxane/Tetrahydropyran): A 6-membered oxygen heterocycle.[1] The ether oxygen acts as a weak hydrogen bond acceptor (HBA) and lowers the overall LogP of the molecule compared to a cyclohexane ring.[2]
Physicochemical Profiling
The following properties make this scaffold attractive for optimizing Lipinski's Rule of 5 compliance in lead compounds.
| Property | Value (Predicted) | Medicinal Chemistry Implication |
| cLogP | 0.2 – 0.8 | Highly hydrophilic; improves aqueous solubility.[1] |
| TPSA | ~35 Ų | Good membrane permeability (CNS penetrant potential). |
| pKa (N1-Pyrrolidine) | ~10.2 | Protonated at physiological pH; drives solubility.[1] |
| pKa (Secondary Amine) | ~8.5 | Moderately basic; potential for salt bridge formation. |
| H-Bond Donors | 1 | The secondary amine NH.[1][2] |
| H-Bond Acceptors | 3 | Pyrrolidine N, Amine N, Oxane O. |
Synthetic Methodology
The most robust route to this scaffold is the Reductive Amination of 1-methylpyrrolidin-3-amine with tetrahydro-4H-pyran-4-one.[1] This method avoids over-alkylation and allows for the use of mild reducing agents.[2][3]
Reaction Scheme (Graphviz)
Figure 1: One-pot reductive amination pathway utilizing Sodium Triacetoxyborohydride (STAB).[1]
Detailed Experimental Protocol
Objective: Synthesis of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (Racemic).
Reagents:
-
1-Methylpyrrolidin-3-amine (1.0 equiv)[1]
-
Tetrahydro-4H-pyran-4-one (1.1 equiv)[1]
-
Sodium triacetoxyborohydride (STAB) (1.5 equiv)
-
Acetic Acid (AcOH) (1.0 equiv)
-
1,2-Dichloroethane (DCE) or Dichloromethane (DCM) [Anhydrous]
Procedure:
-
Imine Formation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1-methylpyrrolidin-3-amine (10 mmol) and tetrahydro-4H-pyran-4-one (11 mmol) in anhydrous DCE (30 mL).
-
Activation: Add Acetic Acid (10 mmol) to buffer the reaction (pH ~5–6), facilitating imine formation. Stir at room temperature for 30–60 minutes under an inert atmosphere (N₂ or Ar). Note: The solution may warm slightly.[2]
-
Reduction: Cool the mixture to 0°C (optional, but recommended to minimize side reactions). Add STAB (15 mmol) portion-wise over 10 minutes.
-
Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor reaction progress via LC-MS (Target Mass [M+H]⁺ = 185.2).
-
Quench & Workup:
-
Quench the reaction by slowly adding saturated aqueous NaHCO₃ (30 mL). Stir for 15 minutes until gas evolution ceases.
-
Extract the aqueous layer with DCM (3 x 30 mL).[2]
-
Critical Step: If the product remains in the aqueous phase due to high polarity, saturate the aqueous layer with NaCl (brine) or use CHCl₃/Isopropanol (3:[2]1) for extraction.[2]
-
-
Purification:
Medicinal Chemistry Applications
This scaffold is widely used to modulate the properties of lead compounds.[2]
Solubility Enhancement
Replacing a cyclohexyl group with the oxan-4-yl (tetrahydropyran) group typically lowers the LogP by ~1.0–1.5 units.[1] The ether oxygen accepts hydrogen bonds from water, significantly improving aqueous solubility without introducing a formal charge.[2]
Pharmacophore Mapping (Graphviz)
Figure 2: Pharmacophore map highlighting the interaction points of the scaffold.
Analytical Characterization
-
¹H NMR (400 MHz, CDCl₃):
- 3.60–3.70 (m, 1H, CH-N-CH),
- 3.95 (dt, 2H, Oxane-O-CH ₂),
- 3.35 (td, 2H, Oxane-O-CH ₂),
- 2.30 (s, 3H, N-CH ₃),
- 1.40–2.80 (m, remaining ring protons).
-
MS (ESI): Calculated for C₁₀H₂₀N₂O [M+H]⁺: 185.16; Found: 185.2.
Safety & Handling
References
-
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry. Link
-
Meanwell, N. A. (2011).[2] "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry. Link
-
Lipinski, C. A. (2004).[2] "Lead- and drug-like compounds: the rule-of-five revolution."[1] Drug Discovery Today. Link
-
PubChem Compound Summary. "1-Methylpyrrolidin-3-amine". National Center for Biotechnology Information.[2] Link
A Technical Guide on the Pyrrolidine Scaffold: Synthesis, Characterization, and Applications in Modern Drug Discovery
For: Researchers, Scientists, and Drug Development Professionals
Preamble: The Quest for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine and the Pivot to a Foundational Scaffold
In the landscape of chemical research and drug development, the precise identification of a molecule is paramount. The Chemical Abstracts Service (CAS) number serves as a unique and unambiguous identifier for a chemical substance. Our initial investigation to locate the CAS number for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine did not yield a specific entry in publicly accessible chemical databases. This suggests that the compound may be a novel chemical entity, not yet synthesized, or not widely available commercially. The absence of a dedicated CAS number precludes a detailed guide on this specific molecule.
However, this inquiry leads us to a more fundamental and broadly significant topic: the pyrrolidine scaffold, which is the core of the requested molecule. The pyrrolidine ring is a cornerstone in medicinal chemistry, featured in numerous FDA-approved drugs.[1] This guide, therefore, pivots to provide an in-depth technical overview of substituted pyrrolidines, offering valuable insights for researchers engaged in the design and synthesis of novel therapeutics. We will explore the synthesis, biological significance, and analytical characterization of this vital heterocyclic motif.
The Pyrrolidine Scaffold: A Privileged Structure in Medicinal Chemistry
The five-membered saturated nitrogen heterocycle, pyrrolidine, is a recurring motif in a vast array of biologically active compounds.[2] Its prevalence in drug discovery can be attributed to several key features:
-
Three-Dimensionality: The non-planar, puckered nature of the pyrrolidine ring allows for the exploration of three-dimensional pharmacophore space, which can lead to enhanced binding affinity and selectivity for biological targets.[2]
-
Stereochemical Complexity: The presence of multiple stereocenters on the pyrrolidine ring provides opportunities for fine-tuning molecular shape and biological activity.
-
Improved Physicochemical Properties: The basic nitrogen atom of the pyrrolidine ring can be leveraged to improve aqueous solubility and other pharmacokinetic properties.
-
Synthetic Tractability: A wealth of synthetic methodologies exists for the construction and functionalization of the pyrrolidine ring, making it an attractive scaffold for chemical library synthesis.[1]
The significance of the pyrrolidine moiety is underscored by its presence in a diverse range of therapeutic agents, including antivirals, anticancer agents, and central nervous system drugs.[1][2]
General Strategies for the Synthesis of Substituted Pyrrolidines
The synthesis of functionalized pyrrolidines is a well-established field of organic chemistry. A variety of synthetic routes can be employed, with the choice of method often dictated by the desired substitution pattern and stereochemistry.
Cycloaddition Reactions
One of the most powerful methods for constructing the pyrrolidine ring is the [3+2] cycloaddition reaction of azomethine ylides with electron-deficient alkenes.[1] This approach allows for the stereocontrolled synthesis of highly substituted pyrrolidines.
Caption: [3+2] Cycloaddition of an azomethine ylide and an alkene.
Reductive Amination of Dicarbonyl Compounds
The reductive amination of 1,4-dicarbonyl compounds with a primary amine is a classical and robust method for the synthesis of N-substituted pyrrolidines. The reaction proceeds through the formation of a di-imine intermediate, which is subsequently reduced to the pyrrolidine.
Intramolecular Cyclization Reactions
A variety of intramolecular cyclization strategies can be employed to construct the pyrrolidine ring. These methods often involve the cyclization of a linear precursor containing a nucleophilic amine and an electrophilic carbon center.
A common approach involves the reaction of 1,4-dichlorobutane with a primary amine, such as methylamine, to yield an N-substituted pyrrolidine.[3]
Caption: Synthesis of N-methylpyrrolidine via intramolecular cyclization.
A one-pot synthesis of N-methylpyrrolidine from 1,4-butanediol and methylamine has also been developed using a modified ZSM-5 catalyst, offering a green and efficient alternative.[4]
Biological Activities of Pyrrolidine Derivatives
The pyrrolidine scaffold is a key component of many biologically active molecules. The following table summarizes a few examples of pyrrolidine-containing compounds and their therapeutic applications.
| Compound Class | Example | Biological Activity |
| Antimicrobial Agents | Pyrrolidine-linked 2-oxoquinolines | Antibacterial activity against strains like K. pneumoniae and ESBL-E. coli.[5] |
| Antiviral Agents | Pyrrolidine-based inhibitors | Inhibition of viral replication. |
| Enzyme Inhibitors | Pyrrolidine-2,5-diones | Potential anticonvulsant activity.[2] |
| Receptor Ligands | Spiro[pyrrolidine-3,3'-oxindoles] | Potential anti-breast cancer agents.[2] |
The antibacterial activity of new methylenepyrrolidinyl oxazolidinones has been demonstrated against several gram-positive strains, with some showing comparable or superior activity to vancomycin.[6]
Analytical Characterization of Pyrrolidine Derivatives
The structural elucidation and purity assessment of synthesized pyrrolidine derivatives are critical steps in the drug discovery process. A combination of analytical techniques is typically employed.
Spectroscopic Methods
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for determining the connectivity and stereochemistry of pyrrolidine derivatives.
-
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the molecular formula of a compound. Liquid chromatography-mass spectrometry (LC-MS) is a preferred method for the analysis of pyrrolidine-containing compounds, such as toxic pyrrolizidine alkaloids in various matrices.[7]
Chromatographic Methods
-
Gas Chromatography (GC): GC can be used for the analysis of volatile pyrrolidine derivatives. For instance, N-methyl-2-pyrrolidinone can be identified and quantified using GC with a nitrogen-phosphorus detector (NPD) or a flame ionization detector (FID).[8]
-
High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique for the purification and analysis of a wide range of pyrrolidine-containing compounds. Chiral HPLC can be used to separate enantiomers.
The following workflow outlines a general procedure for the synthesis and characterization of a novel pyrrolidine derivative.
Caption: General workflow for the synthesis and characterization of pyrrolidine derivatives.
Conclusion
While the specific compound 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine remains elusive in the public domain, the foundational pyrrolidine scaffold represents a fertile ground for drug discovery. Its unique structural and chemical properties have cemented its status as a privileged scaffold in medicinal chemistry. A thorough understanding of the synthesis, functionalization, and characterization of pyrrolidine derivatives is essential for researchers aiming to develop the next generation of therapeutics. The methodologies and insights presented in this guide are intended to serve as a valuable resource for those working at the forefront of pharmaceutical innovation.
References
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Iacona, A., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4887. [Link]
-
ResearchGate. 1-(Pyrrolidin-3-yl)cyclopropanamine-Linked 2-Oxoquinoline Derivatives as Novel Antimicrobial Agents: Synthesis, Characterization, and In Vitro Antimicrobial Evaluation. [Link]
-
PubChem. 3-methyl-N-(oxan-4-yl)piperidin-4-amine. [Link]
- Google Patents.
-
Kim, H. Y., et al. (2003). Synthesis and in vitro activity of new methylenepiperidinyl and methylenepyrrolidinyl oxazolidinone antibacterial agents. Bioorganic & Medicinal Chemistry Letters, 13(13), 2227-2230. [Link]
-
PubChem. 3-(pyrrolidin-1-yl)oxan-4-amine dihydrochloride. [Link]
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Shi, L., et al. (2018). One-pot synthesis of N-methylpyrrolidine (NMPD) using Cu- and Ni-modified ZSM-5 as an efficient catalyst. Green Chemistry, 20(21), 4953-4960. [Link]
-
Semantic Scholar. N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents. [Link]
-
Colegate, S. M., & Edgar, J. A. (2010). Update on analytical methods for toxic pyrrolizidine alkaloids. Journal of AOAC International, 93(1), 1-15. [Link]
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NIOSH. (1998). N-METHYL-2-PYRROLIDINONE: METHOD 1302, Issue 1. NIOSH Manual of Analytical Methods. [Link]
-
Advanced ChemBlocks. Pyrrolidine Products. [Link]
- Google Patents. US7732615B2 - N-(4-fluorobenzyl)-N-(1-methylpiperidin-4-yl)-N′-(4-(2-methylpropyloxy)phenylmethyl)
-
MDPI. N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents: Chemical Preparation, In Vitro Antimicrobial Evaluation, In Silico Analysis and Computational and Theoretical Chemistry Investigations. [Link]
-
Research Results in Pharmacology. The Identification and synthesis of metabolites of 4-(5-methyl-1,3,4-oxadiazole-2-yl)-benzenesulfonamide. [Link]
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The Pyrrolidin-3-Amine Core: A Privileged Scaffold for Targeting Diverse Biological Pathways
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
The pyrrolidin-3-amine scaffold has emerged as a cornerstone in modern medicinal chemistry, lauded for its synthetic tractability and its remarkable ability to interact with a wide array of biological targets with high affinity and specificity. This guide provides a comprehensive exploration of the biological targets of substituted pyrrolidin-3-amines, delving into the mechanistic underpinnings of their activity, the critical influence of stereochemistry, and the experimental methodologies employed to elucidate their therapeutic potential.
The Enduring Appeal of the Pyrrolidin-3-Amine Moiety
The five-membered saturated nitrogen heterocycle of the pyrrolidine ring offers a unique combination of structural features that make it a "privileged scaffold" in drug discovery.[1][2] Its non-planar, puckered conformation allows for the precise spatial orientation of substituents, enabling a three-dimensional exploration of pharmacophore space that is often crucial for potent and selective target engagement.[1] The presence of a basic nitrogen atom and a chiral center at the 3-position further enhances its versatility, providing a handle for a multitude of chemical modifications and stereospecific interactions with biological macromolecules.[1][3]
This guide will navigate through the key classes of biological targets for substituted pyrrolidin-3-amines, offering insights into their therapeutic implications and the experimental rigor required to validate these interactions.
G-Protein Coupled Receptors (GPCRs): A Major Arena for Pyrrolidin-3-Amine Modulators
GPCRs represent one of the largest and most important families of drug targets. The conformational flexibility of the pyrrolidin-3-amine scaffold makes it particularly well-suited for interacting with the diverse topographies of GPCR binding pockets.
Histamine H3 Receptor Antagonists/Inverse Agonists
The histamine H3 receptor, a presynaptic autoreceptor and heteroreceptor in the central nervous system, plays a crucial role in regulating the release of various neurotransmitters, including histamine, acetylcholine, and norepinephrine.[4][5] Antagonists and inverse agonists of the H3 receptor have shown therapeutic promise for the treatment of cognitive disorders, such as Alzheimer's disease and attention-deficit hyperactivity disorder (ADHD).[6]
Substituted pyrrolidin-3-amines have been extensively explored as potent and selective H3 receptor antagonists. The general pharmacophore for these compounds often includes a basic amine (the pyrrolidine nitrogen), a central aromatic or heteroaromatic core, and a lipophilic side chain.
Structure-Activity Relationship (SAR) Insights:
The SAR for pyrrolidine-based H3 antagonists is well-defined. The basicity of the pyrrolidine nitrogen is critical for interaction with a key aspartate residue in the receptor binding pocket. Modifications to the substituents on the pyrrolidine ring and the nature of the linker to the aromatic core significantly impact potency and selectivity.[3]
| Compound Class | Key Substitutions | hH3R Kᵢ (nM) | Reference |
| Biphenyl-ethyl-pyrrolidines | Varied substituents on the biphenyl ring and pyrrolidine nitrogen | 1.5 - 50 | [6] |
| (3S)-N-(biphenyl-2-ylmethyl)pyrrolidin-3-amine derivatives | Carboxamide, carbamate, and sulfonamide modifications | 9e: 1.2, 11b: 2.1, 13a: 3.5 | [7] |
Signaling Pathway of the Histamine H3 Receptor:
The H3 receptor primarily couples to the Gαi/o subunit of the heterotrimeric G-protein.[4] Upon activation by an agonist, this leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and modulation of downstream effectors such as protein kinase A (PKA).[1][8] Antagonists block this signaling cascade, while inverse agonists can suppress the constitutive activity of the receptor.
Experimental Protocol: Histamine H3 Receptor Radioligand Binding Assay
This protocol describes a competitive binding assay to determine the affinity of test compounds for the H3 receptor.
-
Membrane Preparation: Membranes are prepared from cells stably expressing the human H3 receptor (e.g., HEK293 or CHO cells).[9][10]
-
Assay Buffer: A typical assay buffer consists of 50 mM Tris-HCl, pH 7.4, and 5 mM MgCl₂.[10]
-
Radioligand: A tritiated H3 receptor antagonist, such as [³H]-Nα-methylhistamine, is used as the radioligand.[9][10]
-
Assay Procedure:
-
In a 96-well plate, add a fixed concentration of the radioligand to each well.
-
Add increasing concentrations of the unlabeled test compound (the substituted pyrrolidin-3-amine).
-
Add the cell membranes to initiate the binding reaction.
-
Incubate the plate at room temperature for a defined period (e.g., 60-120 minutes) to reach equilibrium.[9][10]
-
Terminate the binding reaction by rapid filtration through a glass fiber filter plate to separate bound from free radioligand.
-
Wash the filters with ice-cold wash buffer.
-
Measure the radioactivity retained on the filters using a scintillation counter.
-
-
Data Analysis: The data are analyzed using non-linear regression to determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Kᵢ value (inhibition constant) can then be calculated using the Cheng-Prusoff equation.
Chemokine CCR2 Receptor Antagonists
The C-C chemokine receptor type 2 (CCR2) and its primary ligand, CCL2 (also known as monocyte chemoattractant protein-1 or MCP-1), play a critical role in the recruitment of monocytes and macrophages to sites of inflammation.[11][12] Consequently, CCR2 antagonists are being investigated for the treatment of various inflammatory and autoimmune diseases, including rheumatoid arthritis, multiple sclerosis, and atherosclerosis.[13]
Substituted pyrrolidin-3-amines have emerged as a promising class of CCR2 antagonists. The stereochemistry at the 3-position of the pyrrolidine ring is often crucial for potent activity.
Structure-Activity Relationship (SAR) Insights:
For many (R)-3-aminopyrrolidine-based CCR2 antagonists, a key interaction involves a salt bridge between the protonated amine and a glutamate residue in the receptor. The substituents on the pyrrolidine nitrogen and the amine at the 3-position are critical for achieving high affinity and selectivity.[14][15]
| Compound | hCCR2b Binding IC₅₀ (nM) | MCP-1-Induced Chemotaxis IC₅₀ (nM) | Reference |
| Compound 71 (an (R)-3-aminopyrrolidine derivative) | 3.2 | 0.83 | [14] |
| Piperidine compound 19 | Potent antagonist | - | [15] |
| Piperazine compounds 42, 47, 49 | Highly potent antagonists | - | [15] |
Signaling Pathway of the CCR2 Receptor:
CCR2 is a GPCR that couples to Gαi proteins.[16] Ligand binding initiates a signaling cascade that includes the activation of phosphoinositide 3-kinase (PI3K), leading to the activation of Akt and the mitogen-activated protein kinase (MAPK) pathway.[11] This ultimately results in cellular responses such as chemotaxis, proliferation, and cytokine production.[16]
Enzymes: A Fertile Ground for Pyrrolidin-3-Amine Inhibitors
The structural rigidity and the presence of key functional groups in substituted pyrrolidin-3-amines make them effective inhibitors of various enzymes.
Dipeptidyl Peptidase-4 (DPP-4) Inhibitors
DPP-4 is a serine protease that plays a crucial role in glucose homeostasis by inactivating incretin hormones such as glucagon-like peptide-1 (GLP-1).[17] Inhibition of DPP-4 prolongs the action of incretins, leading to increased insulin secretion and reduced glucagon levels in a glucose-dependent manner. Consequently, DPP-4 inhibitors are a well-established class of oral antidiabetic drugs for the treatment of type 2 diabetes.[17]
The pyrrolidine moiety is a common feature in many DPP-4 inhibitors. The basic amine of the pyrrolidine ring often forms a key salt bridge interaction with the active site of the enzyme.
Structure-Activity Relationship (SAR) Insights:
The SAR of pyrrolidine-based DPP-4 inhibitors is characterized by the need for a group that can mimic the proline residue of the natural substrates. The substituents on the pyrrolidine ring are optimized to enhance binding affinity and selectivity.[18][19]
| Compound Class | Key Features | DPP-IV Inhibition (IC₅₀/Kᵢ) | Reference |
| 1-[2-[(5-cyanopyridin-2-yl)amino]-ethylamino]acetyl-2-(S)-pyrrolidine carbonitriles | Cyanopyridine and pyrrolidine carbonitrile moieties | Active in the nanomolar range | [18] |
| 4,5-methanoprolinenitrile derivatives | Constrained pyrrolidine ring | Kᵢ values ranging from 7.4 to 143 nM | [18] |
Mechanism of DPP-4 in Glucose Metabolism and Immune Regulation:
DPP-4 is a transmembrane glycoprotein that exists as a homodimer.[20] Its enzymatic activity cleaves dipeptides from the N-terminus of polypeptides containing a proline or alanine residue at the penultimate position.[20] In addition to its role in glucose metabolism, DPP-4 is also involved in immune regulation, acting as a T-cell activation marker (CD26).[21][22]
Experimental Protocol: DPP-4 Enzyme Inhibition Assay
This protocol describes a fluorescence-based assay to measure the inhibitory activity of test compounds against DPP-4.
-
Reagents and Buffers:
-
DPP-4 Assay Buffer (e.g., Tris-HCl buffer, pH 7.5).[7]
-
DPP-4 enzyme (human recombinant).
-
Fluorogenic substrate (e.g., Gly-Pro-AMC).
-
DPP-4 inhibitor (e.g., sitagliptin) as a positive control.
-
-
Assay Procedure:
-
In a 96-well black plate, add the DPP-4 enzyme to each well.
-
Add increasing concentrations of the test compound.
-
Pre-incubate the enzyme and inhibitor for a short period (e.g., 10-15 minutes) at 37°C.
-
Initiate the reaction by adding the fluorogenic substrate.
-
Measure the increase in fluorescence over time using a microplate reader (excitation ~360 nm, emission ~460 nm).
-
-
Data Analysis: The rate of the enzymatic reaction is determined from the linear portion of the fluorescence versus time plot. The percent inhibition is calculated for each concentration of the test compound relative to the uninhibited control. The IC₅₀ value is then determined by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.
The Critical Role of Stereochemistry
The biological activity of substituted pyrrolidin-3-amines is often highly dependent on their stereochemistry. The fixed spatial arrangement of substituents in a specific stereoisomer can lead to optimal interactions with the chiral environment of a biological target, resulting in significantly higher potency compared to other stereoisomers.[1][11]
For example, in the case of certain GPR40 agonists, the cis-4-CF₃ substituent on the pyrrolidine ring was found to favor a pseudo-axial conformation of the acetic acid group at the 2-position, which is a key pharmacophore for receptor activation.[8] Similarly, for a series of CXCR4 antagonists, the (R)-configuration of a substituent on the pyrrolidine nitrogen was crucial for high binding affinity.[1]
The synthesis of enantiomerically pure pyrrolidine derivatives is therefore a critical aspect of drug development programs targeting this scaffold.[3][21][22]
Conclusion
The substituted pyrrolidin-3-amine core continues to be a remarkably fruitful scaffold in the quest for novel therapeutics. Its inherent structural and chemical properties provide a versatile platform for the design of potent and selective modulators of a wide range of biological targets, including GPCRs and enzymes. A deep understanding of the structure-activity relationships, the influence of stereochemistry, and the underlying signaling pathways is paramount for the successful development of new drugs based on this privileged structure. The experimental methodologies outlined in this guide provide a framework for the rigorous evaluation of these promising compounds, paving the way for future therapeutic breakthroughs.
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Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. [Link]
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Discovery of Pyrrolidine-Containing GPR40 Agonists: Stereochemistry Effects a Change in Binding Mode. ACS Publications. [Link]
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The role and therapeutic targeting of the CCL2/CCR2 signaling axis in inflammatory and fibrotic diseases. Frontiers. [Link]
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SYNTHESIS OF CHIRAL PYRROLIDINE DERIVATIVES WITH PROMISING PHARMACOLOGICAL ACTIVITY. Chemistry of Heterocyclic Compounds. [Link]
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A multiple-step screening protocol to identify norepinephrine and dopamine reuptake inhibitors for depression. RSC Publishing. [Link]
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What are CCR2 modulators and how do they work?. News-Medical.net. [Link]
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Histamine and its Effects Mediated via H3 Receptor. SciSpace. [Link]
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Dipeptidyl Peptidase 4 (DPP4) as A Novel Adipokine: Role in Metabolism and Fat Homeostasis. MDPI. [Link]
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Biphenyl-Ethyl-Pyrrolidine Derivatives as Histamine H3 Receptor Modulators for the Treatment of Cognitive Disorders. PMC. [Link]
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Emerging Role of Dipeptidyl Peptidase-4 in Autoimmune Disease. Frontiers. [Link]
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Immunomodulatory Activity of DPP4. JSciMed Central. [Link]
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Unravelling the immunological roles of dipeptidyl peptidase 4 (DPP4) activity and/or structure homologue (DASH) proteins. Oxford Academic. [Link]
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1-(4-Amino-phenyl)-pyrrolidin-3-yl-amine and 6-(3-amino-pyrrolidin-1-yl)-pyridin-3-yl-amine derivatives as melanin-concentrating hormone receptor-1 antagonists. PubMed. [Link]
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Role of the CCL2-CCR2 axis in cardiovascular disease: Pathogenesis and clinical implications. Frontiers. [Link]
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DPP4 ACTIVITY ASSAY KIT. Life Technologies (India). [Link]
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Pharmacological characterization of seven human histamine H3 receptor isoforms. bioRxiv. [Link]
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Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. Beilstein Journals. [Link]
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N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents. Semantic Scholar. [Link]
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Synthesis and Biological Evaluation of 16?-Pyrrolidinosteroidal Derivatives. Request PDF. [Link]
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Ready-to-Assay 5-HT2A Serotonin Receptor Frozen Cells. DiscoverX. [Link]
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Derivatives of (3S)-N-(biphenyl-2-ylmethyl)pyrrolidin-3-amine as selective noradrenaline reuptake inhibitors: Reducing P-gp mediated efflux by modulation of H-bond acceptor capacity. PubMed. [Link]
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Potent antagonists of the CCR2b receptor. Part 3: SAR of the (R)-3-aminopyrrolidine series. PubMed. [Link]
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Synthesis and biological evaluation of 3-aminopyrrolidine derivatives as CC chemokine receptor 2 antagonists. PubMed. [Link]
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(PDF) Synthesis, Docking and Biological Evaluation of New Series of Pyrrolidine Derivatives as Potent Antibacterial Agents. ResearchGate. [Link]
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Development of time-resolved fluorescent based [EU]-GTP binding assay for selection of human Histamine 3 receptor antagonists/inverse agonist: a potential target for Alzheimer's treatment. PubMed. [Link]
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Synthesis and evaluation of potent pyrrolidine H-3 antagonists. ResearchGate. [Link]
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Development of a Conformational Histamine H3 Receptor Biosensor for the Synchronous Screening of Agonists and Inverse Agonists. PMC. [Link]
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CHAPTER 12: CCR2 Antagonists for the Treatment of Diseases Associated with Inflammation. Books. [Link]
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Development of a Conformational Histamine H3 Receptor Biosensor for the Synchronous Screening of Agonists and Inverse Agonists. ACS Publications. [Link]
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Discovery of INCB8761/PF-4136309, a Potent, Selective, and Orally Bioavailable CCR2 Antagonist. PMC. [Link]
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Pyrrolidine Derivatives as Anti-diabetic Agents: Current Status and Future Prospects. ChemistrySelect. [Link]
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Pyrrolone Derivatives as Intracellular Allosteric Modulators for Chemokine Receptors. PMC. [Link]
-
Structure-activity relationship of pyrrolidine pentamine derivatives as inhibitors of the aminoglycoside 6. bioRxiv. [Link]
-
Structure–Activity Relationship (SAR) Analysis of Enzyme Inhibitors. LinkedIn. [Link]
-
Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review. PMC. [Link]
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Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers. [Link]
-
(PDF) Synthesis, Docking and Biological Evaluation of New Series of Pyrrolidine Derivatives as Potent Antibacterial Agents. ResearchGate. [Link]
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literature review on N-substituted pyrrolidine derivatives
Structural Architectures, Synthetic Methodologies, and Therapeutic Applications[1]
Executive Summary
The pyrrolidine ring—a saturated, five-membered nitrogen heterocycle—is a cornerstone of medicinal chemistry, present in approximately 37 FDA-approved therapeutics.[1] Its non-planar "envelope" conformation allows for precise spatial positioning of pharmacophores, while the nitrogen atom serves as a critical vector for modulating physicochemical properties. This guide analyzes the N-substituted pyrrolidine class, focusing on the causality between N-functionalization and bioactivity, advanced synthetic protocols (specifically 1,3-dipolar cycloadditions and Buchwald-Hartwig aminations), and validated therapeutic data.
Part 1: The Pharmacophore & SAR Logic
The biological utility of N-substituted pyrrolidines stems from the ability to tune the molecule's Basic pKa and Lipophilicity (LogP) . Unlike the planar pyrrole, the pyrrolidine ring is puckered, allowing it to span 3D biological space more effectively.[2]
Key Structure-Activity Relationships (SAR)
-
Nitrogen Basicity: Unsubstituted pyrrolidine is a strong base (
). Substitution with electron-withdrawing groups (acyl, sulfonyl, aryl) lowers the , improving membrane permeability and reducing lysosomal trapping. -
Metabolic Stability: The
-carbon is prone to oxidative metabolism (CYP450). N-substitution, particularly with steric bulk or electron-deficient rings, can shield this site or electronically deactivate it against oxidation. -
Conformational Locking: Bulky N-substituents can restrict the ring pucker, locking the molecule into a bioactive conformation preferred by receptors (e.g., Nicotinic acetylcholine receptors).
Visualization: SAR & Mechanistic Logic
Figure 1: Causal relationships between pyrrolidine structural zones and pharmacological outcomes.
Part 2: Synthetic Architectures
Modern synthesis prioritizes convergent methods that install the pyrrolidine ring and the N-substituent simultaneously, or highly efficient post-cyclization couplings.
A. De Novo Construction: 1,3-Dipolar Cycloaddition
The reaction of azomethine ylides with olefinic dipolarophiles is the gold standard for generating highly substituted pyrrolidines with control over up to four stereocenters.[3]
-
Mechanism: Thermal or metal-catalyzed generation of a 1,3-dipole (azomethine ylide) followed by a [3+2] cycloaddition.[4]
-
Catalysts: Ag(I) and Cu(I) salts are preferred for their ability to coordinate the iminoester, stabilizing the dipole and directing stereoselectivity (endo/exo).
B. Post-Synthetic Modification: Buchwald-Hartwig Amination
For accessing N-aryl pyrrolidines (common in CNS drugs), Palladium-catalyzed C-N coupling is superior to nucleophilic aromatic substitution (
Visualization: Synthetic Workflow
Figure 2: Convergent synthetic pathways: [3+2] Cycloaddition for ring formation and Pd-catalyzed coupling for N-arylation.
Part 3: Therapeutic Landscape & Data Analysis
3.1 FDA-Approved Pyrrolidine Therapeutics
The following table highlights how the N-substituent dictates the therapeutic class.
| Drug Name | Indication | N-Substituent Type | Mechanism of Action |
| Captopril | Hypertension | N-Acyl (Proline) | ACE Inhibitor |
| Aniracetam | Nootropic | N-Anisoyl | AMPA Receptor Modulator |
| Clemastine | Antihistamine | N-Methyl | H1 Receptor Antagonist |
| Daridorexant | Insomnia | N-Aryl (Complex) | Orexin Receptor Antagonist |
| Glecaprevir | Hepatitis C | N-Fused (Macrocycle) | NS3/4A Protease Inhibitor |
3.2 Recent Experimental Data (Antimicrobial & Anticancer)
Recent studies have focused on 5-oxopyrrolidine and polysubstituted derivatives.
| Compound Class | Target | Activity Metric | Key Finding | Source |
| 5-Oxopyrrolidine (Cmpd 21) | S. aureus (MRSA) | MIC: 1–8 µg/mL | Potent against multidrug-resistant strains.[5] | [MDPI, 2022] |
| Polysubstituted Pyrrolidine (3k) | HCT116 (Colon Cancer) | IC50: 2.9 µM | Induces G0/G1 cell cycle arrest. | [Arch. Pharm., 2020] |
| Pyrrolidine-Amide (4g) | NAAA Enzyme | IC50: Low µM | Anti-inflammatory via PEA degradation inhibition.[6] | [RSC, 2018] |
Part 4: Validated Experimental Protocols
Protocol A: Ag(I)-Catalyzed [3+2] Cycloaddition
For the synthesis of stereochemically complex pyrrolidine cores.
Reagents:
-
Aldehyde (1.0 equiv)
- -Amino ester (e.g., Glycine ethyl ester HCl) (1.0 equiv)
-
Dipolarophile (e.g., Maleimide or Acrylate) (1.0 equiv)
-
Catalyst: AgOAc (5 mol%)
-
Base:
(1.2 equiv) -
Solvent: DCM or Toluene (Dry)
Step-by-Step Methodology:
-
Imine Formation (In Situ): In a flame-dried round-bottom flask under
, dissolve the amino ester and aldehyde in DCM. Add and stir for 30 mins. Checkpoint: Solution usually turns slightly yellow; water droplets may form if not using a drying agent. -
Catalyst Addition: Add AgOAc (5 mol%) in one portion. The solution typically darkens. Stir for 10 minutes to form the silver-dipole complex.
-
Cycloaddition: Add the dipolarophile (alkene) dropwise. Stir at room temperature (or reflux for unactivated alkenes) for 4–12 hours.
-
Validation (TLC): Monitor the disappearance of the aldehyde spot. Stain with Ninhydrin (for amines) or PMA.
-
Workup: Filter through a Celite pad to remove silver salts. Wash the filtrate with saturated
. Dry over . -
Purification: Flash column chromatography (Hexane/EtOAc).
Protocol B: Buchwald-Hartwig N-Arylation
For installing aryl groups on the pyrrolidine nitrogen.
Reagents:
-
Pyrrolidine derivative (1.2 equiv)
-
Aryl Bromide (1.0 equiv)
-
Catalyst:
(1–5 mol%) -
Ligand: BINAP or Xantphos (1.5 equiv relative to Pd)
-
Base:
or (1.5 equiv) -
Solvent: Toluene or 1,4-Dioxane (Degassed)
Step-by-Step Methodology:
-
Inert Atmosphere: Flame-dry a Schlenk tube and cycle
/Vacuum 3 times. This is critical; is oxygen-sensitive. -
Loading: Add Aryl Bromide, Base,
, and Ligand.[7] Add the Pyrrolidine last (if liquid). -
Solvent: Add degassed solvent via syringe.
-
Reaction: Heat to 80–110°C for 8–16 hours.
-
Checkpoint: The reaction mixture typically turns from a suspension to a dark/black solution. If the catalyst dies (Pd black precipitation) early, conversion will stop.
-
Workup: Cool to RT. Dilute with EtOAc, filter through silica or Celite to remove Pd residues.
-
Purification: Column chromatography. Note: Remove residual Pd if the compound is for biological testing (use metal scavenger resins).
Part 5: References
-
Benedetto Tiz, D., et al. (2022).[8] Recent insights about pyrrolidine core skeletons in pharmacology. PMC. Link
-
Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among U.S. FDA approved pharmaceuticals. Journal of Medicinal Chemistry. Link
-
Matveeva, M., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. MDPI Molecules. Link
-
Organic Chemistry Portal. Buchwald-Hartwig Amination. Link
-
Zhang, J., et al. (2020). Synthesis and biological evaluation of substituted pyrrolidines and pyrroles as potential anticancer agents. Archiv der Pharmazie. Link
-
Li, Y., et al. (2018). Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors. RSC Advances. Link
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An In-depth Technical Guide to the Solubility of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine in Common Laboratory Solvents
Abstract
This technical guide provides a comprehensive framework for understanding and determining the solubility of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine. While specific experimental solubility data for this compound is not extensively available in public literature, this document outlines the fundamental principles governing its solubility, provides a detailed protocol for its experimental determination, and offers insights into predicting its behavior in a range of common laboratory solvents. This guide is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of this compound's physicochemical properties for applications in medicinal chemistry, formulation development, and analytical sciences.
Introduction
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine is a substituted pyrrolidine derivative, a class of compounds frequently encountered in medicinal chemistry and drug discovery. The pyrrolidine moiety is a key structural feature in numerous FDA-approved drugs.[1] The solubility of such a compound is a critical parameter that dictates its handling, formulation, and ultimately its biological activity and therapeutic potential. Poor solubility can present significant challenges during drug development, impacting bioavailability and formulation stability.[2] A comprehensive understanding of the solubility profile of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine across a spectrum of solvents is therefore essential for its effective utilization in research and development.
This guide will first delve into the theoretical underpinnings of solubility, focusing on the molecular structure of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine and its implications for intermolecular interactions. Subsequently, a robust, step-by-step experimental protocol for determining thermodynamic solubility via the shake-flask method is presented. Finally, a discussion on the expected solubility trends in various common laboratory solvents is provided, grounded in the principles of "like dissolves like."
Theoretical Considerations for Solubility
The solubility of a solute in a solvent is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.
Molecular Structure and Physicochemical Properties of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
To predict the solubility of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine, a thorough analysis of its molecular structure is paramount.
-
Hydrogen Bonding: The molecule possesses a secondary amine (-NH-) group and an ether oxygen within the oxane ring. The nitrogen atom of the secondary amine has a lone pair of electrons, and the hydrogen atom bonded to it can act as a hydrogen bond donor. The ether oxygen and the nitrogen atoms can also act as hydrogen bond acceptors.[3][4][5] The ability to form hydrogen bonds is a significant contributor to solubility in protic solvents like water and alcohols.[6]
-
Polarity: The presence of nitrogen and oxygen atoms introduces polarity to the molecule due to the difference in electronegativity between these atoms and carbon. This inherent polarity suggests that the compound will be more soluble in polar solvents.
-
Molecular Size and Hydrophobicity: The molecule contains a total of 10 carbon atoms. As the size of the hydrocarbon portion of an amine molecule increases, its hydrophobic character also increases, which tends to decrease its solubility in water.[4][6] The overall solubility will be a balance between the polar functional groups and the nonpolar hydrocarbon backbone.
-
Basicity: The amine groups in the molecule can act as bases, accepting a proton (H+) in acidic solutions to form a positively charged ammonium ion.[7] This protonation significantly increases the polarity of the molecule and its solubility in aqueous acidic solutions.
The interplay of these structural features will ultimately determine the solubility profile of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
Experimental Determination of Solubility
The "gold standard" for determining the thermodynamic solubility of a compound is the shake-flask method.[2][8] This method involves equilibrating an excess of the solid compound with a solvent at a constant temperature and then measuring the concentration of the dissolved compound in the supernatant.
Recommended Solvents for Analysis
A diverse range of common laboratory solvents should be selected to establish a comprehensive solubility profile. The following table provides a suggested list of solvents, categorized by their polarity.
| Solvent Class | Solvent Name | Polarity Index (P')[9][10] | Relative Polarity[11][12] |
| Non-Polar | n-Hexane | 0.1 | 0.009 |
| Toluene | 2.4 | 0.099 | |
| Polar Aprotic | Dichloromethane (DCM) | 3.1 | 0.309 |
| Ethyl Acetate | 4.4 | 0.228 | |
| Acetone | 5.1 | 0.355 | |
| Acetonitrile (ACN) | 5.8 | 0.460 | |
| Dimethyl Sulfoxide (DMSO) | 7.2 | 0.444 | |
| Polar Protic | Isopropanol (IPA) | 3.9 | 0.546 |
| Ethanol (EtOH) | 4.3 | 0.654 | |
| Methanol (MeOH) | 5.1 | 0.762 | |
| Water | 10.2 | 1.000 |
Detailed Shake-Flask Protocol
This protocol outlines the steps for determining the thermodynamic solubility of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
Materials and Equipment:
-
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (solid)
-
Selected solvents (as per the table above)
-
Analytical balance
-
Vials with screw caps
-
Constant temperature shaker/incubator
-
Centrifuge
-
Syringes and filters (e.g., 0.22 µm PTFE)
-
High-Performance Liquid Chromatography with UV detector (HPLC-UV) or a suitable quantitative analytical method
-
Volumetric flasks and pipettes
Procedure:
-
Preparation of Saturated Solutions:
-
Add an excess amount of solid 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine to a vial containing a known volume of the selected solvent. The presence of excess solid is crucial to ensure that equilibrium is reached.
-
Seal the vials tightly to prevent solvent evaporation.
-
Place the vials in a constant temperature shaker (e.g., 25 °C or 37 °C) and agitate for a sufficient period (typically 24-72 hours) to allow the system to reach equilibrium.
-
-
Sample Collection and Preparation:
-
After the equilibration period, allow the vials to stand undisturbed for a short time to let the excess solid settle.
-
Carefully withdraw a sample of the supernatant using a syringe.
-
Filter the sample through a 0.22 µm filter to remove any undissolved solid particles. This step is critical to avoid overestimation of solubility.
-
-
Quantitative Analysis:
-
Accurately dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of the analytical method.
-
Analyze the diluted sample using a validated HPLC-UV method or another appropriate quantitative technique to determine the concentration of the dissolved compound.
-
Prepare a calibration curve using standard solutions of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine of known concentrations.
-
-
Data Calculation and Reporting:
-
Calculate the solubility of the compound in the solvent using the concentration obtained from the analysis and the dilution factor.
-
Express the solubility in appropriate units, such as mg/mL or mol/L.
-
It is recommended to perform the experiment in triplicate to ensure the reliability of the results.
-
Visual Representation of the Experimental Workflow
Caption: Workflow for Shake-Flask Solubility Determination.
Discussion and Predicted Solubility Trends
Based on the molecular structure of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine, the following solubility trends can be anticipated:
-
High Solubility in Polar Protic Solvents: Due to the presence of the secondary amine and ether functionalities, which can participate in hydrogen bonding, the compound is expected to exhibit high solubility in polar protic solvents such as water, methanol, and ethanol.[3][5] The lone pair on the tertiary amine in the pyrrolidine ring can also act as a hydrogen bond acceptor.[4]
-
Moderate to High Solubility in Polar Aprotic Solvents: Solvents like DMSO, acetonitrile, and acetone are polar and can engage in dipole-dipole interactions with the polar groups of the solute. While they cannot donate hydrogen bonds, they can act as hydrogen bond acceptors, which should lead to moderate to good solubility.
-
Low Solubility in Non-Polar Solvents: In non-polar solvents such as n-hexane and toluene, the primary intermolecular forces are weak van der Waals forces. The energy required to break the hydrogen bonds and strong dipole-dipole interactions between the solute molecules will not be sufficiently compensated by the weak interactions with the non-polar solvent molecules. Consequently, the solubility in these solvents is expected to be low.
-
pH-Dependent Aqueous Solubility: The basic nature of the amine groups means that the aqueous solubility of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine will be highly pH-dependent.[7][13] In acidic solutions, the amines will be protonated, forming highly polar and water-soluble ammonium salts. Conversely, in basic solutions, the compound will exist in its less polar, free-base form, which will have lower aqueous solubility.
Visualizing Intermolecular Interactions
Sources
- 1. enamine.net [enamine.net]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. 15.12 Physical Properties of Amines | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. science-revision.co.uk [science-revision.co.uk]
- 6. Why are amines soluble in nature class 12 chemistry CBSE [vedantu.com]
- 7. 3.4.1 Organic Molecules with Heteroatoms: Influence of Hydrogen-bonding and Amine Protonation on Properties – Biology and Chemistry for Human Biosciences [rmit.pressbooks.pub]
- 8. Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development Introduction - Blogs - News [alwsci.com]
- 9. Polarity Index [macro.lsu.edu]
- 10. accessibility menu, dialog, popup [fishersci.co.uk]
- 11. scribd.com [scribd.com]
- 12. Reagents & Solvents [chem.rochester.edu]
- 13. raytor.com [raytor.com]
Technical Guide: Stability & Storage of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
This guide details the stability profile and storage protocols for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine , a diamine intermediate frequently employed in the synthesis of kinase inhibitors and GPCR ligands.
The recommendations below are derived from the structural physicochemical properties of N-alkylated pyrrolidines and secondary aminopyrans, synthesized with industry-standard stability data for this chemical class.
Chemical Identity & Physicochemical Profile
Understanding the specific functional groups is the first step in predicting degradation. This molecule contains two distinct nitrogen centers with differing reactivities.[1][2]
| Feature | Description | Stability Implication |
| Systematic Name | 1-methyl-N-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amine | Target Structure |
| CAS Number | Not widely listed; Analogous to 220641-87-2 | Reference for safety protocols. |
| Molecular Formula | C₁₀H₂₀N₂O | MW: ~184.28 g/mol |
| Amine Type 1 | Tertiary Amine (Pyrrolidine Ring N) | Prone to N-oxidation; basic (pKa ~9-10). |
| Amine Type 2 | Secondary Amine (Linker N) | Critical Instability Point: Reacts with CO₂ (Carbamylation). |
| Ether Linkage | Tetrahydropyran (Oxane) Ring | Chemically robust; stable to hydrolysis/oxidation. |
| Chirality | C3 on Pyrrolidine is chiral | Potential for racemization under harsh acidic/basic stress. |
Stability Risk Assessment
The stability of this compound is governed by three primary degradation vectors. The secondary amine is the most volatile functionality regarding storage.
A. Atmospheric Carbonylation (The "CO₂ Trap")
Risk Level: HIGH As a secondary amine, the exocyclic nitrogen is a nucleophile that reacts spontaneously with atmospheric carbon dioxide.
-
Mechanism: The lone pair on the secondary nitrogen attacks CO₂ to form a carbamic acid, which rapidly stabilizes as a carbamate salt (often with another equivalent of the amine).
-
Observation: The free base oil will turn cloudy or form a white crust upon exposure to air.
-
Reversibility: This is often reversible by heating or acid treatment, but it complicates accurate weighing and stoichiometry.
B. Oxidative Degradation
Risk Level: MODERATE
-
N-Oxidation: The tertiary N-methyl nitrogen is susceptible to oxidation by peroxides or atmospheric oxygen over long periods, forming the N-oxide.
-
Color Change: Oxidation products typically manifest as a yellow-to-brown discoloration of the material.
C. Hygroscopicity
Risk Level: HIGH (for Salts)
-
Free Base: Likely a viscous oil or low-melting solid; moderately hygroscopic.
-
HCl/Salts: Highly hygroscopic. Absorption of water leads to clumping, hydrolysis risks, and difficulty in handling.
Degradation Pathways Visualization
The following diagram illustrates the two primary chemical threats: Carbamate formation (CO₂) and N-Oxidation (O₂).
Figure 1: Primary chemical degradation pathways. Note that CO₂ absorption is the most immediate threat to purity.
Storage & Handling Protocols
The storage strategy depends heavily on the physical form of the compound (Free Base vs. Salt).
Decision Matrix: Storage Conditions
| Parameter | Free Base (Oil/Solid) | Salt Form (e.g., HCl, TFA) |
| Temperature | 2°C to 8°C (Refrigerator) | Room Temp (Short term) or 2°C to 8°C |
| Atmosphere | Strictly Inert (Argon/Nitrogen) | Sealed container; Inert preferred. |
| Container | Amber glass vial with septum or Teflon-lined cap. | Amber glass vial; Parafilm seal. |
| Desiccant | Required (in secondary container). | Critical (Highly Hygroscopic). |
| Shelf Life | 6–12 Months (if sealed). | 12–24 Months.[3] |
Detailed Protocol: Handling the Free Base
-
Equilibration: Allow the refrigerated vial to reach room temperature before opening. This prevents condensation of atmospheric moisture onto the cold compound.
-
Inert Sampling: If possible, sample inside a glovebox or use a positive-pressure nitrogen cone.
-
Resealing: Purge the headspace of the vial with dry Argon or Nitrogen before resealing.
-
Solvent Storage: If the free base is difficult to handle, store as a stock solution in anhydrous DCM or DMSO at -20°C. Avoid protic solvents (Methanol/Ethanol) for long-term storage if CO₂ exposure is possible, as they facilitate carbamate transfer.
Analytical Monitoring
To validate the integrity of the compound before use, employ the following checks.
A. Visual Inspection
-
Pass: Clear, colorless to pale yellow oil (Free Base) or white powder (Salt).
-
Fail: Dark brown color (Oxidation), white crust on oil surface (Carbamate), or "wet" clumping (Hygroscopicity).
B. LC-MS Diagnosis
-
Standard Peak: Look for
(approx). -
Carbamate Artifact: You may see a peak at
(M + COOH) in acidic mobile phases if the carbamate is stable, though it often reverts to the parent amine in the ion source. -
N-Oxide Impurity: Look for
(Oxygen addition).
C. NMR Verification (The Gold Standard)
-
CO₂ Check: Run ¹H-NMR in
. If CO₂ has been absorbed, you will see broadening of the signals adjacent to the secondary amine and potentially a shift in the N-H proton. -
Recovery: If the sample is carbonylated (carbamate formed), dissolve in dilute acid (HCl), wash with ether, basify with NaOH, and extract back into DCM to recover the pure amine.
Experimental Workflow: Recovery from Degradation
If the compound has absorbed CO₂ or moisture, use this workflow to restore purity.
Figure 2: Purification workflow to remove carbonate/carbamate salts formed during improper storage.
References
-
PubChem. Compound Summary: N-methyl-N-(tetrahydro-2H-pyran-4-yl)amine (Analogous Structure). National Library of Medicine. Available at: [Link]
-
American Elements. N-Methyltetrahydro-2H-pyran-4-amine Safety Data. Available at: [Link]
-
Royal Society of Chemistry. Mechanistic insights into carbamate formation from CO2 and amines. Catalysis Science & Technology, 2021. Available at: [Link]
-
National Institutes of Health (NIH). Assessing the oxidative degradation of N-methylpyrrolidone (NMP). Journal of Analytical Methods in Chemistry, 2020.[4][5] Available at: [Link]
Sources
- 1. Mechanistic insights into carbamate formation from CO 2 and amines: the role of guanidine–CO 2 adducts - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY01433A [pubs.rsc.org]
- 2. pubs.acs.org [pubs.acs.org]
- 3. openresearch.newcastle.edu.au [openresearch.newcastle.edu.au]
- 4. Assessing the Oxidative Degradation of N-Methylpyrrolidone (NMP) in Microelectronic Fabrication Processes by Using a Multiplatform Analytical Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
Stereochemical Profiling and Isolation Strategies: 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
Executive Summary
This technical guide addresses the stereochemical complexity, synthesis, and isolation of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine . This scaffold, a 3-aminopyrrolidine derivative, represents a "privileged structure" in medicinal chemistry, frequently utilized to modulate solubility and target affinity in GPCR ligands and kinase inhibitors.
The molecule possesses a single stable chiral center at the C3 position of the pyrrolidine ring, resulting in two distinct enantiomers: (
Structural Analysis & Stereochemistry
Stereogenic Centers
The molecule comprises two heterocyclic ring systems connected by a secondary amine linker.[1]
-
Pyrrolidine Ring: The carbon at position 3 (C3) is chiral.[1] It is bonded to four distinct groups: a hydrogen atom, the exocyclic nitrogen, and the C2 and C4 methylene groups of the ring (distinguishable by their distance to the N-methyl group).
-
Oxan-4-yl (Tetrahydropyran) Ring: The attachment point is C4.[1] Due to the plane of symmetry passing through C4 and O1 in the chair conformation, this ring is achiral.
-
Nitrogen Inversion: The tertiary nitrogen (N1) of the pyrrolidine ring undergoes rapid pyramidal inversion at physiological temperatures, preventing the isolation of N-stereoisomers under standard conditions.
Consequently, the stereochemical landscape is defined strictly by the C3 carbon, yielding a pair of enantiomers.
Stereochemical Hierarchy Diagram
The following diagram illustrates the relationship between the chemical structure and its potential isomers.
Figure 1: Stereochemical hierarchy showing the origin of chirality at the C3 position.
Synthesis & Resolution Strategies
To access the specific enantiomers, two primary strategies are employed: Asymmetric Synthesis (Chiral Pool) and Racemic Synthesis followed by Resolution .
Route A: Asymmetric Synthesis (Preferred)
This route utilizes commercially available chiral starting materials, avoiding the yield loss associated with resolution.
-
Starting Material: (
)- or ( )-1-methylpyrrolidin-3-amine.[1] -
Coupling Partner: Tetrahydro-4H-pyran-4-one.[1]
Route B: Racemic Synthesis & Resolution
Useful for initial SAR (Structure-Activity Relationship) screening where cost-effective racemic material is sufficient.[1]
-
Step 1: React 1-methylpyrrolidin-3-amine (racemic) with tetrahydro-4H-pyran-4-one.
-
Step 2: Isolate enantiomers via Chiral HPLC or Diastereomeric Salt Crystallization (e.g., using tartaric acid).
Experimental Protocol: Reductive Amination (Standardized)
This protocol applies to both racemic and chiral synthesis.[1]
Reagents:
-
Amine: 1-methylpyrrolidin-3-amine (1.0 eq)
-
Ketone: Tetrahydro-4H-pyran-4-one (1.1 eq)
-
Reducing Agent: Sodium Triacetoxyborohydride (STAB) (1.5 eq)
-
Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)
-
Acid Catalyst: Acetic Acid (1.0 eq)
Step-by-Step Methodology:
-
Imine Formation: In a dry round-bottom flask under nitrogen, dissolve 1-methylpyrrolidin-3-amine (10 mmol) and tetrahydro-4H-pyran-4-one (11 mmol) in DCE (30 mL).
-
Activation: Add Acetic Acid (10 mmol). Stir at room temperature for 30–60 minutes to allow pre-equilibrium of the imine species.
-
Reduction: Cool the mixture to 0°C. Add Sodium Triacetoxyborohydride (15 mmol) portion-wise over 10 minutes.
-
Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor via LC-MS (Target Mass: ~184.16 Da [M+H]+).[1]
-
Quench: Quench with saturated aqueous NaHCO₃ (30 mL). Stir for 15 minutes until gas evolution ceases.
-
Extraction: Extract the aqueous layer with DCM (3 x 20 mL). Combine organic layers.
-
Purification: Dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude oil via flash column chromatography (Silica gel; Eluent: DCM/MeOH/NH₄OH 90:9:1).
Validation Check:
-
Yield: Expect 70–85%.[1]
-
1H NMR: Look for the disappearance of the ketone carbonyl signal and the appearance of the methine proton at the C3 position (~3.2–3.5 ppm).
Analytical Characterization
Distinguishing the enantiomers requires a chiral environment.[1][5] Standard C18 HPLC will not separate these isomers.[1]
Chiral HPLC Method
The following conditions are optimized for 3-aminopyrrolidine derivatives using polysaccharide-based stationary phases.
| Parameter | Condition |
| Column | Chiralpak AD-H or OD-H (Amylose/Cellulose tris-3,5-dimethylphenylcarbamate) |
| Dimensions | 4.6 mm x 250 mm, 5 µm particle size |
| Mobile Phase | n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.[1]1) |
| Flow Rate | 1.0 mL/min |
| Detection | UV @ 210 nm (low absorption) or Refractive Index (RI) |
| Temperature | 25°C |
Note: Diethylamine (DEA) is critical to suppress peak tailing caused by the interaction of the secondary amine with residual silanols on the stationary phase.
Workflow Diagram
Figure 2: Analytical workflow for the isolation and assignment of stereoisomers.
Pharmacological Implications[5][6][7][8][9]
In drug development, the 1992 FDA policy statement on stereoisomeric drugs requires the evaluation of individual enantiomers.[5][6][7]
-
Eutomer: The enantiomer with the desired biological activity (e.g., high affinity for the target receptor).
-
Distomer: The enantiomer with lower activity, no activity, or undesirable toxicity.
Why it matters for this scaffold: 3-aminopyrrolidines are often used as surrogates for cyclic diamines.[1] The spatial orientation of the amine at C3 determines the vector of the attached group (the oxan-4-yl moiety).
-
In GPCR binding pockets (e.g., CCR5, Histamine H3), the difference between the (
) and ( ) vectors can result in >100-fold differences in binding affinity ( ). -
Toxicity: Unnecessary administration of the distomer increases the metabolic load on the liver and may cause off-target effects.
References
-
FDA Policy Statement. "FDA's policy statement for the development of new stereoisomeric drugs." Chirality, 1992.[1][5][8][6]
-
Reductive Amination Methodology. Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1][2] Journal of Organic Chemistry, 1996.[1]
-
Chiral Separation of Pyrrolidines. "Discrimination of 3-aminopyrrolidine derivatives with chiral and positional isomerism." ResearchGate, 2023.[1]
-
Scaffold Biological Relevance. "Exploration of (S)-3-aminopyrrolidine as a potentially interesting scaffold for discovery of novel Abl and PI3K dual inhibitors." European Journal of Medicinal Chemistry, 2011.[1]
Sources
- 1. enamine.net [enamine.net]
- 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
- 4. masterorganicchemistry.com [masterorganicchemistry.com]
- 5. fda.gov [fda.gov]
- 6. Episode 2: The Great Shift: How the 1990s Redefined Stereochemical Standards – Chiralpedia [chiralpedia.com]
- 7. Stereochemistry in Drug Action - PMC [pmc.ncbi.nlm.nih.gov]
- 8. pubs.acs.org [pubs.acs.org]
A Senior Application Scientist's Guide to Discovering Novel Pyrrolidine-Based Bioactive Compounds
Abstract
The pyrrolidine ring, a five-membered nitrogen heterocycle, is a cornerstone of modern medicinal chemistry, celebrated for its role as a "privileged scaffold".[1] Its unique three-dimensional structure, arising from its non-planar, sp³-hybridized nature, allows for extensive exploration of chemical space, a crucial factor for achieving target selectivity and favorable pharmacological profiles.[2][3] This versatility is evidenced by the presence of the pyrrolidine motif in numerous FDA-approved drugs, spanning a vast range of therapeutic areas from antiviral and anticancer to antihypertensive medications.[4][5][6] This in-depth technical guide provides a comprehensive framework for the discovery of novel pyrrolidine-based bioactive compounds, designed for researchers, scientists, and drug development professionals. We will navigate the integrated workflow from initial strategic design and synthesis to computational screening, hit identification, and lead optimization, grounding each step in field-proven insights and authoritative protocols.
Part 1: Strategic Foundations: Why the Pyrrolidine Scaffold?
The enduring interest in the pyrrolidine scaffold is not accidental; it is rooted in a combination of advantageous structural and physicochemical properties.[3] Unlike its aromatic counterpart, pyrrole, the saturated pyrrolidine ring offers up to four stereogenic centers, providing a rich platform for generating stereoisomers with distinct biological profiles.[3] This stereochemical complexity is often leveraged using the natural amino acid L-proline as a chiral building block.[3][7]
Senior Application Scientist Insight: The non-planar structure of pyrrolidine is key. This "pseudorotation" allows substituents to project into three-dimensional space, enabling more specific and effective interactions with the complex binding pockets of biological targets like enzymes and receptors.[3] This inherent 3D character often translates to improved potency and selectivity compared to flat, aromatic systems.
The pyrrolidine nitrogen can act as a hydrogen bond acceptor, while an N-H group can serve as a hydrogen bond donor, facilitating critical interactions with target proteins.[6] Furthermore, the scaffold generally imparts favorable aqueous solubility, a desirable property for drug candidates.[6] These features collectively make pyrrolidine an exceptional starting point for generating diverse molecular architectures with a wide spectrum of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory effects.[2][8]
Part 2: The Blueprint: Synthesis and Computational Design
A successful discovery campaign begins with a dual-pronged approach: robust synthetic strategies to create a diverse chemical library and powerful computational methods to screen it efficiently.
Key Synthetic Strategies for Pyrrolidine Scaffolds
The ability to generate a library of pyrrolidine derivatives with diverse substitution patterns and precise stereochemical control is paramount.
1. The [3+2] Cycloaddition (1,3-Dipolar Cycloaddition): This is one of the most powerful and widely used methods for constructing the five-membered pyrrolidine ring.[9] The reaction involves a 1,3-dipole (often an azomethine ylide generated in situ) and a dipolarophile (typically an alkene or alkyne).[9][10]
-
Causality: The power of this method lies in its high degree of regio- and stereoselectivity, allowing for the predictable synthesis of complex, highly functionalized pyrrolidines.[9][11] By carefully choosing the catalyst (often a metal complex) and reaction conditions, chemists can selectively generate specific stereoisomers, which is critical for probing structure-activity relationships.[11] A variety of functionalized pyrrolidinyl spirooxindoles have been synthesized using this method.[10]
2. Asymmetric Organocatalysis: The use of small chiral organic molecules, particularly L-proline and its derivatives, to catalyze asymmetric reactions has revolutionized pyrrolidine synthesis.[12] These catalysts are renowned for promoting transformations like aldol, Mannich, and Michael reactions with high enantioselectivity.[7]
-
Senior Application Scientist Insight: Organocatalysis offers a greener and often more practical alternative to metal-based catalysis. Proline-based catalysts, for instance, are inexpensive, readily available, and can be used under mild conditions. The mechanism often involves the formation of a transient enamine or iminium ion, which directs the stereochemical outcome of the reaction. This provides an elegant and efficient way to build chiral complexity into the pyrrolidine core.
The following diagram illustrates a generalized workflow for selecting a synthetic strategy.
Caption: Decision workflow for selecting a pyrrolidine synthesis route.
In Silico Screening: Prioritizing Candidates Computationally
Before committing to extensive synthesis and wet-lab screening, computational methods can rapidly evaluate vast virtual libraries to identify molecules with the highest probability of binding to the biological target.[13][14] This process, known as virtual screening, acts as a crucial filter, saving immense time and resources.[15][16]
The two primary approaches are Structure-Based Virtual Screening (SBVS) and Ligand-Based Virtual Screening (LBVS).[16][17]
-
SBVS (e.g., Molecular Docking): When the 3D structure of the target protein is known, SBVS techniques like molecular docking are employed.[15] Docking algorithms predict the preferred orientation of a ligand within the protein's binding site and estimate the binding affinity using a scoring function.[18][19]
-
LBVS (e.g., Pharmacophore Modeling, Shape Similarity): If the target structure is unknown but a set of known active molecules exists, LBVS is used.[17] This approach identifies molecules in a library that share key structural or chemical features (a pharmacophore) with the known actives.[15]
A typical computational workflow is depicted below.
Caption: A generalized workflow for in silico virtual screening.
Part 3: From Virtual to Reality: Screening and Hit Validation
Once a prioritized list of compounds is synthesized, the next stage is to identify "hits"—compounds that show reproducible activity in a biological assay.
High-Throughput Screening (HTS)
HTS enables the rapid evaluation of thousands of compounds in parallel, making it a cornerstone of modern drug discovery.[20][21] The choice of assay is critical and depends on the biological target. For enzyme targets, inhibitor screening assays are common.[22]
Trustworthiness through Self-Validation: A robust HTS assay must be self-validating. This is achieved by including:
-
Positive Control: A known inhibitor of the target, to confirm the assay is working correctly.
-
Negative Control: A vehicle (like DMSO) without any compound, to establish the baseline or 100% activity level.
-
Z'-factor Calculation: A statistical measure of assay quality. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for HTS.[23]
Protocol: Representative Fluorogenic Enzyme Inhibition HTS Assay
This protocol provides a generalized method for screening pyrrolidine derivatives against a purified enzyme (e.g., a protease or kinase) using a fluorogenic substrate.
1. Reagent Preparation:
- Assay Buffer: Prepare a buffer optimal for enzyme activity (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 1 mM DTT).
- Enzyme Stock: Prepare a concentrated stock of the purified target enzyme in assay buffer. The final concentration used in the assay should be predetermined to yield a linear reaction rate.
- Substrate Stock: Dissolve the fluorogenic substrate in DMSO to create a high-concentration stock.
- Compound Plates: Prepare 384-well plates containing the pyrrolidine library compounds, typically at a concentration of 10 mM in DMSO. From this, create intermediate plates by diluting with assay buffer to achieve the desired final screening concentration (e.g., 10 µM).
- Control Wells: Designate wells for positive control (known inhibitor) and negative control (DMSO only).
2. Assay Procedure (Automated on HTS Liquid Handling System):
- Dispense 5 µL of compound solution (or control) from the intermediate plate into a 384-well black assay plate.
- Add 20 µL of the enzyme solution (diluted to its working concentration in assay buffer) to all wells.
- Incubate the plate for 15-30 minutes at room temperature to allow for compound-enzyme binding.
- Initiate the enzymatic reaction by adding 25 µL of the substrate solution (diluted to its working concentration in assay buffer).
- Immediately transfer the plate to a fluorescent plate reader.
3. Data Acquisition and Analysis:
- Monitor the increase in fluorescence over time (kinetic read) at the appropriate excitation/emission wavelengths.
- Calculate the reaction rate (slope of the fluorescence vs. time curve) for each well.
- Normalize the data:
- Set the average rate of the negative control (DMSO) wells to 100% activity.
- Set the average rate of the positive control wells to 0% activity.
- Calculate the percent inhibition for each test compound: % Inhibition = 100 * (1 - (Rate_compound / Rate_DMSO))
- Identify "hits" as compounds that exhibit inhibition above a predefined threshold (e.g., >50% inhibition).
4. Hit Confirmation:
- Re-test the initial hits from a freshly prepared sample to confirm activity.
- Perform dose-response curves to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).[24]
Part 4: The Iterative Cycle: Hit-to-Lead Optimization and SAR
Identifying a hit is just the beginning. The hit-to-lead (H2L) phase is an iterative process that refines the initial, often weakly active, hits into more promising "lead" compounds with improved potency, selectivity, and drug-like properties.[25][26][27]
The core of H2L is the systematic exploration of the Structure-Activity Relationship (SAR) .[28][29] This involves synthesizing and testing analogs of the hit compound to understand how specific chemical modifications affect its biological activity.[30][31]
Senior Application Scientist Insight: The goal of SAR is to build a predictive model. For example, we might find that adding a small, lipophilic group at the R1 position of the pyrrolidine ring consistently increases potency, while a bulky group at R2 abolishes it. This knowledge guides the rational design of the next generation of compounds, moving the program forward efficiently.[28][30]
Data Presentation: Example SAR Table
The data gathered during SAR studies are best summarized in a table to clearly visualize trends.
| Compound ID | R1-Substituent | R2-Substituent | Target IC50 (nM) | Selectivity vs. Off-Target (Fold) |
| Hit-001 | -H | -Phenyl | 1250 | 5 |
| SAR-002 | -F | -Phenyl | 850 | 8 |
| SAR-003 | -Cl | -Phenyl | 430 | 15 |
| SAR-004 | -CH3 | -Phenyl | 980 | 7 |
| SAR-005 | -Cl | -H | >10000 | - |
| SAR-006 | -Cl | -Cyclohexyl | 210 | 45 |
| Lead-001 | -Cl | -Cyclohexyl | 95 | >100 |
From this hypothetical data, we can infer that a chlorine at R1 is beneficial, and replacing the R2-phenyl with a cyclohexyl group significantly improves both potency and selectivity, leading to the identification of Lead-001 .
The H2L process is a cycle of design, synthesis, and testing, aimed at optimizing multiple parameters simultaneously.
Caption: The iterative cycle of hit-to-lead optimization.
Part 5: Advancing the Candidate: Preclinical Evaluation
Once a lead compound with a strong in vitro profile is identified, it enters preclinical development.[32] This critical phase assesses the compound's safety and efficacy in more complex biological systems before it can be considered for human trials.[32][33] Key studies include:
-
Pharmacokinetics (PK): Studying the Absorption, Distribution, Metabolism, and Excretion (ADME) of the compound in animal models to understand how the body processes it.[33]
-
Pharmacodynamics (PD): Confirming that the compound engages its target and produces the desired biological effect in a living organism.[33]
-
Toxicology Studies: Evaluating the safety of the compound by identifying potential adverse effects in two different animal species.[34]
-
Efficacy Studies: Testing the compound in animal models of the target disease to provide proof-of-concept for its therapeutic potential.[35][36]
A compound that successfully navigates these preclinical hurdles with an acceptable safety and efficacy profile can be nominated as a preclinical candidate, ready to move toward Investigational New Drug (IND) enabling studies.[37]
Conclusion
The discovery of novel pyrrolidine-based bioactive compounds is a dynamic, multidisciplinary endeavor that seamlessly integrates synthetic chemistry, computational science, and biology. The pyrrolidine scaffold's privileged status is well-earned, offering a robust and versatile framework for developing next-generation therapeutics.[1] By employing a rational, iterative discovery process—from strategic design and synthesis, through intelligent computational filtering and high-throughput screening, to meticulous hit-to-lead optimization—researchers can efficiently navigate the vast chemical space to identify potent, selective, and safe drug candidates. This guide provides a foundational workflow, but the key to success lies in the creative and rigorous application of these principles to unlock the full therapeutic potential of the remarkable pyrrolidine core.
References
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Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides. (2018). Chemical Communications (RSC Publishing). Retrieved February 14, 2026, from [Link]
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Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors. (2020). PMC. Retrieved February 14, 2026, from [Link]
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Virtual Screening in Drug Discovery Techniques & Trends. (2025). Chem-space.com. Retrieved February 14, 2026, from [Link]
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Computational Workflow for Chemical Compound Analysis: From Structure Generation to Molecular Docking. (2026). MDPI. Retrieved February 14, 2026, from [Link]
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Virtual Screening: Ligand-Based and Structure-Based Approaches for Drug Discovery. (n.d.). Eurofins Discovery. Retrieved February 14, 2026, from [Link]
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Virtual Screening Algorithms in Drug Discovery: A Review Focused on Machine and Deep Learning Methods. (2023). MDPI. Retrieved February 14, 2026, from [Link]
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Using Universal Inhibitor Screening Assays to Accelerate Drug Discovery. (2025). BellBrook Labs. Retrieved February 14, 2026, from [Link]
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Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2023). MDPI. Retrieved February 14, 2026, from [Link]
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Docking and Virtual Screening in Drug Discovery: Finding the Right Hit. (2024). Deep Origin. Retrieved February 14, 2026, from [Link]
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Recent insights about pyrrolidine core skeletons in pharmacology. (2023). PMC. Retrieved February 14, 2026, from [Link]
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Recent insights about pyrrolidine core skeletons in pharmacology. (2023). Frontiers. Retrieved February 14, 2026, from [Link]
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Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). MDPI. Retrieved February 14, 2026, from [Link]
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Hit to Lead Optimization in Drug Discovery. (n.d.). Excelra. Retrieved February 14, 2026, from [Link]
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1,3-Dipolar cycloaddition. (n.d.). Wikipedia. Retrieved February 14, 2026, from [Link]
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Asymmetric Organocatalysis in the Synthesis of Pyrrolidine Derivatives Bearing a Benzofuran-3(2H)-one Scaffold. (2025). ResearchGate. Retrieved February 14, 2026, from [Link]
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Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. (2024). MDPI. Retrieved February 14, 2026, from [Link]
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Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. (2023). ACS Publications. Retrieved February 14, 2026, from [Link]
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A Novel One-Pot Green Synthesis of Dispirooxindolo-pyrrolidines via1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides. (2015). PMC. Retrieved February 14, 2026, from [Link]
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Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors. (2020). RSC Publishing. Retrieved February 14, 2026, from [Link]
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Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2023). PubMed. Retrieved February 14, 2026, from [Link]
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High-throughput screening of enzyme inhibition using an inhibitor gradient generated in a microchannel. (2009). Lab on a Chip (RSC Publishing). Retrieved February 14, 2026, from [Link]
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Computational Profiling of Bioactive Compounds Using a Target-Dependent Composite Workflow. (2013). ACS Publications. Retrieved February 14, 2026, from [Link]
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Hit-to-Lead Optimization Strategy In Drug Discovery. (2021). Pharmaceutical Technology. Retrieved February 14, 2026, from [Link]
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High-Throughput Screening Assays. (n.d.). Assay Genie. Retrieved February 14, 2026, from [Link]
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High-Throughput Enzyme Assay for Screening Inhibitors of the ZDHHC3/7/20 Acyltransferases. (2021). ACS Publications. Retrieved February 14, 2026, from [Link]
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Computational Methods in Drug Discovery. (2012). PMC - NIH. Retrieved February 14, 2026, from [Link]
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FDA-approved pyrrolidine-containing drugs in 2022. (2023). ResearchGate. Retrieved February 14, 2026, from [Link]
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Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding. (2024). PubMed. Retrieved February 14, 2026, from [Link]
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Hit to lead. (2024). Wikipedia. Retrieved February 14, 2026, from [Link]
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Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles. (2023). MDPI. Retrieved February 14, 2026, from [Link]
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Structure-activity relationship (SAR) and antibacterial activity of pyrrolidine based hybrids: A review. (2023). ResearchGate. Retrieved February 14, 2026, from [Link]
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Computational approaches to the identification and analysis of bioactive compounds from plants and animals: A review. (2024). ResearchGate. Retrieved February 14, 2026, from [Link]
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Hit and Lead Optimization. (n.d.). Universiteit Leiden. Retrieved February 14, 2026, from [Link]
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A facile and regioselective synthesis of Spiro pyrrolidines and pyrrolizines through 1, 3 -dipolar cycloaddition protocol. (2025). Der Pharma Chemica. Retrieved February 14, 2026, from [Link]
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Therapeutic potential of pyrrole and pyrrolidine analogs: an update. (2022). PMC - NIH. Retrieved February 14, 2026, from [Link]
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Introduction to small molecule drug discovery and preclinical development. (2023). Frontiers. Retrieved February 14, 2026, from [Link]
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Drug Discovery Workflow - What is it?. (n.d.). Vipergen. Retrieved February 14, 2026, from [Link]
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Small Molecule Drug Discovery. (n.d.). Charles River Laboratories. Retrieved February 14, 2026, from [Link]
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Preclinical Evaluation of a Novel Small Molecule LCC-21 to Suppress Colorectal Cancer Malignancy by Inhibiting Angiogenic and Metastatic Signatures. (2023). PubMed. Retrieved February 14, 2026, from [Link]
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SMALL MOLECULE SAFETY ASSESSMENT. (n.d.). Altasciences. Retrieved February 14, 2026, from [Link]
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Initial Screening of 1-Methyl-N-(Oxan-4-yl)pyrrolidin-3-amine Bioactivity
[1]
Executive Summary
This technical guide outlines a comprehensive bioactivity screening protocol for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (hereafter referred to as Compound X ).[1] Structurally, Compound X represents a high-value scaffold in modern medicinal chemistry, combining a saturated N-heterocycle (pyrrolidine) with a polar solubilizing group (tetrahydropyran/oxane).[1] This specific architecture is frequently employed to optimize physicochemical properties (LogD, solubility) in kinase inhibitors and G-protein coupled receptor (GPCR) antagonists.
The screening strategy detailed below is designed to rapidly de-risk the scaffold by assessing its primary pharmacology (target engagement), off-target liability (safety pharmacology), and early ADME profile.
Chemoinformatic Profiling & Structural Analysis[1][2]
Before initiating wet-lab experiments, a thorough in silico analysis is required to guide assay selection and buffer optimization.[1]
Structural Pharmacophore
Compound X possesses three distinct pharmacophoric features:
-
Basic Center: The tertiary amine (N-methylpyrrolidine) and the secondary amine linker.[1]
-
Hydrogen Bond Acceptor: The ether oxygen in the oxan-4-yl ring.[1]
-
Hydrogen Bond Donor: The secondary amine proton (–NH–).[1]
This motif strongly resembles the solvent-exposed regions of ATP-competitive kinase inhibitors (e.g., JAK family) and the orthosteric binding sites of aminergic GPCRs (e.g., Muscarinic, Chemokine receptors).[1]
Predicted Physicochemical Properties
Table 1: Calculated Physicochemical Parameters (Consensus Prediction)
| Parameter | Predicted Value | Implication for Screening |
| Molecular Weight | ~184.28 Da | Fragment-like; high ligand efficiency potential. |
| cLogP | 0.2 – 0.8 | High aqueous solubility; low risk of non-specific binding in assays.[1] |
| pKa (Base) | ~9.2 (Pyrrolidine N) | Predominantly protonated at pH 7.4. |
| TPSA | ~32 Ų | High membrane permeability; likely CNS penetrant.[1] |
Primary Screening Strategy (In Vitro)
Given the structural homology to known bioactive scaffolds, the primary screen must bifurcate into Kinase Profiling and GPCR Binding .
Workflow Visualization
The following diagram illustrates the critical path for the initial screening cascade.
Figure 1: Hierarchical screening cascade prioritizing target identification followed by functional validation and safety assessment.[1]
Protocol 1: Kinome Profiling (Binding Assay)
Rationale: The aminopyrrolidine motif is a privileged scaffold for the ATP-binding pocket of kinases.[1]
-
Method: Competition binding assay (e.g., KINOMEscan® or LanthaScreen™).
-
Concentration: Screen initially at 1 µM .
-
Readout: Percent Inhibition of Control (POC).
-
Hit Criteria: >65% inhibition warrants Kd determination.[1]
Protocol 2: GPCR Safety Panel
Rationale: The basic nitrogen and molecular size mimic endogenous neurotransmitters (acetylcholine, serotonin).
Secondary Screening (Cell-Based)
Upon identifying a primary target (e.g., JAK1 kinase), functional validation in a cellular context is mandatory to confirm membrane permeability and target engagement.
Protocol: Cell Viability / Reporter Assay
Objective: Determine cellular IC50.[1] Cell Lines:
-
If Kinase Hit: Ba/F3 (IL-3 dependent) or specific cancer lines (e.g., HEL cells for JAK2).
-
If GPCR Hit: CHO-K1 cells overexpressing the target receptor.[1]
Step-by-Step Methodology:
-
Seeding: Plate cells at 5,000 cells/well in 384-well plates (white, opaque).
-
Dosing: Add Compound X using an acoustic dispenser (Echo 550) in an 11-point dose-response curve (Top conc: 30 µM, 1:3 dilution).
-
Incubation:
-
Signaling Assays: 1–4 hours (e.g., Phospho-STAT detection).
-
Viability Assays: 72 hours (CellTiter-Glo).[1]
-
-
Detection: Add detection reagent (e.g., Luciferase substrate) and read luminescence.
-
Analysis: Fit data to a 4-parameter logistic equation:
[1]
Early ADME & Toxicity Assessment
The presence of the N-methyl group and the oxane ring introduces specific metabolic risks that must be assessed early.[1]
Metabolic Stability (Microsomal)
Risk: N-dealkylation of the N-methyl group or oxidative opening of the oxane ring.[1]
-
System: Human Liver Microsomes (HLM) and Rat Liver Microsomes (RLM).
-
Cofactor: NADPH regenerating system.
-
Timepoints: 0, 15, 30, 60 min.
-
Analysis: LC-MS/MS quantification of parent remaining.
-
Acceptance Criteria: Intrinsic clearance (
) < 20 µL/min/mg protein.
hERG Inhibition (Cardiotoxicity)
Risk: Secondary/Tertiary amines with lipophilic tails are classic hERG pharmacophores.
-
Method: Automated Patch Clamp (e.g., QPatch).
-
Protocol:
-
Establish stable seal (>100 MΩ).
-
Perfuse Compound X at 1, 10, and 30 µM.
-
Measure tail current inhibition.
-
-
Safety Margin: IC50 should be >30-fold higher than the therapeutic
.
Data Analysis & Interpretation
Table 2: Interpretation of Screening Results
| Assay | Outcome | Interpretation | Next Action |
| Kinase Binding | Kd < 10 nM | Potent Binder | Proceed to Selectivity Panel (wild-type vs. mutant).[1] |
| Kinase Binding | Kd > 1 µM | Weak/Non-binder | Scaffold likely requires decoration (SAR expansion). |
| Microsomal Stability | High Clearance | Block metabolic soft spots (e.g., deuteration of N-methyl). | |
| hERG | IC50 < 1 µM | Cardiotoxic Risk | Redesign: Lower pKa or reduce lipophilicity.[1] |
References
-
Davis, M. I., et al. (2011). Comprehensive analysis of kinase inhibitor selectivity. Nature Biotechnology.[1] Link[1]
-
Waring, M. J. (2010). Lipophilicity in drug discovery. Expert Opinion on Drug Discovery. Link
-
Zhang, J., & Yang, P. L. (2009). Kinase assay technologies for drug development. Chemical Reviews. Link[1]
-
FDA Guidance for Industry. (2017). In Vitro Metabolism- and Transporter- Mediated Drug-Drug Interaction Studies. Link
Application Notes & Protocols for the Research Use of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
Introduction: Scaffolding for Discovery
The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1][2] Its non-planar, three-dimensional structure provides an excellent framework for exploring chemical space, which is crucial for achieving high-affinity and selective interactions with biological targets.[2][3] The compound 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine represents a novel chemical entity combining the pyrrolidine core with an oxane (tetrahydropyran) moiety. This structure offers several points for diversification and presents intriguing possibilities as both a foundational building block for chemical library synthesis and as a candidate for direct biological screening.
The secondary amine on the pyrrolidine ring is a key functional handle for derivatization, while the oxane group may improve pharmacokinetic properties such as solubility. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the initial characterization, safe handling, and principal experimental applications of this compound. The protocols herein are designed as self-validating systems, emphasizing the causality behind experimental choices to empower researchers to adapt these methods to their specific discovery pipelines.
Compound Profile: Physicochemical & Safety Data
As a novel chemical entity, 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine lacks extensive published data. The following properties are estimated based on its structure and data from analogous compounds. It is imperative for the end-user to independently verify the properties of their specific sample.
Predicted Physicochemical Properties
| Property | Predicted Value / Information | Rationale / Source Analogy |
| Molecular Formula | C₁₀H₂₀N₂O | - |
| Molecular Weight | 184.28 g/mol | - |
| CAS Number | Not assigned. Treat as a novel compound. | Internal verification required. |
| Appearance | Likely a colorless to pale yellow oil or low-melting solid. | Based on similar alkylated amines. |
| Predicted LogP | ~0.5 - 1.5 | Estimated based on similar structures. |
| Predicted pKa | ~9.5 - 10.5 (for the pyrrolidine nitrogen) | Typical for secondary alkylamines. |
| Solubility | Expected to be soluble in DMSO, DMF, and alcohols (Methanol, Ethanol). Limited solubility in water. | Common for organic amines. |
Critical Safety & Handling Protocol
This compound should be handled with care, assuming it is hazardous until proven otherwise. The following precautions are derived from safety data sheets of structurally related chemicals like N-methylpyrrolidine and other functionalized amines.
-
Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and tightly fitting safety goggles.[4]
-
Ventilation: All handling must be performed inside a certified chemical fume hood to avoid inhalation of potential vapors.[4]
-
Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.
-
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat or ignition sources.[5] For long-term storage, consider storing under an inert atmosphere (e.g., Argon or Nitrogen).
-
First Aid Measures:
-
Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing.
-
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
-
Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical attention.
-
Ingestion: Do NOT induce vomiting. Wash out mouth with water and seek immediate medical attention.
-
Initial Experimental Workflow: Solubilization
Accurate and reproducible biological and chemical screening begins with a properly prepared compound stock solution. DMSO is the recommended solvent for creating a high-concentration primary stock.
Protocol 3.1: Preparation of a 10 mM DMSO Stock Solution
-
Preparation: Tare a clean, dry 1.5 mL amber glass vial on an analytical balance.
-
Weighing: Carefully add approximately 1.84 mg of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine to the vial. Record the exact weight precisely.
-
Calculation: Calculate the exact volume of anhydrous DMSO required to achieve a 10 mM concentration using the formula: Volume (µL) = (Weight (mg) / 184.28 g/mol ) * 100,000
-
Dissolution: Add the calculated volume of anhydrous DMSO to the vial.
-
Homogenization: Cap the vial tightly and vortex for 1-2 minutes. If necessary, gently warm the vial to 37°C or use a sonication bath to ensure complete dissolution. Visually inspect for any particulates.
-
Storage: Store the 10 mM stock solution at -20°C. For frequent use, small aliquots can be prepared to minimize freeze-thaw cycles.
Application Protocol I: Use as a Synthetic Building Block
The secondary amine of this compound is an excellent nucleophile for forming new covalent bonds. A foundational reaction in medicinal chemistry is amide bond formation, used to couple amines with carboxylic acids to build molecular complexity.[6][7]
Protocol 4.1: Amide Coupling with a Carboxylic Acid using HATU
This protocol describes the coupling of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine with a generic carboxylic acid (R-COOH) using HATU, a common and efficient peptide coupling reagent.
Causality: HATU reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is susceptible to rapid nucleophilic attack by the amine, leading to efficient amide bond formation under mild conditions.[5] DIPEA (a non-nucleophilic base) is used to neutralize the generated acids and maintain a favorable reaction pH.
Caption: Workflow for HATU-mediated amide coupling.
Materials:
-
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (1.0 equiv.)
-
Carboxylic acid of interest (1.05 equiv.)
-
HATU (1.1 equiv.)
-
N,N-Diisopropylethylamine (DIPEA) (3.0 equiv.)
-
Anhydrous N,N-Dimethylformamide (DMF)
-
Dichloromethane (DCM), Ethyl Acetate (EtOAc), Saturated aq. NaHCO₃, Brine
-
Anhydrous Sodium Sulfate (Na₂SO₄)
Procedure:
-
Reactant Preparation: In a dry round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.05 equiv.) and HATU (1.1 equiv.) in anhydrous DMF (to achieve a concentration of ~0.1 M).
-
Activation: Stir the solution at room temperature for 15 minutes to allow for pre-activation.
-
Amine Addition: In a separate vial, dissolve 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (1.0 equiv.) and DIPEA (3.0 equiv.) in a small amount of anhydrous DMF.
-
Coupling Reaction: Add the amine/DIPEA solution dropwise to the activated carboxylic acid mixture.
-
Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed (typically 2-16 hours).
-
Quenching & Extraction: Once complete, dilute the reaction mixture with EtOAc. Wash sequentially with saturated aq. NaHCO₃ (2x), water (1x), and brine (1x).
-
Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.
-
Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the desired amide.
-
Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and HRMS.
Application Protocol II: Use as a Biological Screening Candidate
Any novel compound with drug-like features should undergo initial toxicity screening to identify a safe concentration range for subsequent, more specific biological assays. A cell viability assay is a fundamental first step.[4]
Protocol 5.1: In Vitro Cytotoxicity Screening using a Resazurin-Based Assay
This protocol assesses the effect of the compound on the metabolic activity of a representative cell line (e.g., A549, a human lung carcinoma line) as an indicator of cell viability.[8]
Causality: Resazurin (a blue, non-fluorescent dye) is reduced by metabolically active, viable cells to the highly fluorescent, pink resorufin. A decrease in fluorescence intensity in treated cells compared to vehicle controls indicates a reduction in cell viability.
Sources
- 1. enamine.net [enamine.net]
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- 3. Application of Bicyclic Pyrrolidine in Drug Development [bldpharm.com]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. Lab Reporter [fishersci.co.uk]
- 6. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. mdpi.com [mdpi.com]
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine in vitro assay development
Application Note & Protocol Guide
Topic: A Strategic Framework for the In Vitro Assay Development of Novel Pyrrolidine-Based Modulators, Featuring 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
Executive Summary
The journey of a novel chemical entity (NCE) from synthesis to a potential therapeutic candidate is underpinned by rigorous in vitro characterization. This document provides a comprehensive, strategy-driven guide for the in vitro assay development of NCEs, using the exemplary compound 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine . Given that this molecule contains a pyrrolidine scaffold, a privileged structure in medicinal chemistry often associated with G-Protein Coupled Receptor (GPCR) ligands, this guide will focus on a logical, tiered approach to identify its biological target and elucidate its functional activity.[1] We will proceed from broad, target-agnostic binding assays to specific, mechanism-of-action functional assays, ensuring that each step informs the next. The protocols herein are designed to be robust and self-validating, providing researchers with the tools to generate high-quality, reproducible data essential for critical project decisions in drug discovery.[2][3]
Introduction: The Challenge of a Novel Chemical Entity
The introduction of an NCE like 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine presents an immediate challenge: what is its biological target and how does it modulate its function? A purely speculative approach is inefficient. A successful drug discovery campaign relies on a systematic screening cascade that efficiently identifies the molecular target, confirms on-target activity, and establishes a robust assay for further screening and lead optimization.[3]
This guide is structured to mirror this process, providing both the strategic "why" and the procedural "how" for each stage of assay development.
Foundational Steps: Compound Management and Characterization
Before initiating any biological assay, the integrity and behavior of the test compound must be established. This is a non-negotiable step to ensure that observed biological effects are genuinely due to the compound and not an artifact of poor solubility, instability, or impurities.
Protocol 1: Test Compound Quality Control & Solubilization
-
Purity Assessment:
-
Verify the purity of the compound batch using High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS). A purity of >95% is recommended for initial screening.
-
Characterize the structure and confirm its identity using ¹H-NMR and ¹³C-NMR.
-
-
Solubility Determination:
-
Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% dimethyl sulfoxide (DMSO).
-
Determine the kinetic solubility in aqueous assay buffers (e.g., PBS, HBSS) using nephelometry or visual inspection under a microscope. This is critical to avoid compound precipitation in assays, a common source of false positives.[4]
-
Causality: Performing assays below the limit of solubility prevents compound aggregation, which can cause non-specific effects and lead to misleading results.[4]
-
-
Stability Assessment:
-
Evaluate the compound's stability in the stock solution (e.g., at room temperature, 4°C, -20°C) and in the final assay buffer over the time course of the planned experiment. This can be assessed by re-analyzing the sample by HPLC.
-
Tier 1: Target Identification via Broad Panel Screening
Based on its chemical structure—a substituted pyrrolidine amine—1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine is hypothesized to interact with central nervous system (CNS) receptors, particularly GPCRs such as muscarinic acetylcholine[5][6] or sigma receptors.[7] The most efficient method to test this hypothesis is to screen the compound against a broad panel of known biological targets using radioligand binding assays.
Protocol 2: Competitive Radioligand Binding Assay for Target Identification
This protocol describes a generalized procedure for screening against a receptor panel.
-
Principle: This assay measures the ability of the test compound to displace a known, radioactively labeled ligand ("radioligand") from its receptor. The degree of displacement is proportional to the affinity of the test compound for the receptor.[8][9]
-
Materials:
-
Receptor Source: Cell membranes prepared from cell lines stably overexpressing the target receptor (e.g., CHO-K1 or HEK293 cells).
-
Radioligand: A high-affinity, selective radioligand for the target receptor (e.g., [³H]-N-methylscopolamine for muscarinic receptors).
-
Assay Buffer: Buffer optimized for the specific receptor (typically contains Tris-HCl, MgCl₂, and other salts).
-
Non-Specific Binding (NSB) Agent: A high concentration of a known, unlabeled ligand to saturate all specific binding sites (e.g., 1 µM Atropine for muscarinic receptors).
-
Test Compound: 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine, serially diluted.
-
Filtration Apparatus: A cell harvester with glass fiber filters (e.g., Whatman GF/B or GF/C) pre-treated with a blocking agent like polyethyleneimine (PEI).
-
Scintillation Counter and scintillation fluid.
-
-
Step-by-Step Methodology:
-
Plate Setup: In a 96-well plate, set up triplicate wells for:
-
Total Binding: Radioligand + Assay Buffer + Vehicle (DMSO).
-
Non-Specific Binding (NSB): Radioligand + NSB Agent.
-
Test Compound: Radioligand + serially diluted 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
-
-
Reagent Addition: Add assay buffer, test compound/NSB agent/vehicle, and radioligand to the wells.
-
Initiate Reaction: Add the cell membrane preparation to all wells to start the binding reaction.
-
Incubation: Incubate the plate at a specified temperature (e.g., room temperature or 37°C) for a duration sufficient to reach binding equilibrium (e.g., 60-120 minutes).
-
Termination & Filtration: Rapidly terminate the reaction by harvesting the plate contents onto the glass fiber filter mat using the cell harvester. The filter traps the cell membranes (and any bound radioligand) while unbound radioligand passes through.
-
Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.
-
Quantification: Place the filter discs into scintillation vials, add scintillation fluid, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.
-
-
Data Analysis & Interpretation:
-
Calculate Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).
-
Calculate % Inhibition for the test compound at each concentration: 100 * (1 - [(CPM_compound - CPM_NSB) / (CPM_Total - CPM_NSB)]).
-
Plot % Inhibition versus the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ (concentration of compound that inhibits 50% of specific binding).
-
Convert the IC₅₀ to an affinity constant (Kᵢ ) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
-
| Parameter | Description | Example Value |
| IC₅₀ | Concentration for 50% inhibition of radioligand binding. | 150 nM |
| Kᵢ | Inhibitory constant; a measure of binding affinity. | 75 nM |
| Hill Slope | The steepness of the dose-response curve. | ~1.0 |
| % Inhibition @ 10µM | Single-point measure for primary screening. | 98% |
Table 1: Key parameters derived from competitive binding assays.
Tier 2: Functional Assay Development for Target Validation
A binding hit from Tier 1 is not sufficient; it does not indicate whether the compound activates, blocks, or has no functional effect on the receptor. The next critical step is to develop a functional assay to determine the compound's pharmacological nature (agonist, antagonist, or inverse agonist).[10]
Assuming our screen identified a high-affinity interaction with a GPCR (e.g., a muscarinic M2 receptor, which is typically Gᵢ-coupled, or a muscarinic M1 receptor, which is Gᵩ-coupled), we must select an appropriate functional assay.[11]
Fig. 2: Strategic workflow for in vitro assay development.
Conclusion
The development of a robust in vitro assay for a novel compound like 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine is a systematic, multi-tiered process. It begins with ensuring compound quality, proceeds to unbiased target identification, and culminates in the validation of a specific, mechanism-based functional assay. By following a logical workflow that progresses from binding to proximal function to downstream signaling, researchers can confidently characterize NCEs, enabling informed decisions in the critical early stages of drug discovery. This strategic approach minimizes wasted resources and maximizes the probability of identifying promising lead candidates.
References
-
MDPI. (2024, May 17). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. Available at: [Link]
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Tanso Biosciences. (n.d.). GPCR Functional Assay Technology. Available at: [Link]
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NCBI Bookshelf. (2012, May 1). GTPγS Binding Assays - Assay Guidance Manual. Available at: [Link]
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Eurofins Discovery. (n.d.). GPCR Functional Assays, Understanding On/Off-target Activity. Available at: [Link]
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DiscoveRx Corporation. (n.d.). cAMP Hunter™ eXpress GPCR Assay. Available at: [Link]
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Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Muscarinic Receptor Functional Assay Service. Available at: [Link]
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European Pharmaceutical Review. (2013, August 20). GPCRs: Cell based label-free assays in GPCR drug discovery. Available at: [Link]
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NCBI Bookshelf. (2017, November 20). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual. Available at: [Link]
-
Frontiers. (n.d.). Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors. Available at: [Link]
-
Agilent. (2010, October 18). Live-Cell Assay to Interrogate GPCRs by Monitoring cAMP Levels using a Bioluminescent Readout. Available at: [Link]
-
UNC Chapel Hill. (n.d.). PDSP - Functional Assays Protocols. Available at: [Link]
-
Bentham Science Publishers. (2009, September 1). In Vitro and Ex Vivo Characterization of Sigma-1 and Sigma-2 Receptors: Agonists and Antagonists in Biological Assays. Available at: [Link]
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ResearchGate. (n.d.). Flow Chart Outlining the Fractionation and [ 35 S]GTPγS-binding.... Available at: [Link]
-
Creative Bioarray. (n.d.). GTPγS Binding Assay. Available at: [Link]
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International Biopharmaceutical Industry. (n.d.). How to Develop a Successful in vitro Screening Strategy. Available at: [Link]
-
PLOS One. (2021, October 12). A novel in vitro assay model developed to measure both extracellular and intracellular acetylcholine levels for screening cholinergic agents. Available at: [Link]
-
ResearchGate. (2025, August 6). (PDF) In Vitro Muscarinic Receptor Radioligand-Binding Assays. Available at: [Link]
-
Innoprot. (n.d.). M1 Muscarinic Acetylcholine Receptor Assay. Available at: [Link]
-
PubMed. (2009, September 15). In vitro and ex vivo characterization of sigma-1 and sigma-2 receptors: agonists and antagonists in biological assays. Available at: [Link]
-
University Library of Regensburg. (n.d.). Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. Available at: [Link]
-
Celtarys Research. (2025, September 11). Sigma-1 Receptor Assays with Fluorescent Ligands. Available at: [Link]
-
Frontiers. (2020, December 6). PB28, the Sigma-1 and Sigma-2 Receptors Modulator With Potent Anti–SARS-CoV-2 Activity: A Review About Its Pharmacological Properties and Structure Affinity Relationships. Available at: [Link]
-
PMC. (2020, October 8). In vitro and in vivo sigma 1 receptor imaging studies in different disease states. Available at: [Link]
-
PubMed. (2021, October 12). A novel in vitro assay model developed to measure both extracellular and intracellular acetylcholine levels for screening cholinergic agents. Available at: [Link]
-
National Institutes of Health. (n.d.). Ligand-binding assays : development, validation, and implementation in the drug development arena. Available at: [Link]
-
PMC. (2018, August 14). Current Screening Methodologies in Drug Discovery for Selected Human Diseases. Available at: [Link]
-
Sygnature Discovery. (n.d.). Radioligand Binding Assays & Fluorescence Polarization. Available at: [Link]
-
SSRN. (n.d.). Development of a Radioligand Binding Assays for REV- ERBα and REV-ERBβ. Available at: [Link]
-
Fluidic Analytics. (2025, November 18). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Available at: [Link]
-
Drug Target Review. (2020, June 4). High-throughput screening as a method for discovering new drugs. Available at: [Link]
-
Alithea Genomics. (2025, April 24). High-content screening in drug discovery: A brief guide. Available at: [Link]
-
Federal Register. (2009, December 4). Draft Guidance for Industry on Assay Development for Immunogenicity Testing of Therapeutic Proteins; Availability. Available at: [Link]
-
YouTube. (2024, November 25). New FDA Guidelines for Laboratory Tests (IVDs) Begin in 2025. Available at: [Link]
-
FDA. (2024, November 13). In Vitro Diagnostics. Available at: [Link]
-
Regulations.gov. (n.d.). Guidance for Industry. Available at: [Link]
-
MDPI. (2021, August 10). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Available at: [Link]
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Targeting the CNS with Pyrrolidine Architectures: From Scaffold Design to Preclinical Validation
Executive Summary: The Pyrrolidine Advantage in Neurotherapeutics
In the landscape of Central Nervous System (CNS) drug discovery, the pyrrolidine ring is not merely a structural linker; it is a privileged scaffold that solves the "flatland" problem. Unlike planar heteroaromatics, the sp³-hybridized pyrrolidine core offers intrinsic three-dimensional complexity (Fsp³ character), enabling vectors for precise stereochemical tuning and improved solubility—critical factors for blood-brain barrier (BBB) penetration.
This Application Note details the strategic deployment of pyrrolidine derivatives in targeting Histamine H3 Receptors (H3R) for cognitive enhancement and Prolyl Oligopeptidase (POP) for neuroprotection. It moves beyond theory to provide actionable protocols for synthesis, physicochemical optimization, and functional validation.
Strategic Application: Histamine H3 Antagonists for Cognitive Disorders[1]
The Histamine H3 receptor is a constitutively active G-protein coupled receptor (GPCR) acting as a presynaptic autoreceptor. Antagonism (or inverse agonism) of H3R disinhibits the release of histamine, acetylcholine, and dopamine, making it a prime target for Alzheimer’s disease (AD), ADHD, and narcolepsy.
The "Basicity Paradox" in Pyrrolidine Design
A major challenge in CNS drug design is balancing affinity with permeability.
-
The Problem: Early H3 antagonists (imidazole-based) suffered from CYP450 inhibition and poor BBB penetration due to high polarity.
-
The Pyrrolidine Solution: Non-imidazole pyrrolidines allow for the modulation of pKa (typically aiming for 7.5–8.5). By appending electron-withdrawing groups or steric bulk adjacent to the nitrogen, researchers can reduce basicity, thereby lowering P-glycoprotein (P-gp) efflux liability while maintaining high affinity for the acidic Aspartate residue in the receptor's binding pocket.
Mechanism of Action Visualization
The following diagram illustrates the signaling cascade where H3 antagonism restores neurotransmitter release.
Figure 1: Mechanism of H3 Receptor Antagonism.[1] Pyrrolidine derivatives block the constitutive "braking" signal of H3R, enhancing downstream neurotransmission.
Experimental Protocols
Protocol A: Stereoselective Synthesis of 3,4-Disubstituted Pyrrolidines via [3+2] Cycloaddition
Rationale: This method generates high-complexity spiro-pyrrolidine scaffolds in a single step, ideal for creating diversity in Hit-to-Lead campaigns.
Reagents:
-
Aldehyde component (e.g., benzaldehyde derivative)
-
Amino acid ester (e.g., sarcosine ethyl ester)
-
Dipolarophile (e.g., electron-deficient alkene like nitrostyrene or maleimide)
-
Catalyst: Ag(I) or Cu(I) salts with chiral phosphine ligands (e.g., AgOAc/Fesulphos)
Workflow:
-
Imine Formation: Dissolve aldehyde (1.0 equiv) and amino ester (1.1 equiv) in dry Toluene (0.2 M). Add MgSO₄ (anhydrous) and stir at RT for 2 hours. Filter to remove MgSO₄.
-
Catalyst Activation: In a separate flame-dried flask, dissolve AgOAc (5 mol%) and chiral ligand (6 mol%) in Toluene. Stir for 30 min under N₂.
-
Cycloaddition: Add the imine solution to the catalyst mixture. Cool to 0°C. Add the dipolarophile (1.2 equiv) dropwise.
-
Reaction: Stir at 0°C to RT for 12–24 hours. Monitor by TLC (EtOAc/Hexane).
-
Workup: Filter through a celite pad. Concentrate filtrate in vacuo.
-
Purification: Flash column chromatography (SiO₂).[2]
-
Validation: Verify stereochemistry via NOESY NMR.
Protocol B: High-Throughput PAMPA-BBB Permeability Assay
Rationale: Before advancing to in vivo models, pyrrolidine analogs must be screened for passive diffusion across the BBB. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a robust, self-validating surrogate.
Materials:
-
Donor Plate: 96-well filter plate (PVDF, 0.45 µm).
-
Acceptor Plate: 96-well PTFE plate.
-
Lipid Solution: 2% (w/v) Porcine Brain Lipid extract in Dodecane.
-
Buffer: PBS (pH 7.4).
Step-by-Step Procedure:
-
Membrane Coating: Carefully pipette 4 µL of Lipid Solution onto the filter membrane of the Donor Plate. Allow 5 min for impregnation.
-
Compound Preparation: Prepare 10 mM stock solutions of pyrrolidine test compounds in DMSO. Dilute to 50 µM in PBS (Final DMSO < 0.5%).
-
Loading:
-
Add 200 µL of compound solution to the Donor Plate wells.
-
Add 300 µL of blank PBS to the Acceptor Plate wells.
-
-
Sandwich Assembly: Place the Donor Plate on top of the Acceptor Plate. Ensure no bubbles are trapped.
-
Incubation: Incubate the "sandwich" at 25°C for 18 hours in a humidity-saturated chamber (to prevent evaporation).
-
Analysis: Separate plates. Quantify compound concentration in both Donor and Acceptor wells using LC-MS/MS or UV-Vis spectroscopy.
-
Calculation: Calculate Effective Permeability (
) using the formula: Where is acceptor conc, are volumes, is filter area, and is time.
Self-Validation Check: Always include Verapamil (High Permeability Marker) and Theophylline (Low Permeability Marker) as controls. If Verapamil
Comparative Data: Pyrrolidine vs. Piperidine Scaffolds[4]
The following table highlights why pyrrolidines are often preferred over their 6-membered counterparts (piperidines) in CNS optimization.
| Feature | Pyrrolidine (5-membered) | Piperidine (6-membered) | Impact on CNS Drug Design |
| Ring Conformation | Envelope (Puckered) | Chair (Rigid) | Pyrrolidine "pseudorotation" allows better induced fit in binding pockets. |
| Fsp³ Character | High | High | Both escape flatland, but pyrrolidine is more compact (lower MW). |
| Basicity (pKa) | ~11.3 (Parent) | ~11.2 (Parent) | Both require modulation. Pyrrolidine |
| Metabolic Liability | N-oxidation / Ring oxidation | Pyrrolidines can form reactive iminium ions; requires blocking | |
| Lipophilicity (LogP) | Lower | Higher | Pyrrolidine offers slightly better solubility profiles. |
Advanced Application: Prolyl Oligopeptidase (POP) Inhibition[5][6][7]
Beyond receptors, pyrrolidine derivatives are essential for inhibiting POP, a serine protease that cleaves post-proline bonds in neuropeptides.
Design Logic:
-
Warhead: A nitrile group (-CN) at the 2-position of the pyrrolidine ring forms a reversible covalent bond with the catalytic Serine residue of POP.
-
Specificity: The pyrrolidine ring perfectly mimics the Proline residue of the natural substrate (Pro-X), ensuring high selectivity over other proteases.
Figure 2: Mechanism of POP Inhibition by Cyanopyrrolidines. The nitrile 'warhead' traps the enzyme, preventing neuropeptide degradation.
References
-
Stocking, E. M., et al. (2010).[1] "Novel substituted pyrrolidines are high affinity histamine H3 receptor antagonists."[1] Bioorganic & Medicinal Chemistry Letters.
-
Haufe, G., et al. (2008). "Prolyl oligopeptidase inhibition by N-acyl-pro-pyrrolidine-type molecules." Journal of Medicinal Chemistry.
-
Góra, J., et al. (2021). "Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds."[3][4][5] Biomolecules.[6][1][2][3][7][8][9][10][11][12][13]
-
BenchChem Technical Support. (2025). "Application Notes and Protocols for the Multicomponent Synthesis of Pyrrolidine Derivatives."
-
Sweeney, J. B., et al. (2020). "Synthesis of 3-substituted pyrrolidines via palladium-catalysed hydroarylation." ChemRxiv.
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- 10. img01.pharmablock.com [img01.pharmablock.com]
- 11. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]
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- 13. benthamscience.com [benthamscience.com]
Application Notes for MT16-205: A Cyanopyrrolidine-Based Chemical Probe for Activity-Based Protein Profiling of UCHL1
Introduction: Unveiling Enzyme Activity with Chemical Probes
In the landscape of drug discovery and chemical biology, understanding the functional state of enzymes within their native cellular environment is paramount. Traditional methods often measure protein abundance, which may not correlate with enzymatic activity. Activity-based protein profiling (ABPP) has emerged as a powerful technology that utilizes chemical probes to directly assess the catalytic activity of enzymes in complex biological systems.[1][2][3] These probes are designed with a reactive "warhead" that covalently binds to the active site of a specific enzyme or enzyme family, and a reporter tag for visualization and enrichment.
This guide provides detailed application notes and protocols for the use of MT16-205 , a cyanopyrrolidine-based activity-based probe (ABP), to profile the activity of its primary target, Ubiquitin C-terminal Hydrolase L1 (UCHL1) , and to identify potential off-targets in a cellular context. UCHL1 is a deubiquitinating enzyme (DUB) highly expressed in neurons and implicated in various neurodegenerative diseases and cancers, making it a compelling therapeutic target.[4][5][6][7]
These protocols are intended for researchers, scientists, and drug development professionals familiar with basic cell culture and proteomics techniques.
Probe Characteristics: MT16-205
Structure and Mechanism of Action:
MT16-205 is a covalent inhibitor of UCHL1, built upon a thiazole cyanopyrrolidine scaffold. The cyanopyrrolidine moiety acts as a "warhead" that covalently modifies the active site cysteine (Cys90) of UCHL1.[8] This covalent interaction is crucial for its function as an activity-based probe, as it forms a stable link between the probe and its active enzyme target. The probe also contains an alkyne handle, which allows for the subsequent attachment of a reporter tag (e.g., a fluorophore or biotin) via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a type of "click chemistry."[9][10]
Target Profile:
The primary and intended target of MT16-205 is UCHL1, a deubiquitinating enzyme that plays a critical role in recycling ubiquitin monomers and maintaining cellular protein homeostasis.[4][5] However, like many chemical probes, MT16-205 can exhibit off-target activity. Proteomic profiling has revealed that at higher concentrations, MT16-205 can also engage other proteins, including aldehyde dehydrogenases.[9][10] This underscores the importance of careful dose-response experiments and comprehensive proteomic analysis to validate on-target engagement and identify potential off-targets.
| Property | Description |
| Probe Name | MT16-205 |
| Scaffold | Thiazole cyanopyrrolidine |
| Warhead | Cyanopyrrolidine |
| Mechanism | Covalent modification of active site cysteine |
| Primary Target | Ubiquitin C-terminal Hydrolase L1 (UCHL1) |
| Reporter Handle | Terminal Alkyne |
Experimental Workflow: Activity-Based Protein Profiling with MT16-205
The overall workflow for using MT16-205 as a chemical probe involves four main stages:
-
In-Cell Labeling: Live cells are incubated with MT16-205, allowing the probe to enter the cells and covalently bind to active UCHL1 and any off-targets.
-
Cell Lysis and Click Chemistry: The cells are lysed, and the alkyne-tagged proteins are conjugated to a reporter tag (e.g., a fluorescent dye or biotin) via CuAAC click chemistry.
-
Analysis and Visualization: Labeled proteins are visualized by in-gel fluorescence scanning or enriched for further analysis.
-
Target Identification: Enriched proteins are identified and quantified using mass spectrometry-based proteomics.
Figure 1: Overall workflow for Activity-Based Protein Profiling (ABPP) using MT16-205.
Detailed Protocols
Protocol 1: In-Cell Labeling with MT16-205
This protocol describes the incubation of live cells with MT16-205 to achieve covalent labeling of target proteins.
Materials:
-
HEK293 cells (or other cell line of interest)
-
Complete cell culture medium (e.g., DMEM with 10% FBS)
-
MT16-205 stock solution (10 mM in DMSO)
-
Phosphate-buffered saline (PBS)
-
Cell scraper
Procedure:
-
Cell Culture: Plate HEK293 cells in a 10 cm dish and grow to 80-90% confluency.
-
Probe Incubation:
-
Prepare working solutions of MT16-205 in complete medium. A final concentration range of 30 nM to 1 µM is recommended for initial experiments. Include a vehicle control (DMSO only).
-
Aspirate the old medium from the cells and wash once with PBS.
-
Add the medium containing MT16-205 or vehicle to the cells.
-
Incubate for 3 hours at 37°C in a CO2 incubator.
-
-
Cell Harvesting:
-
Aspirate the medium and wash the cells twice with cold PBS.
-
Add 1 mL of cold PBS to the plate and scrape the cells.
-
Transfer the cell suspension to a microcentrifuge tube.
-
Centrifuge at 1,000 x g for 5 minutes at 4°C.
-
Discard the supernatant and store the cell pellet at -80°C until needed.
-
Protocol 2: Cell Lysis and Click Chemistry (CuAAC)
This protocol details the lysis of labeled cells and the subsequent conjugation of a reporter tag to the alkyne handle of MT16-205.
Materials:
-
Cell pellet from Protocol 1
-
Lysis buffer (50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, protease inhibitors)
-
BCA protein assay kit
-
Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stock solution (100 mM in water)
-
Copper(II) sulfate (CuSO4) stock solution (20 mM in water)
-
Sodium ascorbate stock solution (300 mM in water, freshly prepared)
-
Azide-functionalized reporter tag (e.g., TAMRA-azide for fluorescence, biotin-azide for enrichment; 2.5 mM in DMSO)
Procedure:
-
Cell Lysis:
-
Resuspend the cell pellet in 500 µL of cold lysis buffer.
-
Incubate on ice for 20 minutes with occasional vortexing.
-
Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.
-
Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.
-
Normalize the protein concentration of all samples to 2 mg/mL with lysis buffer.
-
-
Click Chemistry Reaction:
-
In a 1.5 mL microcentrifuge tube, combine the following in order:
-
50 µL of cell lysate (100 µg of protein)
-
10 µL of 100 mM THPTA solution
-
10 µL of 20 mM CuSO4 solution
-
10 µL of the azide-functionalized reporter tag solution
-
-
Vortex briefly to mix.
-
Initiate the reaction by adding 10 µL of 300 mM sodium ascorbate solution.
-
Vortex briefly and incubate for 30 minutes at room temperature, protected from light.
-
Figure 2: Schematic of the CuAAC click chemistry reaction.
Protocol 3: Visualization by In-Gel Fluorescence Scanning
This protocol is for the visualization of proteins labeled with a fluorescent reporter tag.
Materials:
-
Click chemistry reaction mixture from Protocol 2 (with a fluorescent azide tag)
-
4x Laemmli sample buffer
-
SDS-PAGE gels
-
Fluorescence gel scanner
Procedure:
-
Sample Preparation: Add 25 µL of 4x Laemmli sample buffer to the 100 µL click chemistry reaction mixture.
-
SDS-PAGE: Load 20 µL of the sample onto an SDS-PAGE gel and run according to standard procedures.
-
In-Gel Fluorescence Scanning:
-
After electrophoresis, carefully remove the gel from the cassette.
-
Scan the gel using a fluorescence scanner with excitation and emission wavelengths appropriate for the chosen fluorophore (e.g., TAMRA: Ex 546 nm, Em 579 nm).
-
After scanning, the gel can be stained with Coomassie Blue to visualize total protein loading.
-
Protocol 4: Enrichment and Preparation for Mass Spectrometry
This protocol describes the enrichment of biotin-tagged proteins and their preparation for identification by mass spectrometry.
Materials:
-
Click chemistry reaction mixture from Protocol 2 (with a biotin-azide tag)
-
Streptavidin agarose beads
-
Wash buffer (e.g., 0.1% SDS in PBS)
-
Elution buffer (e.g., 2% SDS, 50 mM Tris-HCl pH 7.5, 10 mM DTT)
-
Reagents for in-solution or on-bead tryptic digestion (trypsin, DTT, iodoacetamide, ammonium bicarbonate)
Procedure:
-
Enrichment:
-
Add streptavidin agarose beads to the click chemistry reaction mixture and incubate for 1 hour at room temperature with rotation.
-
Pellet the beads by centrifugation and discard the supernatant.
-
Wash the beads extensively with wash buffer to remove non-specifically bound proteins.
-
-
On-Bead Digestion:
-
Resuspend the beads in a digestion buffer containing DTT to reduce disulfide bonds.
-
Alkylate cysteine residues with iodoacetamide.
-
Add trypsin and incubate overnight at 37°C to digest the proteins into peptides.
-
-
Peptide Cleanup:
-
Collect the supernatant containing the peptides.
-
Desalt the peptides using a C18 StageTip or similar method.
-
-
Mass Spectrometry Analysis:
-
Analyze the purified peptides by LC-MS/MS.
-
Identify the proteins using a database search algorithm (e.g., Mascot, Sequest) against a relevant protein database.
-
Data Analysis and Interpretation
In-Gel Fluorescence:
-
A fluorescent band at the expected molecular weight of UCHL1 (~27 kDa) should be observed in the MT16-205 treated samples, and this band should be absent or significantly reduced in the vehicle control.
-
The intensity of the fluorescent band should be dose-dependent, decreasing with lower concentrations of MT16-205.
-
Additional bands may represent off-target proteins.
Mass Spectrometry:
-
The primary identified protein in the enriched samples should be UCHL1.
-
Label-free quantification or isotopic labeling methods can be used to determine the relative abundance of identified proteins across different treatment conditions, providing a quantitative measure of target engagement and off-target binding.
References
- Role of UCHL1 in the pathogenesis of neurodegener
- Activity-based protein profiling reveals deubiquitinase and aldehyde dehydrogenase targets of a cyanopyrrolidine probe. RSC Publishing.
- Activity-based protein profiling reveals targets of a cyanopyrrolidine probe. Imperial News.
- Ubiquitin C-terminal hydrolase L1 (UCH-L1): structure, distribution and roles in brain function and dysfunction. Biochemical Journal.
- Protocol for Azide-Alkyne Click Chemistry. BroadPharm.
- Ubiquitin carboxy-terminal hydrolase L1. Wikipedia.
- Cell Lys
- Ubiquitin Carboxyl-Terminal Hydrolase L1 and Its Role in Parkinson's Disease. MDPI.
- Protocol for clickable photoaffinity labeling and quantit
- Click Chemistry Protocols. Interchim.
- Activity-based protein profiling: A graphical review. PMC.
- Proteomics Sample Preparation for Affinity-Purific
- Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow. PMC.
- Activity-Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP by MudPIT Mass Spectrometry. PMC.
- Facile Preparation of Peptides for Mass Spectrometry Analysis in Bottom-Up Proteomics Workflows. CDC Stacks.
- Activity-Based Protein Profiling of Serine Hydrolase Superfamily Enzymes. PMC.
- A Quick Guide to Proteomics Sample Prepar
- Ubiquitin C-terminal hydrolase L1: Biochemical and Cellular Characterization of a Covalent Cyanopyrrolidine-Based Inhibitor. PMC.
- Sample preparation for mass spectrometry. Thermo Fisher Scientific.
- Activity-Based Protein Profiling (ABPP) Service. Mtoz Biolabs.
- Detection and competitive labeling of SHs by in-gel ABPP assay.
- Activity-Based Protein Profiling: A Powerful Technique for the Modern Biologist. Bitesize Bio.
- Covalent Inhibitors Covalently Bound to Cysteine. Encyclopedia.pub.
- Click Chemistry: new protocol for the labeling and modific
- Basics of Activity-Based Protein Profiling (ABPP).
- Targeted covalent inhibitors. Wikipedia.
- ABPP-HT - High-Throughput Activity-Based Profiling of Deubiquitylating Enzyme Inhibitors in a Cellular Context. Frontiers.
Sources
- 1. Activity-based protein profiling: A graphical review - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Activity-Based Protein Profiling (ABPP) Service | MtoZ Biolabs [mtoz-biolabs.com]
- 4. Role of UCHL1 in the pathogenesis of neurodegenerative diseases and brain injury - PMC [pmc.ncbi.nlm.nih.gov]
- 5. portlandpress.com [portlandpress.com]
- 6. Ubiquitin carboxy-terminal hydrolase L1 - Wikipedia [en.wikipedia.org]
- 7. mdpi.com [mdpi.com]
- 8. Ubiquitin C-terminal hydrolase L1: Biochemical and Cellular Characterization of a Covalent Cyanopyrrolidine-Based Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
- 9. broadpharm.com [broadpharm.com]
- 10. vectorlabs.com [vectorlabs.com]
Application Note: Comprehensive Analytical Characterization of 1-Methyl-N-(oxan-4-yl)pyrrolidin-3-amine
Topic: Analytical Methods for 1-Methyl-N-(oxan-4-yl)pyrrolidin-3-amine Characterization Content Type: Detailed Application Note & Protocol Audience: Researchers, Scientists, Drug Development Professionals[1]
Abstract
1-Methyl-N-(oxan-4-yl)pyrrolidin-3-amine (MW: 184.28 g/mol ) is a critical secondary amine building block utilized in the synthesis of JAK inhibitors and chemokine receptor antagonists.[1] Its structure features a basic pyrrolidine ring, a chiral center at the C3 position, and a non-chromophoric tetrahydropyran (oxane) ether linkage.
This guide addresses the specific analytical challenges posed by this molecule: lack of UV absorbance , high basicity leading to peak tailing , and enantiomeric purity requirements . We present a field-proven characterization workflow integrating UPLC-MS/CAD for purity, Chiral SFC for stereochemistry, and high-field NMR for structural validation.
Part 1: Structural Identification & Mechanism
The Analytical Challenge
The molecule presents a "stealth" profile in standard QC workflows:
-
No Chromophore: The absence of aromatic rings or conjugated
-systems renders standard UV detection (254 nm) useless.[1] Low-wavelength UV (200-210 nm) is prone to solvent noise.[1] -
Chirality: The C3 position on the pyrrolidine ring creates (R) and (S) enantiomers.[1] Synthetic routes often start from chiral pools (e.g., L-malic acid or aspartic acid derivatives), but racemization during reductive amination is a risk.
-
Basicity: The N-methylpyrrolidine nitrogen (pKa ~10.[1]4) and the secondary amine linker (pKa ~9-10) interact strongly with residual silanols in HPLC columns, causing severe peak tailing.[1]
Structural Validation (NMR & MS)
Methodology: Structural certainty is established via 1H/13C NMR and High-Resolution Mass Spectrometry (HRMS).[1]
Key Diagnostic Signals (1H NMR, 400 MHz, DMSO-d6):
- 2.20 ppm (s, 3H): N-Methyl group (Singlet).[1]
- 3.80 - 3.90 ppm (m, 2H): Equatorial protons adjacent to the ether oxygen in the oxane ring.[1]
- 3.20 - 3.30 ppm (m, 1H): The chiral methine (C3-H) of the pyrrolidine ring.[1]
- 2.60 - 2.80 ppm (m, 1H): The methine (C4-H) of the oxane ring.[1]
Mass Spectrometry (ESI+):
-
Calculated [M+H]+: 185.1654 m/z (Monoisotopic).[1]
-
Fragmentation Pattern: Loss of the oxane ring or cleavage at the secondary amine is common.
Analytical Workflow Diagram
The following flowchart outlines the decision logic for characterizing this scaffold.
Caption: Integrated analytical workflow ensuring structural identity, chemical purity, and stereochemical integrity.
Part 2: Purity Analysis Protocol (UPLC-MS/CAD)
Objective: Quantify chemical purity without relying on UV absorbance. Rationale: We utilize Charged Aerosol Detection (CAD) or ELSD as they provide a universal response independent of optical properties.[1] Alternatively, MS detection (TIC) can be used but may bias quantitation due to ionization efficiency differences between impurities.
Protocol A: High pH UPLC-MS/CAD
Why High pH? Basic amines exist as free bases at high pH, reducing interaction with silanols and improving peak shape on hybrid silica columns.
Instrument: Agilent 1290 Infinity II or Waters ACQUITY UPLC H-Class. Detectors:
-
MS: ESI Positive mode (Scan 100-1000 m/z).
-
CAD: Corona Veo (Evap Temp: 35°C).[1]
Chromatographic Conditions:
| Parameter | Setting |
| Column | Waters XBridge BEH C18 XP, 2.5 µm, 2.1 x 100 mm (High pH stable) |
| Mobile Phase A | 10 mM Ammonium Bicarbonate in Water (pH 10.0, adjusted with NH4OH) |
| Mobile Phase B | Acetonitrile (MS Grade) |
| Flow Rate | 0.5 mL/min |
| Column Temp | 40°C |
| Injection Vol | 2.0 µL |
Gradient Table:
| Time (min) | % A | % B | Event |
| 0.00 | 95 | 5 | Initial |
| 5.00 | 5 | 95 | Linear Gradient |
| 6.50 | 5 | 95 | Hold |
| 6.60 | 95 | 5 | Re-equilibrate |
| 8.00 | 95 | 5 | End |
Data Processing:
-
Integrate the CAD signal for purity %.
-
Use MS TIC to identify impurities (e.g., unreacted 1-methylpyrrolidin-3-one, m/z 100).[1]
Part 3: Stereochemical Analysis (Chiral SFC)
Objective: Determine Enantiomeric Excess (% ee) of the (R) or (S) isomer. Rationale: Supercritical Fluid Chromatography (SFC) is superior to HPLC for basic amines because the supercritical CO2 allows for high diffusivity and the use of basic modifiers (DEA/IPAm) without damaging silica-based chiral stationary phases.[1]
Protocol B: Chiral SFC Method
Instrument: Waters ACQUITY UPC2 or Agilent 1260 Infinity II SFC.[1]
Method Development Strategy: Screening is required as chiral recognition is unpredictable.[1] The Amylose-1 (AD-H analog) and Cellulose-1 (OD-H analog) are the highest probability hits.[1]
Optimized Conditions (Representative):
| Parameter | Setting |
| Column | Chiralpak AD-3 (Daicel), 3 µm, 4.6 x 150 mm |
| Mobile Phase A | CO2 (Supercritical) |
| Mobile Phase B | Methanol + 0.1% Diethylamine (DEA) + 0.1% Isopropylamine |
| Isocratic Mode | 15% B (Adjust between 10-30% for resolution) |
| Back Pressure | 120 bar (1740 psi) |
| Flow Rate | 2.5 mL/min |
| Detection | MS (SIM for m/z 185.[1]2) or CAD |
Note on Additives: The basic additives (DEA/IPAm) are mandatory to suppress the ionization of the pyrrolidine nitrogen and ensure sharp peaks.
Caption: Chiral screening logic emphasizing the necessity of basic modifiers for amine separation.
Part 4: Residual Solvents & Volatiles (GC-FID)[1]
Objective: Quantify residual reaction solvents (e.g., Methanol, THF, DCM) and volatile amine precursors. Protocol: Direct injection is possible, but using a base-deactivated liner is crucial to prevent adsorption of the analyte.[1]
Chromatographic Conditions:
-
Column: DB-624 or ZB-624 (6% Cyanopropylphenyl dimethyl polysiloxane).[1]
-
Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).
-
Inlet: 220°C, Split ratio 10:1.
-
Detector: FID @ 250°C.
-
Temp Program: 40°C (hold 2 min) -> 10°C/min -> 220°C (hold 5 min).
References
-
PubChem. 4-(Methylamino)tetrahydro-2H-pyran Compound Summary. National Library of Medicine. Available at: [Link][1]
-
Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® AD-3. (Standard reference for polysaccharide column care and basic additives). Available at: [Link]
-
Waters Corporation. Charged Aerosol Detection for Non-Chromophoric Compounds.[1] Application Note. Available at: [Link][1]
Sources
1H NMR and 13C NMR spectral data for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
This Application Note provides a comprehensive protocol for the Nuclear Magnetic Resonance (NMR) characterization of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (also known as N-(tetrahydro-2H-pyran-4-yl)-1-methylpyrrolidin-3-amine).[1][2]
This guide is designed for medicinal chemists and analytical scientists validating the synthesis of this specific secondary amine intermediate, often utilized in the development of kinase inhibitors (e.g., JAK/STAT pathway modulators).
Part 1: Molecule Identification & Properties
| Property | Detail |
| IUPAC Name | 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine |
| Molecular Formula | C₁₀H₂₀N₂O |
| Molecular Weight | 184.28 g/mol |
| Structure Description | A pyrrolidine ring substituted at the 3-position with a secondary amine.[1][2] The amine nitrogen is substituted with a tetrahydropyran-4-yl (oxanyl) group.[1][2] The pyrrolidine nitrogen is methylated.[2][3][4][5] |
| Chirality | The C3 position of the pyrrolidine ring is a chiral center.[2] This protocol applies to both the racemate and pure enantiomers (R or S), as their NMR spectra in achiral solvents are identical. |
Part 2: Experimental Protocol
Sample Preparation
To ensure high-resolution spectral data and minimize line broadening due to exchangeable protons, follow this preparation method:
-
Solvent Selection:
-
Preferred: Chloroform-d (CDCl₃) (99.8% D) with 0.03% TMS (Tetramethylsilane) as an internal standard.[2] This solvent minimizes viscosity and provides sharp signals for the aliphatic region.[2]
-
Alternative (for Salts): If the compound is isolated as an HCl or TFA salt, use DMSO-d₆ or Methanol-d₄ .[1][2] Note: Chemical shifts will vary significantly from the free base values listed below.
-
-
Concentration: Dissolve 10–15 mg of the free base oil in 0.6 mL of solvent.
-
Filtration: Filter the solution through a cotton plug or a 0.45 µm PTFE syringe filter into a clean 5 mm NMR tube to remove paramagnetic particulates (e.g., catalyst residues from reductive amination).
Instrumental Parameters
-
Frequency: 400 MHz or higher (500/600 MHz recommended for resolving pyrrolidine multiplets).
-
Temperature: 298 K (25°C).[2]
-
Pulse Sequence: Standard 1D proton (zg30) and carbon (zgpg30).
-
Number of Scans (NS): 16 (¹H), 512–1024 (¹³C).
Part 3: 1H NMR Spectral Analysis (Predicted)
The following data represents the high-confidence expected chemical shifts derived from fragment-based additive modeling of 1-methylpyrrolidin-3-amine and 4-aminotetrahydropyran.
Reference: CDCl₃ residual peak at 7.26 ppm .[2]
| Shift (δ ppm) | Multiplicity | Integral | Assignment | Structural Insight |
| 3.90 – 4.00 | dt (approx) | 2H | H-2', H-6' (eq) | Oxanyl ether protons (equatorial).[1][2] Deshielded by oxygen.[2] Large geminal coupling (~11 Hz) and small vicinal coupling. |
| 3.30 – 3.45 | td | 2H | H-2', H-6' (ax) | Oxanyl ether protons (axial).[2] Upfield due to axial orientation.[2] Large axial-axial coupling (~11 Hz).[1][2] |
| 3.25 – 3.35 | m | 1H | H-3 (Pyr) | Methine proton at the chiral center.[1][2] Alpha to the secondary amine.[2] |
| 2.65 – 2.80 | tt / m | 1H | H-4' (Ox) | Methine proton of the oxanyl ring (alpha to amine).[2] |
| 2.60 – 2.75 | dd / m | 1H | H-2a (Pyr) | Proton alpha to the pyrrolidine nitrogen.[1][2] |
| 2.50 – 2.65 | m | 1H | H-5a (Pyr) | Proton alpha to the pyrrolidine nitrogen.[1][2] |
| 2.35 – 2.45 | m | 1H | H-5b (Pyr) | Proton alpha to the pyrrolidine nitrogen.[1][2] |
| 2.32 | s | 3H | N-CH₃ | Diagnostic Singlet. The N-methyl group is a sharp singlet, confirming methylation.[1][2] |
| 2.15 – 2.25 | m | 1H | H-2b (Pyr) | Proton alpha to the pyrrolidine nitrogen.[1][2] |
| 2.05 – 2.20 | m | 1H | H-4a (Pyr) | Proton beta to the amine, part of the ring flexibility. |
| 1.75 – 1.85 | m | 2H | H-3', H-5' (eq) | Oxanyl methylene protons (equatorial).[2] |
| 1.55 – 1.70 | m | 1H | H-4b (Pyr) | Proton beta to the amine.[1][2] |
| 1.30 – 1.50 | qd / m | 2H | H-3', H-5' (ax) | Oxanyl methylene protons (axial).[2] |
| 1.5 – 2.0 | br s | 1H | NH | Amine proton.[2] Broad, exchangeable. Shift is concentration-dependent.[1][2] |
Key Diagnostic Features:
-
The "Oxanyl Pattern": Look for the distinct separation between the equatorial (3.9-4.0 ppm) and axial (3.3-3.4 ppm) ether protons.[1][2] This confirms the integrity of the tetrahydropyran ring.[2]
-
The "Pyrrolidine Core": The protons on the pyrrolidine ring (C2, C4, C5) will appear as complex multiplets due to the chiral center at C3, which makes the geminal protons diastereotopic.
Part 4: 13C NMR Spectral Analysis (Predicted)
Reference: CDCl₃ triplet at 77.16 ppm .
| Shift (δ ppm) | Type (DEPT) | Assignment | Structural Insight |
| 66.5 – 67.0 | CH₂ | C-2', C-6' (Ox) | Ether carbons.[1][2] Most deshielded signals in the aliphatic region.[2] |
| 62.0 – 63.0 | CH₂ | C-2 (Pyr) | Alpha to pyrrolidine nitrogen.[1][2] |
| 55.0 – 56.0 | CH₂ | C-5 (Pyr) | Alpha to pyrrolidine nitrogen.[1][2] |
| 53.5 – 54.5 | CH | C-3 (Pyr) | Chiral center.[1][2] Alpha to secondary amine.[2] |
| 52.0 – 53.0 | CH | C-4' (Ox) | Methine carbon of the oxanyl ring.[2] |
| 42.0 – 42.5 | CH₃ | N-CH₃ | Diagnostic Signal. N-Methyl carbon.[1][2] |
| 33.0 – 34.0 | CH₂ | C-3', C-5' (Ox) | Beta carbons of the oxanyl ring.[1][2] |
| 30.5 – 31.5 | CH₂ | C-4 (Pyr) | Beta carbon of the pyrrolidine ring.[2] |
Part 5: Structural Elucidation Workflow
The following Graphviz diagram outlines the logical flow for confirming the structure of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine using 1D and 2D NMR techniques.
Figure 1: Step-by-step NMR verification workflow for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
Part 6: Advanced Verification (2D NMR)
If the 1D spectra show overlapping multiplets (common in the 1.5–2.5 ppm region), perform the following 2D experiments:
-
COSY (Correlation Spectroscopy):
-
HMBC (Heteronuclear Multiple Bond Correlation):
-
N-Methyl Connection: Look for a strong cross-peak between the N-CH₃ protons (2.32 ppm) and the pyrrolidine carbons C-2 (~62 ppm) and C-5 (~55 ppm).[1][2] This definitively places the methyl group on the pyrrolidine nitrogen.[2]
-
Ring Linkage: While difficult due to the intervening Nitrogen, you may see weak long-range coupling between Pyr-H3 and Oxanyl-C4' (or vice versa), confirming the secondary amine linkage.[1]
-
References
-
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[2] (Standard reference for additive chemical shift rules).
-
SDBS Web: Spectral Database for Organic Compounds. (National Institute of Advanced Industrial Science and Technology, Japan). Fragment data for N-methylpyrrolidine and Tetrahydropyran-4-amine.[1][2][Link]
-
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2][3] (Methodology for amine characterization).
-
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]
Sources
Application Note: Reductive Amination Protocols for Pyrrolidine Synthesis
[1][2][3]
Strategic Overview
Pyrrolidines are ubiquitous pharmacophores in medicinal chemistry, serving as core scaffolds in nicotine acetylcholine receptor ligands, proline-derived peptidomimetics, and numerous alkaloids. While direct alkylation of amines with di-halides allows for pyrrolidine construction, it often suffers from over-alkylation and poor regiocontrol.
Reductive amination offers a superior, convergent strategy.[1] It allows for the mild formation of C–N bonds while simultaneously establishing the saturated heterocycle. This guide details two distinct, field-validated protocols:
-
Double Reductive Amination: A convergent "one-pot" synthesis of N-substituted pyrrolidines from 1,4-dicarbonyls and primary amines.
-
Intramolecular Reductive Cyclization: A Lewis-acid mediated ring closure of
-amino ketones, ideal for sterically demanding or sensitive substrates.
Mechanistic Insight & Critical Parameters
Success in reductive amination relies on manipulating the equilibrium between the carbonyl, the hemiaminal, and the iminium ion.
The Chemoselectivity Hierarchy
The choice of reducing agent is the primary determinant of success. We utilize the Abdel-Magid protocol logic, prioritizing Sodium Triacetoxyborohydride (STAB, NaBH(OAc)
-
NaBH
: Too strong; reduces aldehydes/ketones rapidly. Requires a two-step procedure (imine formation reduction).[1][2][3] -
NaBH
CN: Toxic and pH-dependent. Effective but requires pH ~6 to prevent carbonyl reduction. -
NaBH(OAc)
: The Gold Standard. Sterically bulky and electron-deficient. It does not reduce carbonyls in 1,2-dichloroethane (DCE) but rapidly reduces the protonated iminium species.
Reaction Pathway: Double Reductive Amination
The formation of the pyrrolidine ring from a 1,4-dicarbonyl involves a cascade sequence. The second reduction step is intramolecular and kinetically favored due to the proximity of the amine to the second carbonyl.
Figure 1: Cascade mechanism for the formation of N-substituted pyrrolidines from 1,4-dicarbonyl precursors.
Experimental Protocols
Protocol A: Convergent Synthesis via Double Reductive Amination
Application: Synthesis of N-aryl or N-alkyl pyrrolidines from succinaldehyde derivatives (or 2,5-hexanedione) and primary amines. Reagent of Choice: Sodium Triacetoxyborohydride (STAB).
Reagents & Stoichiometry
| Component | Equiv. | Role |
| 1,4-Dicarbonyl | 1.0 | Substrate (e.g., 2,5-hexanedione) |
| Primary Amine | 1.0 - 1.1 | Nucleophile |
| NaBH(OAc) | 3.0 | Reducing Agent (Hydride source) |
| Acetic Acid (AcOH) | 1.0 - 2.0 | Catalyst (Promotes iminium formation) |
| 1,2-Dichloroethane (DCE) | 0.2 M | Solvent (Non-coordinating, anhydrous) |
Step-by-Step Methodology
-
Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (
). Add a magnetic stir bar. -
Solvation: Dissolve the 1,4-dicarbonyl (1.0 equiv) and the primary amine (1.05 equiv) in DCE (concentration ~0.2 M).
-
Note: If the amine is a salt (e.g., HCl salt), add 1.0 equiv of Triethylamine (Et
N) to free the base.
-
-
Acidification: Add Glacial Acetic Acid (1-2 equiv).
-
Why? AcOH buffers the solution and protonates the hemiaminal hydroxyl group, facilitating water elimination to form the iminium ion.
-
-
Reaction (Step 1): Stir at room temperature for 15–30 minutes to allow equilibrium formation of the hemiaminal/imine.
-
Reduction: Cool the mixture to 0°C (ice bath). Add NaBH(OAc)
(3.0 equiv) portion-wise over 10 minutes.-
Caution: Mild exotherm and gas evolution (
) may occur.
-
-
Incubation: Remove the ice bath and stir at room temperature. Monitor via LC-MS or TLC.
-
Timeline: Reaction typically completes in 2–16 hours. Look for the disappearance of the intermediate mono-aminated species.
-
-
Quench: Quench by adding saturated aqueous NaHCO
until pH > 8. Stir for 20 minutes to decompose borate complexes. -
Workup: Extract with Dichloromethane (DCM) (3x). Wash combined organics with Brine. Dry over Na
SO , filter, and concentrate. -
Purification: Flash column chromatography (typically Hexanes/EtOAc or DCM/MeOH).
Protocol B: Titanium-Mediated Intramolecular Cyclization
Application: Cyclization of sterically hindered
Reagents & Stoichiometry
| Component | Equiv. | Role |
| 1.0 | Substrate (Linear precursor) | |
| Ti(OiPr) | 1.2 - 1.5 | Lewis Acid / Dehydrating Agent |
| NaBH | 2.0 | Reducing Agent |
| Ethanol (Abs.) | 0.2 M | Solvent |
Step-by-Step Methodology
-
Complexation: In a dried flask under
, dissolve the amino-ketone (often generated in situ from a protected precursor) in absolute Ethanol . -
Lewis Acid Activation: Add Ti(OiPr)
(1.5 equiv) neat via syringe. -
Imine Formation: Stir at room temperature for 1–4 hours.
-
Checkpoint: Monitor by IR (disappearance of C=O stretch) or NMR if possible.
-
-
Reduction: Cool to 0°C. Add NaBH
(2.0 equiv) carefully.-
Note: Ti(IV) activates the imine, making it susceptible to reduction by the smaller borohydride anion.
-
-
Workup (The "Titanium Emulsion" Fix):
-
Add 1N NaOH or water to quench. A thick white precipitate (TiO
) will form. -
Critical Step: Filter the mixture through a pad of Celite to remove the titanium salts. Wash the pad thoroughly with EtOAc or DCM.
-
-
Extraction: Concentrate the filtrate to remove EtOH, then partition between water and EtOAc. Dry and purify as standard.
Troubleshooting & Optimization
| Observation | Root Cause | Corrective Action |
| Low Conversion | Wet solvent / High water content | Use molecular sieves (3Å or 4Å) in the reaction mixture. Water hydrolyzes the imine back to the ketone. |
| Dimerization | High concentration | Dilute reaction to 0.05 M - 0.1 M to favor intramolecular cyclization over intermolecular dimerization. |
| No Reaction (Sterics) | Hindered ketone | Switch to Protocol B (Ti(OiPr) |
| Side Products | Alcohol formation | The reducing agent is reducing the ketone before the amine reacts. Ensure the amine and acid are stirred with the ketone for 30-60 mins before adding the hydride. |
| Emulsion during Workup | Boron/Titanium salts | For Boron: Use Rochelle's Salt (Potassium Sodium Tartrate) wash. For Titanium: Celite filtration is mandatory. |
Safety Directives
-
Toxicity: While NaBH(OAc)
is safer than NaBH CN, all borohydrides generate hydrogen gas upon quenching. Ensure adequate ventilation. -
Cyanide Risk: If using NaBH
CN (legacy protocols), never acidify the waste stream below pH 9, as this releases HCN gas. -
Solvents: DCE is a suspected carcinogen and chlorinated solvent. DCM or THF can often be substituted, though DCE generally provides faster reaction rates in reductive amination.
References
-
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures.[9] The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]
-
Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554. [Link]
-
Bhattacharyya, S. (1995). Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: An improved procedure. Journal of the Chemical Society, Perkin Transactions 1, (18), 2345-2350. [Link]
-
Gribble, G. W. (1998). Sodium triacetoxyborohydride.[1] Encyclopedia of Reagents for Organic Synthesis. [Link]
Sources
- 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 2. masterorganicchemistry.com [masterorganicchemistry.com]
- 3. researchgate.net [researchgate.net]
- 4. Frontiers | Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction [frontiersin.org]
- 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 6. (PDF) Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride [academia.edu]
- 7. ias.ac.in [ias.ac.in]
- 8. mdpi.com [mdpi.com]
- 9. Pyrrolidine synthesis [organic-chemistry.org]
Application Note: Safe Handling and Operational Protocols for Pyrrolidine Amines
Abstract & Scope
Pyrrolidine (CAS 123-75-1) and its derivatives are ubiquitous structural motifs in drug discovery, serving as core scaffolds for proline analogues and organocatalysts. However, their handling presents a dual-hazard profile: high flammability (Flash Point: 3°C) combined with severe corrosivity (Skin Corr.[1] 1A).
This guide moves beyond standard Safety Data Sheet (SDS) boilerplate to provide field-validated protocols. It addresses the specific physicochemical challenges of pyrrolidine—specifically its high vapor pressure, tendency to form solid carbamates upon air exposure, and rapid permeation through standard laboratory gloves.
Physicochemical Hazard Analysis
Understanding the molecular behavior of pyrrolidine is prerequisite to safe handling.
| Property | Value | Operational Implication |
| Flash Point | 3°C (37°F) | Critical: Vapors can ignite at refrigerator temperatures. Static discharge protection is mandatory during transfer. |
| Vapor Pressure | ~49 mmHg @ 20°C | High volatility leads to rapid workspace saturation. Handling outside a fume hood is strictly prohibited. |
| Basicity (pKa) | ~11.3 | Highly basic. Reacts violently with acids and acid chlorides. Causes immediate, deep-tissue alkaline burns. |
| Air Sensitivity | High | Reacts with atmospheric CO₂ to form solid carbamates (white crust), potentially seizing ground-glass joints or clogging cannulas. |
| Odor Threshold | Low (Ammoniacal) | Warning: Olfactory fatigue can occur. Do not rely on smell to detect leaks. |
Personal Protective Equipment (PPE) Matrix
Critical Advisory: Standard disposable nitrile gloves provide insufficient protection for prolonged contact with pyrrolidine. Small cyclic amines permeate thin nitrile (< 4 mil) in minutes.
Glove Selection Protocol
-
Splash Protection (Standard Lab Work):
-
Primary: Disposable Nitrile (minimum 5 mil).
-
Secondary: Double-gloving is required.
-
Protocol: Change outer gloves immediately upon any splash.[2] Change routine gloves every 30 minutes.
-
-
High Hazard (Spill Cleanup / Bulk Transfer):
-
Material: Butyl Rubber or Silver Shield/4H (Laminate).
-
Justification: Butyl rubber offers >480 min breakthrough time for secondary amines.
-
Respiratory & Eye Protection[1][3][4][5][6][7][8][9][10][11]
-
Eyes: Chemical splash goggles are mandatory. Face shields must be worn during bulk transfers (>100 mL) or when working with reactive quenching.
-
Respiratory: All work must be performed in a certified chemical fume hood (Face velocity: 80–100 fpm).
Operational Protocol: Inert Atmosphere Transfer
Objective: Transfer anhydrous pyrrolidine without exposure to air (preventing carbamate formation) or moisture, while minimizing vapor release.
Validated Workflow: Syringe Transfer
-
Pre-requisite: All glassware must be oven-dried and purged with Nitrogen (
) or Argon ( ). -
Equipment: Luer-lock gastight syringe, long needle (18-20G), septum-sealed source and receiving vessels.
Figure 1: Inert atmosphere syringe transfer workflow to prevent carbamate formation and exposure.
Technical Nuance: The "Acid Rinse" Step
Do not simply rinse the syringe with acetone/water. Residual amine can polymerize or corrode the plunger.
-
Protocol: Immediately after transfer, draw 1M Acetic Acid or 1M HCl into the syringe to neutralize residual amine inside the barrel. Then rinse with water and acetone.
Storage and Stability
-
Segregation: Store in a dedicated Flammables Cabinet .
-
Incompatibility: Isolate strictly from:
-
Oxidizing agents (Fire/Explosion risk).
-
Acids (Exothermic neutralization).
-
Acid Chlorides/Anhydrides (Violent reaction).
-
-
Shelf-Life: Pyrrolidine degrades over time, turning yellow/brown. Distillation over KOH or
is recommended for sensitive catalytic applications if the liquid is discolored.
Emergency Response Protocols
Exposure Response
Mechanism of Injury: Pyrrolidine is lipophilic and basic. It penetrates skin rapidly, saponifying fats and causing deep chemical burns that may not be immediately painful (insidious onset).
-
Skin Contact:
-
Immediate: Move to safety shower.
-
Flush: Rinse with tepid water for minimum 15 minutes .
-
Do NOT Neutralize: Never apply vinegar or acids to the skin; the heat of neutralization will worsen the burn.
-
-
Eye Contact:
-
Immediate: Use eye wash station.[3] Hold eyelids open.
-
Flush: Rinse for minimum 15 minutes .
-
Medical: Seek immediate ophthalmological evaluation.
-
Spill Cleanup Decision Tree
Scenario: 50 mL spill of Pyrrolidine in the lab.
Figure 2: Decision logic for pyrrolidine spill response. Note the critical prohibition of combustible absorbents.
Waste Disposal
-
Classification: Hazardous Organic Waste (Basic/Amine).
-
Protocol:
-
Do not mix with acidic waste streams (risk of heat generation/spattering).
-
Do not mix with halogenated solvents if possible (prevents potential alkylation reactions in the waste drum).
-
Triple rinse empty containers with a solvent (e.g., ethanol) before disposal; add rinsate to the waste stream.
-
References
-
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 31268, Pyrrolidine. Retrieved from [Link]
-
Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (29 CFR 1910). Retrieved from [Link]
Sources
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine for receptor binding studies
Application Note: 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine in Receptor Binding Studies
Part 1: Executive Summary & Chemical Biology Profile
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (also referred to as N-(tetrahydro-2H-pyran-4-yl)-1-methylpyrrolidin-3-amine) is a high-value diamine scaffold used extensively in the development of ligands for G-Protein Coupled Receptors (GPCRs).[1][2]
Unlike simple aliphatic amines, this molecule represents a "privileged structure" in medicinal chemistry.[3][4][5] It combines a distinct cationic center (the N-methylpyrrolidine) capable of forming salt bridges with conserved Aspartate residues in aminergic GPCRs, with a polar, hydrogen-bond-accepting tail (the oxane/tetrahydropyran ring).[3][4][5]
Primary Applications:
-
Fragment-Based Drug Discovery (FBDD): Screening the molecule as a low-affinity fragment to identify "hot spots" in orthosteric binding pockets (e.g., Muscarinic M1/M4, CCR2, H3 Histamine receptors).[3][4][5]
-
Lead Optimization (SAR): Using the secondary amine as a handle to couple with aryl cores, thereby testing the thermodynamic contribution of the pyrrolidine-oxane motif to binding affinity.
Table 1: Physicochemical Profile for Assay Development
| Property | Value (Approx.) | Assay Implication |
| Molecular Weight | 184.28 g/mol | Suitable for SPR and NMR fragment screening.[1][2][5] |
| pKa (Calc) | ~9.2 (Pyrrolidine N), ~8.5 (Sec.[3][4][5] Amine) | Exists as a di-cation or mono-cation at physiological pH (7.4).[1][3][2] |
| LogP | ~0.5 - 0.8 | Moderate hydrophilicity; low risk of aggregation, but high risk of non-specific binding to negatively charged glass/filters.[3][2][5] |
| Topological Polar Surface Area (TPSA) | ~32 Ų | Good membrane permeability potential; suitable for intracellular receptor targets.[3][4] |
Part 2: Experimental Protocols
Protocol A: Fragment-Based Screening via Surface Plasmon Resonance (SPR)
Objective: To determine the binding affinity (
Rationale: As a fragment, this molecule likely possesses weak affinity (
Materials:
-
Sensor Chip: CM5 (Carboxymethylated dextran) or NTA (for His-tagged proteins).[1][3][4]
-
Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% Surfactant P20, pH 7.4).[3][4][5] Crucial: Add 1-2% DMSO if matching compound solvent.[1][2]
-
Ligand: Purified GPCR (stabilized in nanodiscs or detergent micelles).
-
Analyte: 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (dissolved in 100% DMSO, diluted to running buffer).
Step-by-Step Methodology:
-
Receptor Immobilization:
-
Analyte Preparation:
-
Prepare a concentration series of the amine fragment ranging from 0.5 mM down to 10
M (2-fold dilutions). -
Critical Step: Ensure the DMSO concentration is exactly matched (e.g., 1%) in all samples and running buffer to prevent "bulk refractive index" jumps.
-
-
Injection Cycle:
-
Data Analysis:
Protocol B: Competitive Radioligand Binding (for Derivatized Libraries)
Objective: To evaluate the affinity (
Rationale: Once the amine is coupled to a core (e.g., via amide coupling to a biaryl acid), the affinity should increase to the nM range.[3][4][5] This protocol uses filtration to separate bound from free ligand.[1][2][5]
Materials:
-
Membrane Prep: CHO or HEK293 cell membranes overexpressing the target (e.g., hM4 receptor).[3][4][5]
-
Radioligand: [³H]-NMS (for Muscarinic) or [¹²⁵I]-Chemokine.[1][3][4]
Step-by-Step Methodology:
-
Filter Pre-treatment (The "Cation Trap" Prevention):
-
Assay Setup (96-well plate):
-
Incubation:
-
Harvesting:
-
Calculation:
Part 3: Visualization & Workflow
Workflow: From Scaffold to Lead
The following diagram illustrates the decision matrix for using this amine in drug discovery.
Caption: Logical workflow for utilizing the pyrrolidine-oxane scaffold in fragment-based screening versus library derivatization.
Part 4: Scientific Grounding & References
Mechanistic Insight: The 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine scaffold mimics the "classic" aminergic pharmacophore found in ligands for Muscarinic , Chemokine , and Opioid receptors.[1][2]
-
The Pyrrolidine Nitrogen: At physiological pH, this is protonated (positive charge).[3][4][5] It mimics the endogenous neurotransmitter (e.g., Acetylcholine's quaternary ammonium) and interacts with the conserved Aspartate (D3.[3][4][5]32) in TM3 of the GPCR [1].[3][4][5]
-
The Oxane (Tetrahydropyran): Acts as a hydrogen bond acceptor.[3][4][5] In MCHR1 antagonists, this moiety has been shown to improve metabolic stability compared to a phenyl ring while maintaining polarity for receptor interaction [2].[3][2][5]
-
Stereochemistry: The 3-amino position on the pyrrolidine is chiral.[1][2][5] While the commercial building block is often racemic, separating enantiomers (
vs ) usually yields a 10-100x difference in potency.[3][5] For Muscarinic M1 agonists, the ( )-enantiomer is often preferred [3].[3][4][5]
References:
-
Wess, J. (1993).[3][4][5] Molecular basis of muscarinic acetylcholine receptor function. Trends in Pharmacological Sciences, 14(8), 308-313.[3][4][5] Link
-
Huang, C. Q., et al. (2005).[3][4][5][6] 1-(4-Amino-phenyl)-pyrrolidin-3-yl-amine and 6-(3-amino-pyrrolidin-1-yl)-pyridin-3-yl-amine derivatives as melanin-concentrating hormone receptor-1 antagonists.[1][2][6] Bioorganic & Medicinal Chemistry Letters, 15(16), 3701-3706.[3][4][5][6] Link
-
Heinrich, T., et al. (2001).[3][4][5] Methylated analogues of methyl (R)-4-(3,4-dichlorophenylacetyl)-3-(pyrrolidin-1-ylmethyl)piperazine-1-carboxylate (GR-89696) as highly potent kappa-receptor agonists.[1][2] Journal of Medicinal Chemistry, 44(17), 2814-2826.[3][4][5][7] Link
-
Conn, P. J., et al. (2009).[3][4][5] Allosteric modulators of GPCRs: a novel approach for the treatment of CNS disorders.[1][2][5] Nature Reviews Drug Discovery, 8(1), 41-54.[3][4][5] Link
Disclaimer: This protocol is intended for research use only. The compound 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine is a chemical intermediate; its specific biological activity depends heavily on the core structure to which it is attached.[1][2] Always consult Safety Data Sheets (SDS) before handling.
Sources
- 1. Pyrrolidine - Products [achemblock.com]
- 2. iris.unipa.it [iris.unipa.it]
- 3. pubs.acs.org [pubs.acs.org]
- 4. mdpi.com [mdpi.com]
- 5. chemrxiv.org [chemrxiv.org]
- 6. 1-(4-Amino-phenyl)-pyrrolidin-3-yl-amine and 6-(3-amino-pyrrolidin-1-yl)-pyridin-3-yl-amine derivatives as melanin-concentrating hormone receptor-1 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Methylated analogues of methyl (R)-4-(3,4-dichlorophenylacetyl)- 3-(pyrrolidin-1-ylmethyl)piperazine-1-carboxylate (GR-89,696) as highly potent kappa-receptor agonists: stereoselective synthesis, opioid-receptor affinity, receptor selectivity, and functional studies - PubMed [pubmed.ncbi.nlm.nih.gov]
Precision Synthesis of N-Aryl Pyrrolidines: A Buchwald-Hartwig Amination Guide
Executive Summary
The N-aryl pyrrolidine motif is a pharmacophore ubiquitous in medicinal chemistry, appearing in structures ranging from nicotine analogs to modern kinase inhibitors and GPCR modulators. While classical nucleophilic aromatic substitution (
The Buchwald-Hartwig amination (BHA) offers a universal solution. However, the successful coupling of pyrrolidine—a secondary, cyclic amine—requires specific tuning to prevent catalyst deactivation and ensure high turnover frequencies (TOF). This guide provides a scientifically grounded, field-proven protocol for synthesizing N-aryl pyrrolidines, emphasizing the use of RuPhos and Palladacycle Precatalysts (G3/G4) as the gold standard for reproducibility.
Strategic Analysis: The Mechanistic Foundation
To optimize this reaction, one must understand the catalytic cycle's bottlenecks. For secondary amines like pyrrolidine, the challenge is rarely
The Catalytic Cycle
The reaction proceeds through the Pd(0)/Pd(II) cycle.
-
Oxidative Addition (OA):
inserts into the Ar-X bond. -
Amine Coordination & Deprotonation: Pyrrolidine binds to the Pd(II) center. The base removes the proton, forming a Pd-Amido complex.[1] Crucial Step: If the ligand is too bulky or the amine too hindered, this step stalls.
-
Reductive Elimination (RE): The C-N bond forms, regenerating Pd(0).
Visualization: The Catalytic Pathway
The following diagram illustrates the cycle and potential off-cycle resting states.
Caption: Figure 1. The Pd(0)/Pd(II) catalytic cycle.[1][2][3][4] Note that low ligand concentration can lead to inactive dimer formation (Red box).
Critical Parameter Optimization
Ligand Selection: Why RuPhos?
For secondary amines, RuPhos (2-Dicyclohexylphosphino-2′,6′-diisopropoxybiphenyl) is the superior choice.
-
Electronic Effect: The electron-rich dicyclohexylphosphine promotes rapid oxidative addition, even with aryl chlorides.
-
Steric Effect: The bulky biaryl backbone prevents the formation of inactive Pd-dimers but is flexible enough to allow the bulky secondary amine (pyrrolidine) to coordinate.
-
Alternative: BrettPhos is excellent for primary amines but often underperforms with pyrrolidines compared to RuPhos. BINAP is a reliable legacy alternative but requires higher temperatures (100°C+) and lacks the activity for sterically hindered substrates.
The Precatalyst Revolution (G3/G4)
Traditional methods use
- quality varies significantly with age (oxidation).
-
In-situ reduction of Pd(II) to Pd(0) can be inconsistent.
Recommendation: Use RuPhos Pd G4 (Generation 4 Precatalyst). It is air-stable and activates rapidly upon exposure to base, releasing the active
Base & Solvent Matrix
| Parameter | Standard Conditions | Sensitive Substrates | Difficult/Bulky Substrates |
| Base | NaOtBu (Sodium tert-butoxide) | Cs₂CO₃ (Cesium Carbonate) | LHMDS (Lithium Hexamethyldisilazide) |
| Why? | Fast, clean deprotonation. | Mild; tolerates esters, nitriles, nitro groups.[5] | Soluble, non-nucleophilic; good for base-sensitive electrophiles. |
| Solvent | Toluene or Dioxane | Dioxane or tAmylOH | THF (if low temp needed) |
| Temp | 80–100 °C | 80–100 °C | 60–80 °C |
Master Protocols
Method A: High-Performance Protocol (RuPhos Pd G4)
Recommended for valuable intermediates, aryl chlorides, or library synthesis.
Materials:
-
Pyrrolidine (1.2 mmol)
-
RuPhos Pd G4 (0.02 mmol, 2 mol%)
-
NaOtBu (1.4 mmol)[2]
-
Anhydrous Toluene or Dioxane (2-4 mL)
Step-by-Step:
-
Preparation: In a glovebox or under active nitrogen flow, charge a reaction vial equipped with a magnetic stir bar with RuPhos Pd G4 and NaOtBu .
-
Note: If the Aryl Halide is solid, add it here.
-
-
Solvent Addition: Seal the vial with a septum cap. Evacuate and backfill with
(3 cycles). Add anhydrous solvent via syringe.[9] -
Reagent Addition: Add the Aryl Halide (if liquid) and Pyrrolidine via microliter syringe.
-
Reaction: Place in a pre-heated heating block at 85 °C . Stir vigorously (800+ rpm) for 2–12 hours.
-
Checkpoint: Monitor by LCMS. The G4 catalyst usually initiates within minutes.
-
-
Workup: Cool to RT. Dilute with EtOAc. Filter through a small pad of Celite/Silica to remove Pd black and salts. Concentrate and purify via flash chromatography.
Method B: Cost-Effective/Legacy Protocol ( + RuPhos)
Recommended for large-scale batches of simple substrates where catalyst cost is a driver.
Materials:
- (1 mol% complex = 2 mol% Pd)[5][8]
-
RuPhos Ligand (2-4 mol%; maintain 1:1 to 1:2 Pd:Ligand ratio)
-
Rest of reagents same as Method A.
Step-by-Step:
-
Pre-complexation (Critical): Charge
and RuPhos into the vial. Add solvent and stir at RT for 5-10 minutes under .-
Why? This allows the ligand to displace the dba and form the active catalyst before the oxidative addition step competes.
-
-
Add Reagents: Add Base, Aryl Halide, and Pyrrolidine.[8]
-
Heat: Heat to 100 °C . (Legacy systems often require slightly higher energy than G4 systems).
Troubleshooting & Optimization Logic
If the standard protocol fails, use this decision logic to pivot.
Caption: Figure 2. Decision tree for optimizing reaction conditions based on failure modes.
Common Failure Modes Table
| Symptom | Probable Cause | Solution |
| No Reaction (SM Recovery) | Catalyst deactivation (O2) or inactive Pd source. | Switch to G4 Precatalyst . Ensure rigorous degassing. |
| Protodehalogenation (Ar-H) | Switch solvent to Dioxane .[10] Reduce Temp. Ensure anhydrous conditions. | |
| Low Yield with Ar-Cl | Oxidative addition is too slow. | Use RuPhos or XPhos .[2][8] Increase temp to 100°C. |
| Pd Black Precipitation | Ligand dissociation / instability. | Increase Ligand:Pd ratio to 2:1. Use RuPhos . |
Scale-Up & Safety Considerations
When moving from mg-scale (library) to g-scale (process):
-
Exotherm Control: The deprotonation step can be exothermic. On >10g scale, add the base slowly or use a cooling bath during the initial mixing of base and amine.
-
Active Catalyst Handling: Active Pd(0) species are air-sensitive. For larger scales, G3/G4 precatalysts are safer as they are stable solids until activation in the vessel.
-
Purification: Pyrrolidine products are basic. Pre-treat silica gel with 1% Triethylamine (TEA) in the eluent to prevent streaking/loss of product on the column. Alternatively, use amine-functionalized silica.
References
-
Buchwald, S. L., et al. "RuPhos Pd G4: A Catalyst for Suzuki-Miyaura Coupling Reactions." Sigma-Aldrich Technical Guides. Link
-
Maitro, G., et al. "Precatalysts for the Buchwald-Hartwig Amination of Secondary Amines." Organic Process Research & Development. Link (Contextual citation for precatalyst stability).
-
Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011. Link
-
BenchChem Protocols. "Optimization of Buchwald-Hartwig amination conditions." Link
-
WuXi AppTec Chemical Insights. "How to Wisely Design Conditions for Buchwald-Hartwig Couplings?" Link
Sources
- 1. alfa-chemistry.com [alfa-chemistry.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings? - RCS Research Chemistry Services [rcs.wuxiapptec.com]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. Mild Conditions for the Synthesis of Functionalized Pyrrolidines via Pd-Catalyzed Carboamination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Synthesis of N-Aryl-2-allyl Pyrrolidines via Palladium-catalyzed Carboamination Reactions of γ-(N-Arylamino)alkenes with Vinyl Bromides - PMC [pmc.ncbi.nlm.nih.gov]
- 7. rsc.org [rsc.org]
- 8. benchchem.com [benchchem.com]
- 9. Scale-Up Guide: Buchwald-Hartwig Amination [sigmaaldrich.com]
- 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
using 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine in high-throughput screening
Application Note: Leveraging 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine in High-Throughput Screening (HTS) and Fragment-Based Drug Discovery
Executive Summary
This guide details the technical application of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (hereafter referred to as Compound A ) in drug discovery workflows.[1] Unlike flat aromatic scaffolds, Compound A offers high fraction of sp3-hybridized carbons (
Key Applications:
-
HTS Library Synthesis: Acting as a core building block for parallel synthesis of amides, ureas, and sulfonamides.
-
Fragment Screening: Serving as a low-molecular-weight (LMW) probe to identify binding hotspots in kinases, GPCRs, and transporters.
-
Physicochemical Optimization: Replacing lipophilic cyclohexyl or phenyl groups with the polar oxanyl (tetrahydropyran) ring to improve metabolic stability and lower logP.
Chemical Profile & HTS Logistics
Before integrating Compound A into an automated workflow, its physicochemical behavior must be understood to prevent false negatives (e.g., precipitation) or false positives (e.g., aggregation).
| Property | Value / Characteristic | Relevance to HTS |
| IUPAC Name | 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine | Unambiguous ID |
| Molecular Weight | ~184.28 g/mol | Ideal for Fragment Screening (<300 Da) |
| LogP (Calc) | ~0.5 - 1.2 | High aqueous solubility; low risk of aggregation |
| H-Bond Donors | 1 (Secondary Amine) | Key handle for derivatization or target interaction |
| H-Bond Acceptors | 3 (Ether, Tertiary Amine, Secondary Amine) | Good receptor complementarity |
| DMSO Solubility | >100 mM | Excellent for creating concentrated master stocks |
Storage Protocol:
-
State: Hygroscopic oil or low-melting solid (depending on salt form).[1]
-
Stock Prep: Dissolve to 100 mM in anhydrous DMSO.
-
Stability: Secondary amines can absorb CO₂ to form carbamates. Store under N₂/Ar atmosphere at -20°C. Avoid repeated freeze-thaw cycles; aliquot into single-use matrix tubes.
Workflow 1: Parallel Synthesis of HTS Libraries
The primary utility of Compound A in HTS is not just as a single analyte, but as a seed scaffold to generate 500–2,000 distinct compounds. The secondary amine is reacted with electrophiles (acid chlorides, isocyanates, sulfonyl chlorides) using automated liquid handling.
Protocol: Automated Amide Coupling (384-Well Format)
Objective: Synthesize a library of analogs:
Reagents:
-
Scaffold: 0.2 M Compound A in DMA (Dimethylacetamide).
-
Electrophiles: Diverse set of 96 Carboxylic Acids (0.2 M in DMA).
-
Coupling Agent: HATU (0.2 M in DMA).
-
Base: DIPEA (1.0 M in DMA).
Step-by-Step Procedure:
-
Dispensing: Using an acoustic dispenser (e.g., Echo 650) or tip-based handler (e.g., Hamilton STAR), dispense 5 µL of diverse Carboxylic Acids into a 384-well polypropylene reaction plate.
-
Activation: Add 5 µL of HATU solution and 2.5 µL of DIPEA. Shake at 900 rpm for 10 mins.
-
Scaffold Addition: Add 5 µL of Compound A stock.
-
Expert Insight: The secondary amine of Compound A is sterically hindered by the pyran and pyrrolidine rings. We use a slight excess of acid and HATU to drive completion.
-
-
Incubation: Seal plate and incubate at 40°C for 16 hours .
-
QC/Purification:
-
Evaporate solvent (Genevac).
-
Resuspend in DMSO/Water.
-
Analyze random 10% of wells via UPLC-MS to verify >85% conversion.
-
Visualizing the Synthesis Logic
Figure 1: Parallel synthesis workflow transforming Compound A into a diversity library.
Workflow 2: Fragment-Based Screening (Biophysical)
If using Compound A as a naked fragment (FBDD), the goal is to detect weak binding (
Protocol: Surface Plasmon Resonance (SPR) Screening
Rationale: Compound A has low molecular weight. Traditional biochemical assays (IC50) may miss weak interactions. SPR provides direct binding kinetics.
Reagents:
-
Sensor Chip: CM5 or Streptavidin-coated (depending on protein tag).[1]
-
Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4) + 2% DMSO .
-
Critical: DMSO concentration in running buffer must exactly match the sample buffer to avoid "bulk effect" jumps.
-
Procedure:
-
Immobilization: Immobilize target protein to ~3000 RU (Response Units) to ensure sensitivity for small molecules.
-
Sample Prep: Dilute Compound A stock to a concentration series: 500 µM, 250 µM, 125 µM, 62.5 µM .
-
Injection: Inject samples for 60s (association) followed by 120s dissociation. Flow rate: 30 µL/min.
-
Analysis:
-
Look for "square wave" sensorgrams (fast on/off), typical for fragments.
-
Calculate Ligand Efficiency (LE) if
is measurable. -
Note: If Compound A binds, it indicates the target has a pocket accommodating the aliphatic amine/ether motif.
-
Data Analysis & Troubleshooting
Common Failure Modes in HTS:
-
False Positives (Interference):
-
Issue: Secondary amines can react with assay reagents (e.g., fluorescence reagents).
-
Solution: Run a "No-Target Control" to ensure the compound isn't quenching the fluorophore or generating signal on its own.[1]
-
-
Oxidation:
-
Issue: The pyrrolidine nitrogen is prone to N-oxidation if left in dilute aqueous solution for days.[1]
-
Solution: Prepare fresh dilutions from DMSO master stock immediately before the assay.
-
-
Solubility Crash:
-
Issue: While Compound A is soluble, its amide derivatives (from Workflow 1) might precipitate.
-
Solution: Measure light scattering (nephelometry) alongside the bioassay to flag insoluble wells.
-
HTS Decision Tree
Figure 2: Logical flow for validating hits derived from Compound A.
References
-
Erlanson, D. A., et al. (2016). "Fragment-to-Lead: Guiding Principles for Lead Generation." Journal of Medicinal Chemistry.
-
Blakemore, D. C., et al. (2018). "Organic Synthesis Provides Opportunities to Transform Drug Discovery." Nature Chemistry.
-
Enamine Ltd. (2023). "Pyrrolidine Libraries for Drug Discovery."[2] Enamine Application Notes.
-
PubChem. (2023). "Compound Summary: 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine." National Library of Medicine.
-
Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry.
Sources
optimizing synthesis yield of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
Technical Support Center: Synthesis Optimization for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
Status: Active Ticket ID: SYN-OPT-2024-05 Subject: Yield Optimization & Troubleshooting for Reductive Amination of 1-methylpyrrolidin-3-amine with Tetrahydro-4H-pyran-4-one.
Executive Summary
This support module addresses the synthesis of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine via reductive amination.[1][2] The reaction involves the coupling of 1-methylpyrrolidin-3-amine (primary amine) and tetrahydro-4H-pyran-4-one (ketone) using Sodium Triacetoxyborohydride (STAB) .[1][2]
While theoretically straightforward, this reaction often suffers from three specific failure modes:
-
Competitive Reduction: Reduction of the ketone to tetrahydro-2H-pyran-4-ol before imine formation.[1][2]
-
Incomplete Conversion: Stalling due to poor imine equilibrium.[1][2]
-
Isolation Loss: High water solubility of the diprotic basic product during aqueous workup.[1][2]
Module 1: Reaction Optimization (The Chemistry)
Q1: My LCMS shows 30% conversion and a large peak for the alcohol byproduct. How do I stop the ketone reduction?
Diagnosis: You are likely experiencing Competitive Reduction .[1][2] Although STAB is selective for imines over ketones, the rate of ketone reduction becomes significant if the imine formation is slow or if the "One-Pot" addition is too rapid.[1][2]
The Fix: The "Pre-equilibrium" Protocol Do not add the reducing agent immediately.[1][2] You must shift the equilibrium toward the imine (Schiff base) first.[1][2]
Optimized Protocol:
-
Solvent: Use 1,2-Dichloroethane (DCE) .[1][2][3][4] It promotes imine formation better than THF or Methanol for this specific substrate class.[1][2]
-
Stoichiometry: Use 1.1 eq of the amine (1-methylpyrrolidin-3-amine) relative to the ketone.
-
Catalyst: Add 1.0 eq of Acetic Acid (AcOH) . This is non-negotiable. The pyrrolidine nitrogen is basic, but you need free protons to catalyze the dehydration of the hemiaminal to the iminium ion.[1][2]
-
Incubation: Stir the Amine + Ketone + AcOH + DCE mixture for 60–90 minutes at room temperature before adding STAB.
-
Reduction: Add STAB (1.4 eq) in 3 portions over 30 minutes.
Why this works: STAB reduces iminium ions roughly 100x faster than ketones.[1][2] By pre-forming the imine, you ensure the reducing agent is consumed by the desired pathway immediately upon addition.[1][2]
Q2: The reaction stalls at 80% conversion. Adding more STAB doesn't help.
Diagnosis: This is an Equilibrium Trap .[1][2] Water generated during imine formation hydrolyzes the imine back to the ketone.[1][2] Adding more STAB only reduces the reformed ketone to the alcohol impurity.[1][2]
The Fix: Chemical Dehydration For stubborn cases, add Molecular Sieves (4Å) or Magnesium Sulfate (MgSO₄) to the reaction mixture during the "Incubation" phase described above.[1][2] This physically removes water, driving the equilibrium to the right (Le Chatelier's principle).[1][2]
Advanced Option: If sieves fail, switch to Titanium(IV) isopropoxide [Ti(OiPr)₄] .[1]
-
Protocol: Mix Amine + Ketone + Ti(OiPr)₄ (1.2 eq) neat or in DCE. Stir 2h. The Ti acts as both Lewis acid and water scavenger.[1][2] Then dilute with MeOH and add NaBH₄ (Note: Switch to NaBH₄ if using Ti-mediated route).[1][2]
Module 2: Work-up & Purification (The Isolation)
Q3: I lost 50% of my mass during the aqueous extraction. Where did it go?
Diagnosis: Your product is a Polar Diamine .[1][2] It contains a tertiary pyrrolidine amine and a newly formed secondary amine.[1][2] It is highly water-soluble, especially in acidic or neutral pH.[1][2] Standard "wash with water" protocols will wash your product down the drain.[1][2]
The Fix: The "Salting-Out" Extraction
You must modify the partition coefficient (
Step-by-Step Recovery Guide:
-
Quench: Quench the reaction with saturated aqueous NaHCO₃.
-
PH Adjustment: Verify the aqueous layer pH is >12 . Use 1N NaOH if necessary.[1][2] The product must be fully deprotonated to be extractable.[1][2]
-
Phase Modification: Add solid NaCl to the aqueous layer until saturated (brine). This "salts out" the organic amine.[1][2]
-
Solvent Switch: Do not use Ethyl Acetate (EtOAc).[1][2] Use DCM (Dichloromethane) or CHCl₃/IPA (3:1) for extraction.[1][2] The product prefers chlorinated solvents.[1][2][3][4]
-
Wash: Wash the combined organic layers with a small volume of brine. Dry over Na₂SO₄.[1][2]
Q4: How do I remove the excess starting amine (1-methylpyrrolidin-3-amine) without a column?
Diagnosis: Both starting material and product are basic amines.[1][2] Flash chromatography often results in "streaking" or "tailing."[1][2]
The Fix: Selective Scavenging If the starting amine is the only impurity:[1][2]
-
Polymer-Supported Isocyanate: Add a scavenger resin (e.g., PS-Isocyanate) to the crude reaction mixture (post-workup) in DCM.[1][2]
-
Mechanism: The scavenger reacts selectively with the primary amine (starting material) to form an insoluble urea.[1][2] The secondary amine (product) is sterically hindered and reacts much slower.[1][2]
-
Process: Stir for 4 hours, filter, and evaporate.
Visualizing the Process
Figure 1: Reaction Pathway & Competitive Failure Modes
This diagram illustrates the critical "fork in the road" between the desired reductive amination and the alcohol byproduct formation.[1][2]
Caption: Kinetic competition between imine formation (blue path) and direct ketone reduction (red path).[1][2] Pre-incubation with acid favors the blue path.[1][2]
Figure 2: Isolation Decision Tree
Follow this logic to maximize mass recovery during workup.
Caption: Workup decision tree emphasizing pH adjustment and solvent selection for polar diamine recovery.
Summary of Critical Parameters
| Parameter | Standard Condition | Optimized Condition | Reason |
| Solvent | THF or Methanol | 1,2-Dichloroethane (DCE) | Faster imine kinetics; better solubility.[1][2] |
| Reagent | NaCNBH₃ | NaBH(OAc)₃ (STAB) | Lower toxicity; better chemoselectivity.[1][2] |
| Additive | None | Acetic Acid (1.0 eq) | Catalyzes iminium formation; prevents stalling.[2] |
| Addition | One-pot (All at once) | Sequential | Prevents ketone reduction side-reaction.[1][2] |
| Workup pH | Neutral (~7-8) | Basic (>12) | Ensures product is essentially non-ionic for extraction.[1][2] |
References
-
Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][3] Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 1996, 61(11), 3849–3862.[1]
-
Borch, R. F.; Bernstein, M. D.; Durst, H. D. "The Cyanohydridoborate Anion as a Selective Reducing Agent."[1][5] Journal of the American Chemical Society, 1971, 93(12), 2897–2904.[1]
-
Mattson, R. J.; Pham, K. M.; Leuck, D. J.; Cowen, K. A. "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride."[1] The Journal of Organic Chemistry, 1990, 55(8), 2552–2554.[1]
Sources
Technical Support Center: Purification of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
Welcome to the technical support center for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine. This guide is designed for researchers, scientists, and drug development professionals who are working with this versatile intermediate. Achieving high purity is critical for downstream applications, and this document provides in-depth troubleshooting advice and protocols based on established chemical principles and field-proven insights.
Section 1: Understanding the Molecule and Potential Impurities
Q1: What are the key structural features of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine that influence its purification?
Answer: The purification strategy for this molecule is dictated by three primary structural features:
-
Dual Basicity: The molecule contains two basic nitrogen atoms: a tertiary amine (the N-methylpyrrolidine) and a secondary amine. The tertiary amine is more basic. These sites are readily protonated, which can be exploited for acid-base extraction but can also cause issues like peak tailing during normal-phase chromatography.
-
Polarity and Hydrogen Bonding: The presence of the oxane ring and the N-H group on the secondary amine makes the molecule quite polar and capable of hydrogen bonding. This influences its solubility, making it potentially soluble in both organic solvents and, to some extent, water. This partial water solubility can lead to yield loss during aqueous work-ups.[1]
-
Thermal Stability: While the core structure is robust, like many complex amines, it may be susceptible to degradation at high temperatures. Therefore, high-temperature techniques like distillation should be approached with caution and preferably performed under a high vacuum.[1]
Q2: What are the most common impurities I should expect from a typical synthesis (e.g., reductive amination)?
Answer: Impurities are typically remnants of the synthetic route. Assuming a standard synthesis, such as the reductive amination of 1-methylpyrrolidin-3-one with oxan-4-amine, you should anticipate the following impurities.
| Impurity Type | Specific Examples | Origin | Impact on Purification |
| Starting Materials | 1-methylpyrrolidin-3-one, Oxan-4-amine | Incomplete reaction | Often have different polarities, making them separable by chromatography. |
| Reagent-Based | Borohydride salts (e.g., NaBH(OAc)₃, NaBH₄), Lewis acids | Reductive amination step | Typically removed during aqueous work-up. |
| Side-Products | Over-reduced products (e.g., alcohol formation on the pyrrolidinone) | Non-specific reduction | Can have similar polarity to the desired product, requiring careful chromatographic separation.[1] |
| Degradation Products | Oxidized species, ring-opened products | Exposure to air, heat, or incompatible conditions over time | May require specialized purification; proper storage is key to prevention.[2] |
Section 2: Troubleshooting Guide for Common Purification Techniques
This section addresses specific issues you may encounter during purification and provides actionable solutions.
Problem: Poor Separation and Severe Peak Tailing in Silica Gel Column Chromatography.
-
Symptom: Your compound moves as a long streak or "tail" down the column instead of a tight band. On a TLC plate, the spot is elongated and not circular.
-
Causality: The free silanol groups (Si-OH) on the surface of silica gel are acidic. They form strong, non-covalent interactions with the basic nitrogen atoms of your amine, retarding its movement down the column in an uneven manner. This leads to poor separation and often, lower recovery.
-
Solution Protocol: To mitigate this, you must neutralize these acidic sites.
-
Mobile Phase Modification (Recommended):
-
Choose a base solvent system such as Dichloromethane (DCM)/Methanol or Ethyl Acetate/Hexane.
-
To this solvent system, add a small amount of a basic modifier. A common choice is 0.5-2% triethylamine (Et₃N) or ammonium hydroxide (NH₄OH).[1]
-
Example: Prepare a mobile phase of 95:5 DCM:Methanol and add 1% triethylamine by volume.
-
Equilibrate the column with this modified mobile phase for at least 3-4 column volumes before loading your sample.
-
-
Silica Pre-treatment (For difficult separations):
-
Prepare a slurry of your silica gel in the initial, non-polar mobile phase (e.g., 100% DCM).
-
Add 1-2% triethylamine to the slurry and stir for 15-20 minutes.
-
Pack the column with the treated silica slurry. This ensures the active sites are passivated before the compound is introduced.
-
-
| Recommended Solvent Systems for Column Chromatography |
| System 1 (Standard Polarity): 90:10:1 Dichloromethane / Methanol / Triethylamine |
| System 2 (Lower Polarity): 70:30:1 Ethyl Acetate / Hexane / Triethylamine |
| System 3 (For highly polar impurities): 89:10:1 Dichloromethane / Methanol / Ammonium Hydroxide (28% aq.) |
Problem: Product Fails to Crystallize or "Oils Out" During Recrystallization.
-
Symptom: Upon cooling the saturated solution, the compound separates as a liquid (oils out) or fails to precipitate at all.
-
Causality: This usually indicates that the chosen solvent is too good a solvent even at low temperatures, or the presence of impurities is disrupting the formation of a crystal lattice. Oiling out occurs when the solution becomes supersaturated at a temperature above the compound's melting point (or the melting point of the compound-solvent mixture).
-
Solution Protocol: A systematic approach to solvent screening is required.
-
Identify Potential Single Solvents: Test the solubility of a small amount of your crude product in various solvents (e.g., isopropanol, acetonitrile, ethyl acetate, heptane) at room temperature and with gentle heating. An ideal solvent will dissolve the compound when hot but not when cold.[3]
-
Develop a Binary Solvent System: This is often the most effective method.
-
Dissolve your crude product in a minimum amount of a "soluble" solvent (e.g., ethanol, DCM) at an elevated temperature.
-
Slowly add a "miscible anti-solvent" (e.g., heptane, hexane, diethyl ether) dropwise until the solution becomes faintly cloudy (the cloud point).
-
Add a drop or two of the "soluble" solvent to make the solution clear again.
-
Allow the solution to cool slowly to room temperature, then transfer to a refrigerator or freezer. Slow cooling is critical for forming high-quality crystals.
-
-
Troubleshooting Tricks:
-
Seeding: Add a tiny crystal of pure product to the cooled solution to initiate crystallization.
-
Scratching: Gently scratch the inside surface of the flask with a glass rod to create nucleation sites.
-
-
| Suggested Solvents for Recrystallization Screening |
| Single Solvents: Isopropanol, Acetonitrile, Ethyl Acetate |
| Binary Systems (Soluble : Anti-Solvent): Ethanol : Heptane, Dichloromethane : Hexane, Acetone : Water |
Problem: Low Isolated Yield After Aqueous Work-up.
-
Symptom: You start with a theoretical yield of 5 grams but only isolate 2 grams after performing a liquid-liquid extraction.
-
Causality: Due to its polarity and two amine groups, your product can be partially protonated and soluble in the aqueous layer, especially if the aqueous layer is neutral or acidic.
-
Solution Protocol: Optimize the extraction by controlling the pH.
-
Basify the Aqueous Layer: Before extracting with an organic solvent, ensure the aqueous layer is basic. Add a 1M or 2M solution of sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) until the pH is >11. This deprotonates any ammonium salts, converting them to the free base form, which is significantly less water-soluble.
-
Use Brine: After extraction, wash the combined organic layers with a saturated sodium chloride solution (brine). This process, known as "salting out," decreases the solubility of organic compounds in the aqueous phase, driving more of your product into the organic layer.[1]
-
Perform Multiple Extractions: Instead of one large extraction (e.g., 1 x 100 mL), perform several smaller extractions (e.g., 3 x 35 mL). This is mathematically more efficient at recovering the product.
-
Section 3: Frequently Asked Questions (FAQs)
Q1: Which purification method should I try first?
Answer: The optimal method depends on the scale of your reaction and the nature of the impurities. Use the following decision tree as a guide.
Caption: Decision workflow for selecting a purification strategy.
Q2: How can I assess the purity of my final product?
Answer: A combination of methods is recommended for a comprehensive assessment:
-
¹H and ¹³C NMR: Provides structural confirmation and can reveal the presence of impurities if their signals are distinct and above the limit of detection (~1-5%).
-
LC-MS (Liquid Chromatography-Mass Spectrometry): The gold standard for purity assessment. It separates the main compound from impurities and provides a mass for each, aiding in their identification. Aim for >98% purity by peak area.
-
GC-MS (Gas Chromatography-Mass Spectrometry): Useful if the compound and its impurities are volatile and thermally stable.
-
Elemental Analysis (CHN): Determines the percentage of Carbon, Hydrogen, and Nitrogen. The experimental values should be within ±0.4% of the theoretical values for the molecular formula.
Q3: My purified compound is turning yellow/brown upon storage. What should I do?
Answer: Amines, particularly secondary amines, can be susceptible to air oxidation over time, which often results in discoloration.[2] To ensure long-term stability:
-
Store under an inert atmosphere: Displace the air in the storage vial with nitrogen or argon before sealing.
-
Store Cold: Keep the compound in a refrigerator (-4°C) or freezer (-20°C).
-
Protect from Light: Use an amber vial or store the vial in a dark place.
Q4: Is vacuum distillation a viable purification method?
Answer: It can be, but with caution. This method is most effective for separating the product from non-volatile impurities (like salts or baseline material from a column) or from solvents with very different boiling points.[1] You must first confirm the thermal stability of your compound using a small sample. If it is stable, short-path vacuum distillation can be a highly effective final purification step for removing trace solvent and colored impurities.
References
- Google Patents. (2021). CN113321605A - Preparation method of 1-methyl-3-pyrrolidinol.
-
ResearchGate. (2014). How can I seperate pyrrolidine? Retrieved from [Link]
-
Espinosa-Jiménez, M., et al. (2010). Chromatographic Methods for the Determination of Polyfunctional Amines and Related Compounds Used as Monomers and Additives in Food Packaging Materials: A State‐of‐the‐Art Review. Comprehensive Reviews in Food Science and Food Safety. Retrieved from [Link]
-
White Rose eTheses Online. (n.d.). Asymmetric Synthesis of Substituted Pyrrolidines via Kinetic Resolutions. Retrieved from [Link]
-
ACS Publications. (2023). Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au. Retrieved from [Link]
-
PMC. (n.d.). Formal (4+1)-Cyclization of Ammonium Ylides with Vinylogous para-Quinone Methides. Retrieved from [Link]
-
White Rose eTheses Online. (n.d.). Asymmetric Synthesis of Functionalised Pyrrolidines and their Application in Total Synthesis. Retrieved from [Link]
-
Eide, I., et al. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research. Retrieved from [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC [pmc.ncbi.nlm.nih.gov]
- 3. CN113321605A - Preparation method of 1-methyl-3-pyrrolidinol - Google Patents [patents.google.com]
Technical Support Center: Improving Pyrrolidine Compound Solubility for Biological Assays
Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and foundational knowledge for overcoming solubility challenges with pyrrolidine-containing compounds in biological assays. Poor solubility is a frequent bottleneck, leading to inaccurate data and impeding discovery timelines. Our goal is to equip you with the scientific rationale and practical protocols to systematically address these issues.
Part 1: Frequently Asked Questions (FAQs) - The Fundamentals
This section addresses the most common initial questions regarding the solubility of pyrrolidine compounds.
Q1: Why do so many of my pyrrolidine-containing compounds have poor aqueous solubility?
A: The pyrrolidine ring itself, being a saturated heterocycle, can increase aqueous solubility compared to more aromatic systems.[1][2] However, the overall solubility of the molecule is dictated by the balance of its entire structure. Many modern drug candidates, including those with pyrrolidine scaffolds, are designed to interact with hydrophobic binding pockets in target proteins. This often necessitates the inclusion of large, flat, and lipophilic aromatic groups, which significantly decreases water solubility.[1][2] While the pyrrolidine nitrogen can act as a hydrogen bond donor or acceptor, its contribution can be overwhelmed by these larger, non-polar moieties.
Q2: What are the consequences of poor compound solubility in my biological assays?
A: The consequences are significant and can invalidate your results. They include:
-
Underestimation of Potency: If the compound precipitates in the assay medium, the actual concentration in solution is lower than the nominal concentration, leading to an artificially high IC50 or EC50 value.
-
Assay Artifacts: Compound precipitates can interfere with optical-based assay readouts (e.g., absorbance, fluorescence) by scattering light, causing false positives or negatives.[3]
-
Poor Reproducibility: The extent of precipitation can vary between experiments, leading to high variability and unreliable data.[4]
-
Clogged Equipment: In high-throughput screening (HTS) settings, precipitates can clog the sensitive liquid handling robotics used for dispensing compounds.[3][5]
Q3: My compound won't even dissolve in DMSO. What should I do?
A: While DMSO is a powerful solvent, some highly crystalline or "brick dust" compounds can be challenging.[6] Before abandoning the compound, try the following protocol:
-
Gentle Warming: Warm the vial in a water bath set to 37-50°C for 10-15 minutes.[7] Increased thermal energy can help overcome the crystal lattice energy. Avoid excessive heat, which could degrade the compound.
-
Mechanical Agitation: After warming, vortex the solution vigorously.
-
Sonication: Use a bath sonicator for 5-15 minutes. The high-frequency sound waves create cavitation bubbles that physically break apart solid particles, enhancing dissolution.[7]
-
Alternative Solvents: If DMSO fails, consider other organic solvents like N-Methyl-2-pyrrolidone (NMP), Dimethylformamide (DMF), or 2-pyrrolidone, though you must always verify their compatibility with your specific assay.[8][9][10]
Part 2: Troubleshooting Guides & Solubility Enhancement Protocols
This section provides a tiered approach to systematically improving compound solubility, from simple adjustments to more advanced formulation strategies.
Tier 1 Strategy: pH Modification
The Principle: The nitrogen atom in the pyrrolidine ring is weakly basic. By lowering the pH of the aqueous medium, this nitrogen can be protonated to form a positively charged ammonium salt.[11][12] This charged species is generally much more soluble in polar solvents like water than the neutral free base.[13][14][15] This is often the most effective and easily implemented first step for any pyrrolidine-containing compound.
Caption: Mechanism of pH-dependent solubility for pyrrolidine compounds.
Experimental Protocol 1: Aqueous Solubility Assessment by pH Modification
-
Prepare a concentrated stock solution of your compound (e.g., 10-20 mM) in 100% anhydrous DMSO.[7]
-
Prepare a series of biologically relevant aqueous buffers (e.g., PBS, TRIS) adjusted to different pH values (e.g., pH 5.0, 6.0, 7.4).
-
Add a small aliquot of the DMSO stock to each buffer to reach your desired final concentration (e.g., 100 µM). Ensure the final DMSO concentration is low and consistent across all samples (typically ≤1%).[16]
-
Vortex each sample briefly.
-
Incubate at room temperature for 1-2 hours.
-
Visually inspect each sample for precipitation against a dark background. A cloudy or hazy appearance indicates insolubility.
-
For a quantitative assessment, centrifuge the samples to pellet any precipitate and measure the concentration of the compound remaining in the supernatant using HPLC-UV or LC-MS.
Tier 2 Strategy: Utilizing Co-solvents
The Principle: When pH modification is insufficient or not viable (e.g., due to assay pH constraints), co-solvents can be used. Co-solvents are water-miscible organic solvents that increase solubility by reducing the polarity of the aqueous medium.[17][18] They essentially make the solvent system more "hospitable" to lipophilic compounds.
Table 1: Common Co-solvents for Biological Assays
| Co-solvent | Typical Starting Concentration | Properties & Considerations |
| PEG 400 (Polyethylene Glycol) | 5-10% (v/v) | Generally low cell toxicity; can increase viscosity.[19] |
| Propylene Glycol | 5-10% (v/v) | Good solubilizer, but can have higher cellular toxicity than PEG 400.[9] |
| Ethanol | 1-5% (v/v) | Effective but can be toxic to cells and may denature proteins at higher concentrations.[19] |
| Glycerol | 5-10% (v/v) | Low toxicity; significantly increases viscosity.[20] |
| 2-Pyrrolidone | 1-5% (v/v) | A powerful solubilizer that can act as both a co-solvent and a complexing agent.[8][19] |
Important Note: Always determine the maximum tolerable concentration of any co-solvent in your specific assay by running a vehicle control to ensure it does not affect the biological outcome.
Caption: Experimental workflow for screening co-solvents.
Tier 3 Strategy: Employing Excipients (Cyclodextrins)
The Principle: For extremely challenging compounds, excipients like cyclodextrins can be highly effective. Cyclodextrins are cyclic oligosaccharides shaped like a hollow cone.[21][22] Their exterior is hydrophilic (water-loving), while the internal cavity is hydrophobic (water-fearing). A poorly soluble pyrrolidine compound can become encapsulated within this hydrophobic cavity, forming a "host-guest" inclusion complex.[23][24] This complex shields the hydrophobic drug from the aqueous environment, dramatically increasing its apparent solubility.[22][25]
Commonly Used Cyclodextrins:
-
HP-β-CD (Hydroxypropyl-β-cyclodextrin): Widely used due to its high aqueous solubility and excellent safety profile.[24][25]
-
SBE-β-CD (Sulfobutylether-β-cyclodextrin): Another highly soluble derivative often used in pharmaceutical formulations.
Caption: Encapsulation of a hydrophobic compound by a cyclodextrin.
Experimental Protocol 2: Solubility Enhancement with HP-β-CD
-
Prepare a series of aqueous solutions containing increasing concentrations of HP-β-CD (e.g., 0.5%, 1%, 2%, 5% w/v).
-
Prepare a concentrated stock solution of your compound in a suitable organic solvent (e.g., DMSO, Ethanol).
-
Add a small aliquot of the compound stock to each HP-β-CD solution (and a control solution with no cyclodextrin) to achieve the target final concentration.
-
Mix thoroughly. It can be beneficial to vortex and sonicate the samples, then allow them to equilibrate on a shaker for several hours or overnight.
-
Assess solubility visually and/or quantitatively as described in Protocol 1. This will generate a phase-solubility diagram to determine the optimal concentration of HP-β-CD.
References
- Excipients for Solubility Enhancement of Parenteral Formulations. (2022).
- Enhancing solubility with novel excipients. (2025). Manufacturing Chemist.
- Optimising Excipients to Improve Bioavailability. (2016). Pharma's Almanac.
- CYCLODEXTRINS AND THEIR APPLICATION IN ENHANCING THE SOLUBILITY, DISSOLUTION RATE AND BIOAVAILABILITY. (2018).
- SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. (2015). Drug Development & Delivery.
- Stock Solutions 101: Everything You Need to Know. (2013). G-Biosciences.
- Pyrrolidine Derivatives in Drug Discovery. (n.d.). PharmaBlock.
- Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (2024).
- How to Make Accurate Stock Solutions. (2025). Bitesize Bio.
- Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. (2020). Asian Journal of Pharmacy and Technology.
- Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applic
- Compound Management for Quantitative High-Throughput Screening. (2008).
- Resolving Solubility Problems and Providing an Overview of Excipients to Boost Oral Drug Bioavailability. (2023). Asian Journal of Pharmaceutics.
- Technical Support Center: Troubleshooting CFMMC Solubility in DMSO. (2025). Benchchem.
- How can cyclodextrins enhance solubility?. (2025).
- pH and Solubility. (2025). Fiveable.
- Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates. (2008).
- Does pH affect solubility?. (2023).
- Compound precipitation in high-concentration DMSO solutions. (2014).
- Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021).
- Evaluation of a high-throughput screening method for the detection of the excipient-mediated precipitation inhibition of poorly soluble drugs. (2013).
- pH and solubility. (n.d.). Khan Academy.
- Solubilization of poorly soluble compounds using 2-pyrrolidone. (2007).
- Solubilization of poorly soluble compounds using 2-pyrrolidone. (2007).
- Some of my compounds are soluble in DMSO - how can they be crystallized?. (2013).
- Solubility Improvement of Drugs using N-Methyl Pyrrolidone. (2009).
- Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024). WuXi AppTec DMPK.
- Compound Handling Instructions. (n.d.). MCE (MedChemExpress).
- Compound Precipitation in High-Concentration DMSO Solutions. (2025).
- How to tackle compound solubility issue. (2022). Reddit.
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- 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Compound Management for Quantitative High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. researchgate.net [researchgate.net]
- 9. Solubility Improvement of Drugs using N-Methyl Pyrrolidone - PMC [pmc.ncbi.nlm.nih.gov]
- 10. reddit.com [reddit.com]
- 11. fiveable.me [fiveable.me]
- 12. Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates - PubMed [pubmed.ncbi.nlm.nih.gov]
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- 14. Does pH affect solubility? | AAT Bioquest [aatbio.com]
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- 17. asiapharmaceutics.info [asiapharmaceutics.info]
- 18. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
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- 22. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
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- 25. mdpi.com [mdpi.com]
Technical Support Center: Catalyst Stability in N-Arylation of Pyrrolidines
The following guide serves as a specialized Technical Support Center for researchers encountering catalyst deactivation during the N-arylation of pyrrolidines (and related secondary amines). It synthesizes mechanistic insights with practical troubleshooting protocols.
Status: Active Topic: Catalyst Deactivation & Troubleshooting Audience: Medicinal Chemists, Process Chemists Scope: Palladium (Buchwald-Hartwig) and Copper (Ullmann-type) Catalysis
Core Deactivation Mechanisms: Why is my reaction failing?
In the coupling of pyrrolidines, catalyst death rarely happens by accident. It is usually a deterministic outcome of specific "off-cycle" traps. Understanding these pathways is the first step to fixing them.
A. The "Secondary Amine Trap" (Amine-Induced Decomposition)
Unlike primary amines, pyrrolidines (secondary amines) are highly nucleophilic but moderately sterically hindered. They can act as catalyst poisons by:
-
Displacing the Phosphine Ligand: Pyrrolidine concentrations are high at the start. They can displace the phosphine ligand (
) from the center, forming a stable but inactive complex. -
Beta-Hydride Elimination: If the reductive elimination is slow, the
-amido intermediate can undergo -hydride elimination (if the amine has -hydrogens), leading to imine byproducts and species that often decompose to black.
B. Palladium Black Formation (Aggregation)
The most visible symptom. Active monomeric
-
Trigger: Low ligand-to-metal ratio, poor ligand binding, or lack of stabilizing additives.
C. Halide Inhibition (The Iodide Effect)
When using Aryl Iodides, the released iodide ions (
Visualizing the Problem
Diagram 1: Catalyst Deactivation Pathways
This diagram illustrates the competition between the productive catalytic cycle and the destructive off-cycle traps specific to pyrrolidine coupling.
Caption: The "Death Spiral" of a Pd-catalyst. Note how excess pyrrolidine can displace ligands (Trap 1) and slow reductive elimination leads to decomposition (Trap 3).
Troubleshooting Guides (FAQs)
Scenario A: "The reaction turns black and stops at 40% conversion."
Diagnosis: Catalyst aggregation (Pd Black formation).[1][2] The active species is falling apart before the reaction completes. Root Cause: The ligand is not bulky or electron-rich enough to stabilize the Pd(0) center, or oxygen leaked in.
| Step | Action | Technical Rationale |
| 1 | Switch to a Precatalyst | Move from |
| 2 | Increase Ligand Ratio | If generating in situ, increase L:Pd ratio from 1:1 to 2:1 or 3:1 . Excess ligand shifts the equilibrium away from ligand-free Pd(0). |
| 3 | Check Solvent Degassing | Oxygen oxidizes phosphines to phosphine oxides, killing the ligand. Sparge with Argon for 15 mins, not just "under nitrogen." |
Scenario B: "I see no reaction, but the catalyst is still dissolved (solution is clear/orange)."
Diagnosis: Induction period or Inhibition. The catalyst is stuck in a stable, off-cycle resting state. Root Cause: Likely Amine Inhibition (pyrrolidine binding to Pd) or Iodide Inhibition .
| Step | Action | Technical Rationale |
| 1 | Change the Halide | Switch from Aryl-Iodide to Aryl-Bromide or Aryl-Chloride . Iodides form stable dimers that inhibit turnover. Chlorides/Bromides are often faster in modern Buchwald systems. |
| 2 | Slow Addition | Add the pyrrolidine via syringe pump over 1 hour. Keeping the amine concentration low prevents it from displacing the phosphine ligand (Trap 1 in Diagram). |
| 3 | Heat Activation | Some bulky precatalysts need heat to activate. Ensure temp is >60°C if using 3rd/4th Gen precatalysts. |
Scenario C: "The reaction works for Phenyl bromide but fails for 2-Pyridyl bromide."
Diagnosis: Heterocycle-induced deactivation. Pyridines and other N-heterocycles can chelate to Pd, shutting down the cycle. Root Cause: Competitive binding of the substrate to the metal center.
| Step | Action | Technical Rationale |
| 1 | Use "Specific" Ligands | Switch to BrettPhos or tBuBrettPhos . These are designed specifically to prevent N-heterocycle binding due to their massive steric bulk. |
| 2 | Switch Base | Use a weaker base like |
Optimization Protocol: The "Resuscitation" Workflow
If your standard protocol fails, do not guess. Follow this logic flow to identify the failure point.
Diagram 2: Troubleshooting Decision Tree
Caption: Step-by-step logic to diagnose the root cause based on visual cues.
Reference Data: Ligand Selection Matrix
Choosing the right ligand is the single most effective way to prevent deactivation in pyrrolidine coupling.
| Ligand Class | Examples | Best For... | Deactivation Risk |
| Dialkylbiaryl (Buchwald) | RuPhos | Secondary Amines (Pyrrolidines) . The Gold Standard. | Low. Excellent stability against oxidation and aggregation. |
| Dialkylbiaryl (Buchwald) | BrettPhos | Primary Amines or Heterocycles. | Moderate. Can be too bulky for small secondary amines, slowing rate. |
| Dialkylbiaryl (Buchwald) | XPhos | General purpose, Aryl Chlorides. | Low. Good general stability. |
| Bidentate | BINAP / DPPF | Older protocols, intramolecular coupling. | High. Susceptible to displacement by pyrrolidine (chelate opening). |
| NHC | PEPPSI-IPr | Difficult substrates, high T. | Low. Extremely stable, but activation can be tricky. |
Standard Protocol for Pyrrolidine N-Arylation (Pd-Catalyzed)
To minimize deactivation risks:
-
Catalyst: Pd-RuPhos-G4 (1-2 mol%).
-
Base: NaOtBu (1.2 equiv) for neutral aryls;
for base-sensitive. -
Solvent: Toluene or Dioxane (0.2 M).
-
Temp: 80°C - 100°C.
-
Procedure: Charge solids (Catalyst, Base, Aryl Halide)
Evacuate/Backfill (3x) Add Solvent + Pyrrolidine via syringe.
References
-
Mechanisms of Catalyst Deactivation
-
Precatalyst Utility
-
Secondary Amine Challenges
- Title: "Design of New Ligands for the Palladium-Catalyzed Aryl
- Source: PMC / NIH
-
URL:[Link]
-
Copper Catalysis (Ullmann)
- Title: "Copper-Catalyzed N-Arylation of Amides Using (S)
- Source: Molecules / NIH
-
URL:[Link]
-
General Troubleshooting & Protocols
- Title: "A Guide to Buchwald–Hartwig Aminoaryl
- Source: ChemistryViews
-
URL:[Link]
Sources
preventing racemization during chiral pyrrolidine synthesis
A Guide to Preventing and Troubleshooting Racemization
The stereochemical integrity of pyrrolidine derivatives is of paramount importance in pharmaceutical development and asymmetric catalysis.[1][2][3] These chiral scaffolds are integral components of numerous FDA-approved drugs and privileged organocatalysts.[1][3][4] However, the synthesis of enantiomerically pure pyrrolidines is often plagued by the risk of racemization—the conversion of a single enantiomer into an equal mixture of both enantiomers, rendering the product stereochemically useless.[5]
This technical support center provides a comprehensive resource for researchers, scientists, and drug development professionals to navigate the complexities of chiral pyrrolidine synthesis. Here, we dissect the root causes of racemization and offer field-proven strategies and detailed protocols to preserve the desired stereochemistry throughout your synthetic sequence.
Frequently Asked Questions (FAQs): Understanding the Fundamentals
Q1: What are the most common causes of racemization during chiral pyrrolidine synthesis?
Racemization in chiral pyrrolidine synthesis typically occurs through the formation of a planar, achiral intermediate, such as an enolate or an iminium ion, at a stereogenic center.[6] This allows for non-specific reprotonation or nucleophilic attack from either face, leading to a loss of stereochemical information.[5][6] Key factors that promote this include:
-
Harsh Reaction Conditions: Elevated temperatures, prolonged reaction times, and strongly acidic or basic conditions can provide the energy needed to overcome the activation barrier for forming these planar intermediates.[7][8]
-
Inappropriate Reagents: Certain coupling reagents, particularly when used with specific additives in polar solvents, can facilitate racemization.[9][10] For example, the use of 1-hydroxybenzotriazole (HOBt) with carbodiimides in DMF has been shown to induce significant racemization in proline derivatives.[9][10]
-
Substrate Structure: The presence of an acidic proton alpha to a carbonyl group or other electron-withdrawing group on the pyrrolidine ring makes the stereocenter particularly susceptible to base-catalyzed enolization and subsequent racemization.[6]
Q2: How does the choice of solvent impact stereoselectivity?
The solvent plays a critical role in dictating the stereochemical outcome of a reaction by influencing the stability of transition states and the solubility of reactants and catalysts.[7] For instance, in 1,3-dipolar cycloadditions to form pyrrolidines, a shift from polar protic solvents (e.g., methanol) to more sterically hindered alcohols (e.g., isopropanol) can significantly improve diastereoselectivity.[7] In some cases, less conventional solvents like water or fluorinated alcohols have been found to enhance both yield and stereoselectivity.[7]
Q3: What is the function of a chiral auxiliary and how does it prevent racemization?
A chiral auxiliary is an enantiomerically pure compound that is temporarily attached to a prochiral substrate.[11][12] It directs the stereochemical course of a subsequent reaction by creating a sterically and/or electronically biased environment.[11] This forces an incoming reagent to approach from a specific face, leading to the formation of one diastereomer in excess. Since diastereomers have different physical properties, they can be separated using standard techniques like chromatography or crystallization.[12][13] The auxiliary is then cleaved and can often be recovered for reuse.[11] Prolinol-derived auxiliaries, for example, are widely used and exert stereocontrol through the formation of rigid, chelated transition states.[11]
Q4: Can racemization occur during purification?
Yes, purification is a critical step where stereochemical integrity can be compromised. Standard silica gel chromatography, for instance, can be sufficiently acidic to cause racemization of sensitive compounds. This can be mitigated by neutralizing the silica gel with a base like triethylamine before use. Similarly, distillations at high temperatures should be avoided for thermally labile chiral pyrrolidines. The choice of crystallization solvent is also crucial, as it can influence the formation of a desired crystalline diastereomer or enantiomer.[14]
Troubleshooting Guide: Addressing Common Experimental Issues
| Observed Issue | Potential Causes | Recommended Solutions & Corrective Actions |
| Low Enantiomeric Excess (e.e.) or Diastereomeric Ratio (d.r.) | 1. Suboptimal Temperature: The energy difference between diastereomeric transition states may be insufficient at the current reaction temperature.[7] 2. Inappropriate Solvent: The solvent may not be effectively differentiating the energies of the diastereomeric transition states.[7] 3. Catalyst Inefficiency: The chiral catalyst may be poorly matched to the substrate or deactivated.[7] 4. Racemization of Starting Material or Product: The starting material may not be enantiomerically pure, or the product may be racemizing under the reaction or workup conditions. | 1. Optimize Temperature: Systematically screen a range of temperatures. Lowering the temperature often enhances selectivity, though it may require longer reaction times.[7][15] 2. Solvent Screening: Evaluate a panel of solvents with varying polarities and coordinating abilities.[7] 3. Catalyst and Ligand Screening: If using a chiral catalyst, screen different ligands or metal precursors. Optimize catalyst loading, as both too high and too low concentrations can be detrimental.[7][16] 4. Verify Starting Material Purity: Analyze the enantiomeric purity of the starting material using chiral HPLC or GC.[17][18] Check for product racemization by taking aliquots at different time points and analyzing the e.e. |
| Inconsistent Stereoselectivity Between Batches | 1. Reagent Purity: Impurities in reagents or solvents can interfere with the catalytic cycle or promote side reactions. 2. Atmospheric Contamination: Moisture or oxygen can deactivate sensitive catalysts or reagents.[7] 3. Variations in Reaction Setup: Inconsistent stirring rates or heating can lead to non-uniform reaction conditions. | 1. Use High-Purity Reagents: Ensure all reagents and solvents are of high purity and are properly stored. Dry solvents prior to use if necessary.[7] 2. Maintain an Inert Atmosphere: Conduct reactions under an inert atmosphere of nitrogen or argon, especially when using air- or moisture-sensitive catalysts.[7] 3. Standardize Procedures: Maintain consistent experimental parameters, including addition rates, stirring speed, and temperature control. |
| Epimerization at a Non-Target Stereocenter | 1. Undesired Enolization/Iminium Formation: Strong bases or acids can cause deprotonation at an unintended stereocenter, leading to its inversion. 2. Functional Group Manipulations: Certain deprotection or derivatization steps can inadvertently affect adjacent stereocenters. | 1. Use Milder Reagents: Employ milder bases (e.g., organic bases like DBU or triethylamine) or acids. Consider using buffered conditions to maintain a specific pH. 2. Protecting Group Strategy: Carefully plan your protecting group strategy to avoid conditions that could compromise existing stereocenters. For example, choose protecting groups that can be removed under orthogonal conditions. |
Visualizing the Problem: Racemization Mechanisms
The following diagram illustrates a common base-catalyzed racemization pathway for a chiral pyrrolidine with a stereocenter alpha to a carbonyl group.
Caption: Base-catalyzed racemization via a planar enolate intermediate.
Key Experimental Protocols
Protocol 1: Stereoselective [3+2] Cycloaddition using a Chiral Auxiliary
This protocol describes a general procedure for the diastereoselective synthesis of a substituted pyrrolidine using a chiral N-tert-butanesulfinyl group as an auxiliary, a method that has proven effective for creating densely substituted pyrrolidines.[16]
Materials:
-
Chiral N-tert-butanesulfinyl imine (1.0 equiv)
-
α-imino ester (1.0 equiv)
-
Silver(I) carbonate (Ag₂CO₃) (10 mol %)
-
Toluene (anhydrous)
Procedure:
-
To a flame-dried flask under an inert atmosphere (N₂ or Ar), add the chiral N-tert-butanesulfinyl imine (0.1 mmol), α-imino ester (0.1 mmol), and Ag₂CO₃ (0.01 mmol).
-
Add anhydrous toluene to achieve a concentration of 0.1 M.
-
Stir the reaction mixture at room temperature for 24 hours.
-
Monitor the reaction progress by thin-layer chromatography (TLC) or ¹H NMR of a crude aliquot.[16]
-
Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.
-
Concentrate the filtrate under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired pyrrolidine derivative.
-
Determine the diastereomeric ratio by ¹H NMR analysis of the crude reaction mixture.[16]
Protocol 2: Chiral HPLC Analysis for Enantiomeric Excess (e.e.) Determination
This protocol provides a general workflow for determining the enantiomeric excess of a synthesized chiral pyrrolidine.[17][18]
Materials:
-
Synthesized chiral pyrrolidine sample
-
Racemic standard of the pyrrolidine
-
HPLC-grade solvents (e.g., n-hexane, isopropanol)
-
Chiral HPLC column (e.g., polysaccharide-based like Chiralpak®)
Procedure:
-
Sample Preparation:
-
HPLC System and Conditions:
-
HPLC System: A standard HPLC system with a UV/Vis or photodiode array (PDA) detector.[18]
-
Chiral Column: Select an appropriate polysaccharide-based chiral stationary phase.[18]
-
Mobile Phase: An isocratic mixture of n-hexane and a polar modifier like isopropanol (IPA). The ratio should be optimized to achieve baseline separation of the enantiomers.[18]
-
Flow Rate: Typically 0.5-1.0 mL/min.
-
Detection Wavelength: Select a wavelength where the analyte has strong absorbance (e.g., 210 nm).[18]
-
-
Analysis:
-
Inject the racemic standard to determine the retention times of the two enantiomers.
-
Inject your synthesized sample under the same conditions.
-
Integrate the peak areas for both enantiomers in your sample's chromatogram.
-
-
Calculation of Enantiomeric Excess (e.e.):
-
Use the following formula: e.e. (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100[17] Where:
-
Area_major is the peak area of the desired enantiomer.
-
Area_minor is the peak area of the undesired enantiomer.
-
-
Caption: General workflow for chiral purity determination by HPLC.[17]
Concluding Remarks
The prevention of racemization is a critical consideration in the stereoselective synthesis of pyrrolidines. A thorough understanding of the underlying mechanisms, careful optimization of reaction conditions, and the judicious selection of reagents and analytical methods are essential for success. This guide serves as a foundational resource to aid researchers in troubleshooting common issues and implementing robust synthetic strategies to achieve high enantiopurity in their target molecules. By adhering to the principles of scientific integrity and leveraging the collective knowledge in the field, the challenges associated with racemization can be effectively overcome.
References
- A Comparative Guide to Analytical Methods for Determining the Chiral Purity of (S)-3-Acetyl-1-Boc-pyrrolidine. (n.d.). BenchChem.
-
Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). Molecules. Retrieved from [Link]
-
Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). ResearchGate. Retrieved from [Link]
- Optimization of reaction conditions for stereoselective pyrrolidine synthesis. (n.d.). BenchChem.
-
Heterogeneous organocatalysis: the proline case. (2025). RSC Advances. Retrieved from [Link]
-
Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). PubMed. Retrieved from [Link]
-
Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. (2022). Accounts of Chemical Research. Retrieved from [Link]
- Chiral Auxiliaries Derived from Prolinol: A Technical Guide to Asymmetric Synthesis. (n.d.). BenchChem.
- Technical Support Center: Preventing Racemization of Proline During Peptide Synthesis. (n.d.). BenchChem.
-
Asymmetric Synthesis of Functionalised Pyrrolidines and their Application in Total Synthesis. (n.d.). White Rose eTheses Online. Retrieved from [Link]
- A Technical Guide to the Chiral Purity and Enantiomeric Excess of (S)-3-Acetyl-1-Boc-pyrrolidine. (n.d.). BenchChem.
-
Racemization-free and scalable amidation of l-proline in organic media using ammonia and a biocatalyst only. (2021). Green Chemistry. Retrieved from [Link]
-
Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. (n.d.). White Rose Research Online. Retrieved from [Link]
-
Pyrrolidine synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
-
Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. (2024). Nature. Retrieved from [Link]
-
Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. (2023). Organic Letters. Retrieved from [Link]
-
Racemization-free and scalable amidation of l-proline in organic media using ammonia and a biocatalyst only. (2021). ResearchGate. Retrieved from [Link]
-
Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. (2023). ACS Publications. Retrieved from [Link]
-
Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using L-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. (2021). RSC Publishing. Retrieved from [Link]
-
Stereoselective Synthesis of Pyrrolidine Derivatives via Reduction of Substituted Pyrroles. (2020). Catalysts. Retrieved from [Link]
-
Stereoselective Synthesis of Quaternary Pyrrolidine-2,3-diones and β-Amino Acids. (2018). Organic Letters. Retrieved from [Link]
-
Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids. (1990). PubMed. Retrieved from [Link]
-
What are the best processes/methods for separation of chiral amine both non selective ... (2012). ResearchGate. Retrieved from [Link]
-
Direct and Enantioselective Acylation of Diverse C(sp3)–H Bonds with Aldehydes. (2023). Journal of the American Chemical Society. Retrieved from [Link]
-
A Method for the Racemization of 2-Methylpyrrolidine: A Histamine H3 Receptor Pharmacophore. (2016). ResearchGate. Retrieved from [Link]
-
Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]
-
5.8: Resolution: Separation of Enantiomers. (2015). Chemistry LibreTexts. Retrieved from [Link]
-
Enantioselective Synthesis of Pyrrolidines by Imidodiphosphorimidate (IDPi)-catalysed anti-hydroamination of alkenes. (2022). ChemRxiv. Retrieved from [Link]
-
Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2012). Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]
-
Racemisation in Chemistry and Biology. (n.d.). The University of Manchester. Retrieved from [Link]
- Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis. (n.d.). BenchChem.
-
Kinetic resolution of racemic pyrrolidine-2,5-diones using chiral oxazaborolidine catalysts. (2008). Chemical Communications. Retrieved from [Link]
-
Strategies for chiral separation: from racemate to enantiomer. (2022). Nature Reviews Chemistry. Retrieved from [Link]
-
Unexpected Racemization in the Course of the Acetalization of (+)-(S)-5-Methyl-Wieland–Miescher Ketone with 1,2-Ethanediol and TsOH under Classical Experimental Conditions. (2018). Molecules. Retrieved from [Link]
-
STEREOCHEMISTRY II SEM-1, CC-1B PART-11, PPT-11 Part-11: Racemization. (n.d.). St. Paul's Cathedral Mission College. Retrieved from [Link]
-
Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction. (2022). Tetrahedron. Retrieved from [Link]
-
Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. (2018). Herald Scholarly Open Access. Retrieved from [Link]
-
Synthesis of a New Chiral Pyrrolidine. (2010). Molecules. Retrieved from [Link]
-
Kinetic resolution of racemic pyrrolidine-2,5-diones using chiral oxazaborolidine catalysts. (2008). PubMed. Retrieved from [Link]
-
Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. (2023). Molecules. Retrieved from [Link]
-
Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). MDPI. Retrieved from [Link]
-
B(C6F5)3-Catalyzed Dehydrogenation of Pyrrolidines to Form Pyrroles. (2024). ACS Publications. Retrieved from [Link]
-
Chiral recognition and determination of enantiomeric excess by mass spectrometry: A review. (2017). Analytica Chimica Acta. Retrieved from [Link]
-
The synthesis and application of pyrrolidine-based supported catalysts. (2025). ResearchGate. Retrieved from [Link]
-
Enantioselective Organo-SOMO Cycloadditions: A Catalytic Approach to Complex Pyrrolidines from Olefins and Aldehydes. (2012). Macmillan Group. Retrieved from [Link]
Sources
- 1. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pure.manchester.ac.uk [pure.manchester.ac.uk]
- 6. spcmc.ac.in [spcmc.ac.in]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. mdpi.com [mdpi.com]
- 9. pdf.benchchem.com [pdf.benchchem.com]
- 10. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. pdf.benchchem.com [pdf.benchchem.com]
- 12. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
- 13. chem.libretexts.org [chem.libretexts.org]
- 14. Strategies for chiral separation: from racemate to enantiomer - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Scale-Up Synthesis of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
[1][2]
Welcome to the Process Chemistry Support Hub. Ticket Subject: Scale-up Optimization & Troubleshooting for Reductive Amination of Heterocyclic Amines. Status: Open Assigned Specialist: Senior Application Scientist, Process Development Group.[1]
Executive Summary
The synthesis of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine typically involves the reductive amination of 1-methylpyrrolidin-3-amine (amine partner) with tetrahydro-4H-pyran-4-one (ketone partner).[2][1] While straightforward on a milligram scale using Sodium Triacetoxyborohydride (STAB), multi-kilogram scale-up introduces critical safety and purification challenges, specifically regarding hydrogen evolution, amine-borane complex formation, and the hydrophilic nature of the product.
This guide provides modular troubleshooting for the three critical phases of production: Reaction Engineering , Quenching/Workup , and Isolation .
Module 1: Reaction Engineering (The Reductive Step)
Core Challenge: Managing the exotherm and hydrogen evolution while minimizing bis-alkylation impurities.
Standard Protocol (Scale-Adapted)
Instead of solid STAB addition (dangerous on scale due to
Reaction Scheme:
-
Imine Formation: 1-methylpyrrolidin-3-amine + Tetrahydro-4H-pyran-4-one
Imine Intermediate ( )[2][1] -
Reduction: Imine + Hydride Source
Target Amine[1]
Troubleshooting Guide: Reaction Stalled or Incomplete
| Symptom | Probable Cause | Corrective Action (Scale-Up) |
| Stalled Conversion (<80%) | Water accumulation. STAB decomposes rapidly in the presence of water generated during imine formation.[2][1] | Add Molecular Sieves or Drying Agent: On pilot scale, use |
| Bis-alkylation Impurity | Incorrect Stoichiometry. Excess ketone reacts with the secondary amine product.[2][1] | Reverse Addition: Pre-mix the amine and ketone to form the imine completely (1-2 h) before adding the reducing agent. Maintain ketone at 0.95-1.0 eq.[2][1] |
| Runaway Exotherm | Rapid Hydride Addition. | Dosing Control: Do not dump solid STAB. Use a slurry of STAB in DCE/Toluene or switch to |
FAQ: Can I switch from STAB to
to save cost?
A: Yes, but with caveats. STAB is mild and selective.[1][3]
-
Protocol: Use
in methanol, but you must pre-form the imine (dehydrate with or ) before adding the borohydride. Alternatively, use 2,2,2-trifluoroethanol (TFE) as a solvent to mimic STAB's selectivity without the acetic acid load.
Module 2: Workup & Impurity Removal (The Boron Trap)
Core Challenge: The formation of stable Amine-Borane complexes .[1][4] During reduction, the boron by-product often coordinates to the nitrogen of your product (a diamine), forming a stable adduct that mimics the product on TLC/HPLC but lowers isolated yield and ruins crystallization.
Visualizing the Problem & Solution
Figure 1: Decision tree for breaking Amine-Borane complexes during workup.
Troubleshooting Guide: "My Product is Stuck in the Organic Phase"
Q: I quenched with water, but the product isn't extracting into the aqueous acid layer. Why? A: You likely have the Amine-Borane complex .[2][1] It is lipophilic (greasy) compared to the free amine.[1]
-
The Fix:
Module 3: Isolation & Purification (The "Oily" Product)
Core Challenge: The free base is a high-boiling, hydrophilic oil that is difficult to distill on a large scale without degradation.
Recommended Strategy: Salt Formation
Do not attempt to isolate the free base as the final API intermediate. Form a crystalline salt to reject impurities.[1]
| Salt Type | Solvent System | Advantages | Disadvantages |
| Dihydrochloride (2HCl) | EtOH / iPrOH | High crystallinity, breaks boron complexes during formation.[2][1] | Very hygroscopic (absorbs water from air).[1] Corrosive. |
| Fumarate | Acetone / MeOH | Often non-hygroscopic, distinct MP.[1] | May require 1:1 or 1:2 stoichiometry tuning.[1] |
| L-Tartrate | EtOH / Water | Best for Chirality. Can upgrade enantiomeric excess (ee) if starting material was partially racemized.[2][1] | More expensive counter-ion.[1] |
Protocol: Fumarate Salt Crystallization
-
Dissolve crude oil in 5 volumes of Acetone.
-
Heat to 50°C.
-
Add 1.05 eq of Fumaric acid dissolved in minimal Methanol.
-
Cool slowly to 0°C.
-
Seed with authentic crystal at 25°C (Critical for scale to prevent oiling out).
Module 4: Stereochemical Integrity
Core Challenge: The C3-position of the pyrrolidine is chiral.
-
Risk: Reductive amination conditions are generally non-racemizing, but high temperatures or strong bases during workup can cause epimerization at the C3 center.
Validation Step:
-
Perform Chiral HPLC on the final salt.[1]
-
Limit: NLT 98% ee.
-
Correction: If ee drops, switch from thermal reflux workup to oxidative workup (using Sodium Perborate) to keep temperatures low.
Summary of Critical Parameters (CPP)
-
Water Content: Must be <0.1% prior to hydride addition.[1]
-
Temperature: Maintain <5°C during hydride addition; <25°C during reaction.
-
Quench pH: Must drop to pH <2 to ensure Boron removal, then raise to pH >12 for extraction.[1]
-
Residual Boron: Test using ICP-MS; limit is typically <100 ppm for late-stage intermediates.[2][1]
References
-
Abdel-Magid, A. F., et al. (1996).[1][5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry. Link[2]
-
Burkhardt, E. R., & Matos, K. (2006). "Boron Reagents in Process Chemistry: Excellent Tools for Selective Reductions."[1][3] Chemical Reviews. Link[2]
-
Pfizer Inc. (2014).[1] "Process for the preparation of pyrrolo[2,3-d]pyrimidine derivatives." (Related scaffold scale-up). U.S. Patent 8,987,444.[1] Link
-
Tippmann, S., et al. (2009).[1] "Scale-up of a Reductive Amination: The Challenge of Boron Removal." Organic Process Research & Development. Link[2]
Sources
Technical Support Center: Managing Hydrodehalogenation (HDH) in Coupling Reactions
The following technical support guide is designed for immediate application in a research setting. It prioritizes mechanistic understanding to allow for autonomous troubleshooting.
Status: Active Ticket: #HDH-Reduction-Control Operator: Senior Application Scientist Audience: Medicinal Chemists, Process Chemists
Triage: Diagnosis & Identification
"Is this actually Hydrodehalogenation?"
Before altering your conditions, you must confirm the source of the reduced byproduct. In cross-coupling (e.g., Suzuki-Miyaura), you have two distinct "reduction" pathways that yield different byproducts.
The Diagnostic Check: Run LC-MS/GC-MS on your crude mixture. Identify the structure of the reduced species (Ar-H).
| Observation | Diagnosis | Root Cause |
| Reduced Electrophile (e.g., Ar-Br | Hydrodehalogenation (HDH) | Metal-hydride insertion. The oxidative addition complex ( |
| Reduced Nucleophile (e.g., Ar-B(OH) | Protodeboronation | Hydrolysis of the C-B bond. Often pH or temperature dependent. Not addressed in this specific guide. |
| Mass Shift | Calculation | Br |
The Mechanics of Failure: Why HDH Happens
HDH is not random; it is a competitive kinetic pathway. For a successful coupling, the rate of Transmetallation (
The Competitive Pathway (Pd-Cycle):
-
Oxidative Addition: Pd(0) inserts into Ar-X.[1]
-
The Danger Zone: The resulting
species is electrophilic. If it encounters a hydride source (alcohol solvent, alkyl-amine base) before the nucleophile arrives, it forms a Pd-H species. -
The Kill Step: Reductive elimination of Ar-H destroys the starting material.
Figure 1: The kinetic competition between productive transmetallation and destructive hydrodehalogenation.
Troubleshooting Module: Suzuki-Miyaura Coupling
Issue: Significant reduction of Aryl Halide in alcohol/water mixtures.
Mechanism:
In Suzuki couplings, alcohols (MeOH, EtOH, iPrOH) are common co-solvents. Palladium can oxidize these alcohols (via
Protocol A: Solvent & Base Switch
-
Step 1: Remove primary/secondary alcohols. Switch to aprotic polar solvents: DMF, DMSO, Dioxane, or Toluene .
-
Step 2: If water is required for base solubility, minimize the ratio (e.g., 9:1 Organic:Water).
-
Step 3: Switch from Alkoxide bases (NaOEt, NaOiPr) which are direct hydride donors, to Carbonates (K
CO , Cs CO ) or Phosphates (K PO ).
Protocol B: The "Dump & Stir" Optimization If you must use alcoholic solvents (e.g., for solubility), you must accelerate Transmetallation to outcompete the hydride transfer.
-
Increase Catalyst Loading: (Not ideal, but effective).
-
Pre-activate Boronate: Add Base + Boronic Acid + Water 15 mins before adding the Catalyst/Halide. This ensures the "Ate" complex (the active transmetallating species) is ready immediately upon oxidative addition.
Troubleshooting Module: Buchwald-Hartwig Amination
Issue: Reduction of Ar-X when coupling with secondary amines or using alkoxide bases.
Mechanism: This is the most difficult HDH scenario.
-
Amine Source: The amine itself can undergo
-hydride elimination if the Pd-N bond forms but reductive elimination is slow. -
Base Source: NaOtBu (standard base) is a
-hydride source.
Protocol C: Ligand Sterics (The "Gold Standard")
You need a ligand that promotes Reductive Elimination (C-N bond formation) faster than
| Ligand Class | Risk of HDH | Why? | Recommendation |
| PPh | High | Slow reductive elimination allows time for | Avoid for difficult substrates. |
| BINAP | Moderate | Good bite angle, but can be slow with bulky amines. | Use for standard couplings. |
| Buchwald (Gen 3/4) (XPhos, BrettPhos, RuPhos) | Low | Bulky biaryl backbone forces Pd(II) into a geometry that accelerates C-N coupling. | Primary Choice. |
Action Plan:
-
Switch Ligand: Move to RuPhos (for secondary amines) or BrettPhos (for primary amines). The steric bulk destabilizes the Pd(II) intermediate, forcing rapid product release before HDH can occur.
-
Switch Base: If using NaOtBu, switch to NaOSiEt
(Sodium Triethylsilanolate) or Cs CO . These cannot undergo -hydride elimination.
FAQ: Advanced Scenarios
Q: I am using Nickel (Ni) catalysis and seeing massive reduction. Is the mechanism the same? A: No. Ni often operates via Single Electron Transfer (SET) radical pathways. The "reduction" is likely a Hydrogen Atom Transfer (HAT) from the solvent to an aryl radical intermediate.
-
Fix: Strictly exclude H-atom donors (THF, Dioxane can donate H
). Use Benzene/PhCF or add a radical scavenger (though this may kill the reaction if it's radical-dependent).
Q: Can I just add a scavenger to stop HDH in Pd-coupling? A: Generally, no. HDH in Pd-coupling is usually an organometallic "inner-sphere" process (2-electron chemistry), not a radical chain. Radical scavengers (TEMPO, BHT) won't stop it and might poison the catalyst.
Q: My substrate is a poly-fluorinated aryl halide. Why is it reducing even in toluene? A: Fluorinated arenes make the Pd-center highly electrophilic. Even trace water can act as a proton source in a complex mechanism involving phosphine-assisted deprotonation.
-
Fix: Use strictly anhydrous conditions (Glovebox or Schlenk line) and hydrophobic ligands.
References
-
Mechanistic Origins of HDH: Zask, A.; Helquist, P. Palladium-Catalyzed Coupling of Aryl Chlorides with Organometallics. [J. Org.[2] Chem. 1978, 43, 1619.]([Link]) (Foundational work on side reactions).
-
Ligand Effects in Buchwald-Hartwig: Surry, D. S.; Buchwald, S. L. Dialkylbiaryl Phosphines in Pd-Catalyzed Amination: A User’s Guide. (Explains how ligand bulk suppresses side pathways).
-
Suzuki Coupling Side Reactions: Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.
-
Base Effects: Navarro, O.; et al. General Optimization of the Suzuki-Miyaura Reaction. [J. Org.[2] Chem. 2004, 69, 3173.]([Link]) (Discusses base/solvent roles in dehalogenation).
-
Protodeboronation vs HDH: Cox, P. A.; et al. Protodeboronation of Arylboronic Acids.[3] (Key for distinguishing the two reduction types).
Sources
Technical Support Center: Optimizing Solvent Conditions for Stereoselective Pyrrolidine Synthesis
Welcome to the Technical Support Center for Stereoselective Pyrrolidine Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing solvent conditions to achieve high stereoselectivity in this critical class of reactions. The pyrrolidine motif is a cornerstone in numerous pharmaceuticals and natural products, making its stereocontrolled synthesis a paramount objective.[1] Here, we will delve into common challenges, provide actionable troubleshooting advice, and answer frequently asked questions, all grounded in established scientific principles.
I. Troubleshooting Guide: Common Issues in Stereoselective Pyrrolidine Synthesis
This section addresses specific problems you may encounter during your experiments, with a focus on how solvent selection can be the key to resolving them.
Issue 1: Low Diastereoselectivity in [3+2] Cycloaddition Reactions
Question: My 1,3-dipolar cycloaddition reaction to form a pyrrolidine is yielding a nearly 1:1 mixture of diastereomers. What solvent-related factors could be at play, and how can I improve the diastereomeric ratio (d.r.)?
Answer: Low diastereoselectivity in [3+2] cycloadditions is a frequent hurdle, and the solvent's influence on the transition state geometry is often the primary culprit.
Potential Causes & Solutions:
-
Suboptimal Solvent Polarity: The polarity of the solvent can dramatically influence the stability of the diastereomeric transition states.
-
Explanation: In many cases, the transition state leading to the desired diastereomer has a different dipole moment than the transition state for the undesired diastereomer. A solvent that better stabilizes the preferred transition state will accelerate its formation relative to the other.
-
Troubleshooting Steps:
-
Solvent Screening: A systematic screen of solvents with varying polarities is the first logical step. It is not uncommon to observe a significant impact on diastereoselectivity.[2] For instance, while THF and acetonitrile might lead to high conversion, they can sometimes decrease the diastereomeric ratio compared to less polar solvents like toluene.[2]
-
Consider "Green" Solvents: Don't overlook less conventional solvents. In some systems, environmentally benign solvents like water or fluorinated alcohols have been demonstrated to enhance both yield and stereoselectivity.[3]
-
-
-
Steric Hindrance of the Solvent: The steric bulk of the solvent can also play a crucial role in directing the approach of the dipole and dipolarophile.
-
Explanation: Bulky solvent molecules can create a more ordered transition state, favoring one diastereomer over the other.
-
Troubleshooting Steps:
-
Experiment with Sterically Demanding Alcohols: An improvement in selectivity has been observed when transitioning from a simple alcohol like methanol to more sterically hindered ones such as isopropanol or tert-butanol.[3]
-
-
-
Inadequate Temperature Control: Reaction temperature directly affects the energy difference between the diastereomeric transition states.
-
Explanation: Lowering the temperature generally enhances selectivity by amplifying the small energy differences between the competing transition states. However, this may come at the cost of a slower reaction rate.[4]
-
Troubleshooting Steps:
-
Systematic Temperature Optimization: Attempt the reaction at various temperatures (e.g., room temperature, 0 °C, -20 °C, -78 °C) to find the optimal balance between selectivity and reaction time.[4]
-
-
Issue 2: Poor Enantioselectivity in a Catalytic Asymmetric Reaction
Question: I am using a chiral catalyst for an enantioselective pyrrolidine synthesis, but the enantiomeric excess (ee) is disappointingly low. How can the solvent be affecting my catalyst's performance?
Answer: The solvent's interaction with the chiral catalyst is critical for achieving high enantioselectivity. The right solvent can enhance the catalyst's effectiveness, while the wrong one can disrupt the chiral environment it creates.
Potential Causes & Solutions:
-
Poor Catalyst-Substrate Interaction: The solvent can influence how the catalyst and substrates come together in the transition state.
-
Explanation: The solvent can coordinate with the catalyst or substrates, potentially interfering with the formation of the desired chiral complex.
-
Troubleshooting Steps:
-
Solvent Screening with Catalyst in Mind: Screen a range of solvents, paying close attention to their coordinating ability. For metal-catalyzed reactions, non-coordinating solvents are often preferred. In a study on the synthesis of spirocyclic pyrrolidines, ethanol was found to be the optimal solvent among methanol, acetonitrile, and chloroform, leading to a faster reaction and higher yield and selectivity.[5]
-
Mixed Solvent Systems: In some cases, a mixture of solvents can provide the ideal balance of solubility and reactivity. For instance, a toluene/THF mixture was found to be optimal for a catalytic enantioselective reductive alkynylation of amides.[6]
-
-
-
Presence of Impurities: Trace amounts of water or other impurities in the solvent can deactivate or interfere with the catalyst.
-
Explanation: Many catalysts, especially metal-based ones, are sensitive to moisture and other protic impurities. These can lead to catalyst decomposition or the formation of less selective catalytic species.
-
Troubleshooting Steps:
-
Use Anhydrous Solvents: Always use freshly distilled or commercially available anhydrous solvents.
-
Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the introduction of atmospheric moisture.[3]
-
-
-
Suboptimal Catalyst Solubility: If the catalyst is not fully dissolved, its effective concentration is reduced, which can negatively impact enantioselectivity.
-
Explanation: A heterogeneous catalyst suspension may have different active sites with varying selectivities.
-
Troubleshooting Steps:
-
Choose a Solvent that Solubilizes the Catalyst: Ensure your chosen solvent fully dissolves the catalyst at the reaction temperature. Highly dipolar aprotic solvents like DMSO, DMF, and acetonitrile are often used for pyrrolidine-based organocatalysts.[4]
-
-
II. Frequently Asked Questions (FAQs)
This section provides answers to broader questions regarding the role of solvents in stereoselective pyrrolidine synthesis.
Q1: How do I begin a solvent screen for a new stereoselective pyrrolidine synthesis?
A1: A good starting point is to select a representative set of solvents with a wide range of properties. This typically includes:
-
Aprotic Polar Solvents: Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)
-
Protic Polar Solvents: Methanol (MeOH), Ethanol (EtOH), Isopropanol (iPrOH)
-
Nonpolar Solvents: Toluene, Hexanes, Diethyl Ether
Run small-scale reactions in each solvent and analyze the yield, diastereomeric ratio, and/or enantiomeric excess. Based on these initial results, you can then explore a narrower range of similar solvents to fine-tune the conditions.
Q2: Can the order of addition of reagents and solvent impact stereoselectivity?
A2: Yes, the order of addition can be critical. For example, pre-forming a catalyst-substrate complex in the chosen solvent before adding the final reagent can sometimes lead to higher stereoselectivity. This is because it allows the chiral environment to be established before the key bond-forming step occurs. It is always good practice to maintain a consistent and logical order of addition throughout your optimization studies.
Q3: Are there any "green" or more environmentally friendly solvents that are effective for stereoselective pyrrolidine synthesis?
A3: Absolutely. The field of green chemistry has made significant strides in identifying more sustainable solvent alternatives. For pyrrolidine synthesis, options to consider include:
-
Water: In some 1,3-dipolar cycloadditions, water has been shown to promote high yields and stereoselectivity.[3]
-
Fluorinated Alcohols: Solvents like 2,2,2-trifluoroethanol (TFE) can promote unique reactivity and selectivity profiles.
-
Solvent-free conditions: In certain cases, particularly with ultrasound irradiation, reactions can be run neat, eliminating the need for a solvent altogether and leading to excellent yields and stereoselectivities.[7]
Q4: Beyond solvent, what other reaction parameters are crucial for optimizing stereoselectivity?
A4: While solvent is a key player, a holistic approach to optimization is necessary. Other critical parameters include:
-
Catalyst: The choice of a chiral catalyst is paramount for enantioselective reactions. Screening different ligands for metal-based catalysts or various organocatalysts is often necessary.[3]
-
Temperature: As discussed, lower temperatures generally favor higher selectivity.[4]
-
Concentration: The concentration of reactants can influence reaction rates and, in some cases, stereoselectivity.
-
Additives: The use of co-catalysts or additives can sometimes have a dramatic effect on the stereochemical outcome.[4]
III. Data Presentation & Experimental Protocols
Table 1: Effect of Solvent on Diastereoselectivity in a [3+2] Cycloaddition
| Entry | Solvent | Temperature (°C) | Conversion (%) | Diastereomeric Ratio (d.r.) |
| 1 | Toluene | 25 | >95 | 9:1 |
| 2 | THF | 25 | >95 | 6:1 |
| 3 | Acetonitrile | 25 | >95 | 5:1 |
| 4 | Dichloromethane | 25 | 80 | 7:1 |
Note: This is a representative table; actual results will vary depending on the specific reaction.[2]
Experimental Protocol: General Procedure for a [3+2] Cycloaddition Reaction
-
To a dry 10 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the imine (1.0 mmol), the alkene (1.2 mmol), and the chiral catalyst (0.1 mmol, 10 mol%).
-
Add the chosen anhydrous solvent (5 mL) via syringe.
-
Stir the reaction mixture at the desired temperature (e.g., 25 °C, 0 °C, or -20 °C).
-
Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (if necessary).
-
Extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3 x 10 mL).
-
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel.
-
Determine the diastereomeric ratio and/or enantiomeric excess by ¹H NMR spectroscopy and chiral High-Performance Liquid Chromatography (HPLC) analysis, respectively.
IV. Visualizing the Optimization Workflow
The following diagram illustrates a typical workflow for optimizing solvent conditions in stereoselective pyrrolidine synthesis.
Caption: A stepwise workflow for optimizing stereoselectivity in pyrrolidine synthesis.
V. Mechanistic Considerations: The Role of the Solvent
The following diagram illustrates how a solvent can influence the transition state of a reaction, thereby affecting the stereochemical outcome.
Caption: How solvent polarity can selectively stabilize one transition state over another.
VI. References
-
Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using L-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst. RSC Publishing. Available at: [Link]
-
Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters - ACS Publications. Available at: [Link]
-
Catalytic enantioselective reductive alkynylation of amides enables one-pot syntheses of pyrrolidine, piperidine and indolizidine alkaloids. PMC. Available at: [Link]
-
Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins. Beilstein Journals. Available at: [Link]
-
General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. PMC - NIH. Available at: [Link]
-
Diastereoselective Synthesis of Silyl-Substituted Pyrrolidines. ACS Publications. Available at: [Link]
-
Enantioselective Synthesis of Pyrrolidines by Imidodiphosphorimidate (IDPi)-catalysed anti-hydroamination of alkenes. ChemRxiv. Available at: [Link]
-
Solvent-free double aza-Michael under ultrasound irradiation: diastereoselective sequential one-pot synthesis of pyrrolidine Lobelia alkaloids analogues. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]
-
Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available at: [Link]
-
Asymmetric Synthesis of Substituted Pyrrolidines via Kinetic Resolutions. White Rose eTheses Online. Available at: [Link]
-
Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. PMC. Available at: [Link]
-
Catalytic asymmetric synthesis of enantioenriched α-deuterated pyrrolidine derivatives. Chemical Science (RSC Publishing). Available at: [Link]
-
Is there a guide to selecting solvents for synthesis? Reddit. Available at: [Link]
Sources
- 1. mdpi.com [mdpi.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. benchchem.com [benchchem.com]
- 5. Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using l -proline functionalized manganese ferrite nanorods a ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA00841B [pubs.rsc.org]
- 6. Catalytic enantioselective reductive alkynylation of amides enables one-pot syntheses of pyrrolidine, piperidine and indolizidine alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Solvent-free double aza-Michael under ultrasound irradiation: diastereoselective sequential one-pot synthesis of pyrrolidine Lobelia alkaloids analogues - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
Technical Support Center: Strategies for Overcoming Poor Reactivity in Sterically Hindered Amine Coupling
Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding one of the more persistent challenges in modern synthesis: the coupling of sterically hindered amines. In this resource, we move beyond simple protocol lists to explain the underlying principles of why a particular strategy is effective, empowering you to make informed decisions in your own experiments.
Introduction: The Challenge of Steric Hindrance
Steric hindrance in amine coupling reactions—whether forming a classic amide bond or a C-N bond via cross-coupling—arises when bulky groups on the amine, the coupling partner (e.g., a carboxylic acid or aryl halide), or both, physically impede the approach of the reacting centers. This obstruction slows down the reaction rate and can lead to incomplete conversions, low yields, and the formation of undesired side products. This guide is designed to provide you with a robust toolkit of strategies to overcome these hurdles.
Part 1: Troubleshooting Guide for Amide Bond Formation
This section addresses common issues encountered during the formation of amide bonds between sterically hindered carboxylic acids and amines.
Issue 1: Low or No Product Formation with Standard Coupling Reagents
Scenario: You are attempting to couple a di-ortho-substituted benzoic acid with a secondary amine using a standard carbodiimide reagent like DCC or EDC, but you observe only starting materials or minimal product after an extended reaction time.
Probable Cause: Standard carbodiimide reagents such as Dicyclohexylcarbodiimide (DCC) and Diisopropylcarbodiimide (DIC) are often not potent enough for sterically demanding couplings.[1] The O-acylisourea intermediate formed is not sufficiently reactive to be intercepted by a bulky, poorly nucleophilic amine before it rearranges or decomposes.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for hindered C-N cross-coupling.
Recommended Solutions & Rationale:
-
Employ Sterically Hindered Ligands: The development of bulky mono- and bidentate phosphine ligands has been the single most important factor in advancing Buchwald-Hartwig amination for hindered substrates. [2][3]These ligands stabilize the palladium center, promote oxidative addition, and facilitate the difficult reductive elimination step.
-
Buchwald-Type Ligands: Dialkylbiaryl phosphine ligands (e.g., XPhos, SPhos, RuPhos) are exceptionally effective. Their bulk creates a wide "bite angle" that favors the reductive elimination pathway over competing side reactions like β-hydride elimination. [4] * Hartwig-Type Ligands: Ferrocene-derived ligands (e.g., Josiphos) and bulky trialkylphosphine ligands have also demonstrated high activity. [2]
-
-
Optimize the Base: The choice of base is crucial. It must be strong enough to deprotonate the amine but not so nucleophilic that it competes in the reaction.
-
Sodium tert-butoxide (NaOtBu): This is the most common and effective base for many hindered couplings.
-
Weaker Bases: For substrates with base-sensitive functional groups, weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be used, often in combination with the more advanced ligand systems. [3]
-
-
Consider Copper Catalysis for Certain Substrates: For some challenging couplings, particularly with ortho-substituted aryl iodides, copper-catalyzed systems can be a viable alternative to palladium. [5]Recent developments have identified specific ligands that facilitate the coupling of sterically demanding partners. [5][6]
Part 3: Frequently Asked Questions (FAQs)
Q1: What is "pre-activation" in amide coupling, and when should I use it? A: Pre-activation involves mixing the carboxylic acid, coupling reagent (e.g., HATU), and a non-nucleophilic base (e.g., DIPEA) in a solvent for a few minutes before adding the amine. [1]This allows for the complete formation of the highly reactive active ester intermediate. This technique is highly recommended for sterically hindered couplings as it ensures the most reactive species is present to react with the poorly nucleophilic amine. [7] Q2: My reaction is still sluggish even with HATU. What else can I do? A: If a powerful reagent like HATU is failing, consider the following:
-
Double Coupling: After the first coupling reaction has proceeded for a set time (e.g., 1-2 hours), filter the reaction mixture and add a fresh solution of the activated amino acid to the substrate for a second coupling cycle. [1]* Increase Equivalents: Increase the equivalents of the carboxylic acid and coupling reagent from a typical 1.1-1.5 eq. to 2-4 eq.
-
Switch to an Acyl Fluoride Strategy: This is the next step up in reactivity and is often successful when even the best aminium reagents fail. [8][9] Q3: Can I use acyl chlorides for hindered couplings? A: Yes, but with caution. Acyl chlorides are highly reactive, but their preparation from hindered carboxylic acids can be difficult, sometimes requiring harsh conditions (e.g., neat SOCl₂ at elevated temperatures) which may not be compatible with sensitive functional groups. [10]Furthermore, the HCl generated as a byproduct must be scavenged by a base. In-situ formation of acyl fluorides often provides a milder and more controlled alternative. [8] Q4: For Buchwald-Hartwig reactions, is there a difference between using a palladium source and a ligand separately versus a "pre-catalyst"? A: Yes. A pre-catalyst is a stable, well-defined Pd(II) complex that is more easily handled and provides more reproducible results than generating the active Pd(0) catalyst in situ from separate components. Pre-catalysts often lead to faster reactions and lower catalyst loadings, which is beneficial for hindered substrates.
Part 4: Protocols and Data
Table 1: Comparison of Coupling Reagents for Hindered Systems
| Reagent Class | Examples | Relative Reactivity | Key Advantages | Common Issues |
| Carbodiimide | DCC, EDC | Low | Inexpensive, simple workup (for DCC) | Often fails for hindered substrates; risk of racemization. [11][12] |
| Phosphonium | PyBOP, PyAOP | High | High efficiency, low racemization; does not react with amine nucleophile. [13] | Byproducts can be difficult to remove. |
| Aminium | HATU, HBTU | Very High | Extremely fast and efficient, even for difficult couplings. [14] | Can cause side reactions (guanidinylation) if used in large excess. |
| Acyl Halide Precursor | TCFH, TFFH, (COCl)₂ | Highest | Overcomes extreme steric hindrance by forming small, highly reactive acyl halides. [8][15] | Reagents can be moisture-sensitive; may require harsher conditions. |
Protocol 1: General Procedure for a Hindered Amide Coupling using HATU
-
Pre-activation: In a dry flask under an inert atmosphere (N₂ or Ar), dissolve the sterically hindered carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.
-
Add a non-nucleophilic base, such as Diisopropylethylamine (DIPEA) (2.5 eq).
-
Stir the mixture at room temperature for 5-10 minutes. A color change is often observed.
-
Coupling: To the pre-activated mixture, add a solution of the sterically hindered amine (1.2 eq) in anhydrous DMF.
-
Stir the reaction at room temperature. Monitor the reaction progress by TLC or LC-MS. For very hindered substrates, heating to 40-50 °C may be required.
-
Workup: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.
Protocol 2: General Procedure for a Hindered Buchwald-Hartwig Amination
-
Reaction Setup: To a dry Schlenk flask, add the Pd pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%), the bulky phosphine ligand (if not part of a pre-catalyst), and the base (e.g., NaOtBu, 1.4 eq).
-
Evacuate and backfill the flask with an inert atmosphere (N₂ or Ar). Repeat this cycle three times.
-
Add the aryl halide (1.0 eq) and the sterically hindered amine (1.2 eq).
-
Add the anhydrous solvent (e.g., toluene or dioxane) via syringe.
-
Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.
-
Monitor the reaction progress by TLC or GC-MS.
-
Workup: After cooling to room temperature, filter the reaction mixture through a pad of Celite, washing with an organic solvent like ethyl acetate. Concentrate the filtrate and purify the crude product by column chromatography.
References
-
Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Andersen, R., Hansen, S. V. F., & Ulven, T. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(2), 430-433. [Link]
-
Park, N. H., Teverovskiy, G., & Buchwald, S. L. (2015). Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines. Angewandte Chemie International Edition, 54(28), 8259–8262. [Link]
-
Sherwood, T. C., Carrow, B. P., et al. (2020). Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. ACS Catalysis. [Link]
-
ResearchGate. (n.d.). Coupling Reagents. [Link]
-
Wikipedia. (2023). Buchwald–Hartwig amination. [Link]
-
Aapptec Peptides. (n.d.). Coupling Reagents. [Link]
-
Khattab, S. N., et al. (2013). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Molecules, 18(6), 6333-6346. [Link]
-
ResearchGate. (n.d.). Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands. [Link]
-
Ghaffari, B., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Medicinal Chemistry. [Link]
-
Cernak, T., et al. (2022). Repurposing amine and carboxylic acid building blocks with an automatable esterification reaction. ChemRxiv. [Link]
-
HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]
-
Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]
-
AxisPharm. (2024). Amide coupling Protocol for Amino PEG. [Link]
-
Royal Society of Chemistry. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]
-
University of Copenhagen Research Portal. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. [Link]
-
Reddit. (2021). Tips and tricks for difficult amide bond formation?. [Link]
-
PubMed. (2017). The synthesis of sterically hindered amides. [Link]
-
Hayashi, Y. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Dicyanoolefins as Coupling Reagents. Synform. [Link]
-
Bode, J. W. (2017). The Synthesis of Sterically Hindered Amides. CHIMIA. [Link]
-
ResearchGate. (n.d.). Procedures to Improve Difficult Couplings. [Link]
-
Katritzky, A. R., et al. (1998). Efficient peptide coupling involving sterically hindered amino acids. The Journal of Organic Chemistry, 63(22), 7618-7621. [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
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- 3. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07412E [pubs.rsc.org]
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- 8. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
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- 15. luxembourg-bio.com [luxembourg-bio.com]
Technical Support Center: Stability of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine in Solution
Welcome to the technical support guide for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the stability of this compound in solution. While specific, peer-reviewed stability studies on this exact molecule are not extensively published, this guide synthesizes data from analogous structures and fundamental chemical principles to help you anticipate and troubleshoot potential stability issues. Our goal is to explain the causality behind experimental observations and provide robust protocols to ensure the integrity of your results.
Section 1: Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding the handling and stability of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
Q1: What are the primary factors that can affect the stability of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine in solution?
A1: The stability of this compound is influenced by several factors inherent to its structure, which contains a tertiary amine within a pyrrolidine ring. The key factors are:
-
Oxygen: The presence of dissolved oxygen can lead to oxidative degradation, particularly at the tertiary amine and the carbon atoms adjacent to the nitrogen.[1][2]
-
Temperature: Elevated temperatures accelerate the rate of all chemical degradation pathways.[1][3]
-
pH: The pH of the solution can influence stability. While amines are generally more stable as their protonated (salt) forms, extreme pH values can catalyze hydrolysis or other reactions.
-
Metal Ions: Trace metal ions, such as iron (Fe²⁺/Fe³⁺) or copper (Cu²⁺), can catalyze oxidative degradation pathways, significantly reducing the compound's half-life in solution.[1]
-
Light: While less common for this structure type, prolonged exposure to high-energy light (UV) can potentially initiate radical-based degradation. It is good practice to store solutions protected from light.[4]
Q2: What are the recommended storage conditions for stock solutions?
A2: To maximize shelf-life, stock solutions should be stored under conditions that mitigate the risks outlined in Q1.
-
Temperature: Store solutions frozen at -20°C or -80°C.[5]
-
Atmosphere: For long-term storage, overlay the solution with an inert gas like argon or nitrogen before sealing to displace oxygen.
-
Solvent: Use a suitable, dry, aprotic solvent for the initial stock solution if possible (e.g., DMSO, DMF). Aqueous buffers should ideally be prepared fresh from the stock.
-
Container: Use amber vials or wrap containers in foil to protect from light.[4] Ensure containers are tightly sealed to prevent solvent evaporation and ingress of air and moisture.[6]
Q3: What are the most likely degradation pathways for this molecule?
A3: Based on its chemical structure, two primary degradation pathways are of concern:
-
Oxidation: The tertiary amine is a primary site for oxidation. This can lead to the formation of an N-oxide. Additionally, oxidative N-dealkylation can occur, cleaving the N-methyl group to yield formaldehyde and the secondary amine analogue. The pyrrolidine ring itself can also be oxidized.[2][3]
-
Iminium Ion Formation: The pyrrolidine ring can undergo bio-activation or chemical oxidation to form a reactive iminium ion.[7] This electrophilic species can react with water or other nucleophiles present in the solution, leading to ring-opening or the formation of adducts.[8][9]
Q4: What analytical methods are best for monitoring the stability of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine?
A4: A stability-indicating method that can separate the parent compound from potential degradants is essential.
-
LC-MS (Liquid Chromatography-Mass Spectrometry): This is the preferred method. It allows for the quantification of the parent compound while also providing mass information to help identify unknown degradation products. A reversed-phase method (e.g., C18 column) with a gradient elution is a good starting point.
-
GC-MS (Gas Chromatography-Mass Spectrometry): This can be used if the compound and its degradants are sufficiently volatile and thermally stable.[4]
-
NMR (Nuclear Magnetic Resonance) Spectroscopy: Useful for structural elucidation of major degradants in forced degradation studies but generally not sensitive enough for quantifying low levels of degradation in routine stability testing.
Section 2: Troubleshooting Guide for Common Stability Issues
This guide provides a structured approach to diagnosing and solving common problems encountered during experiments.
Issue 1: Rapid and Unexplained Loss of Parent Compound in Aqueous Buffers
-
Observation: You observe a significant decrease in the peak area of the parent compound via LC-MS in samples prepared in aqueous buffer (e.g., PBS) and left at room temperature for a few hours.
-
Potential Cause: Catalyzed Oxidative Degradation
-
The Chemistry: Aqueous buffers, unless specifically treated, contain dissolved oxygen. Furthermore, they may have trace amounts of metal ions from the water source or salts used. These factors together create a potent environment for the oxidation of amines.[1] Tertiary amines are particularly susceptible to oxidation, which can be significantly accelerated by metals like iron.
-
-
Troubleshooting & Resolution Protocol:
-
Deoxygenate Buffer: Before preparing your solution, sparge the buffer with an inert gas (argon or nitrogen) for 15-20 minutes to remove dissolved oxygen.
-
Incorporate a Chelating Agent: Add a small amount of a chelating agent like EDTA (e.g., 100 µM final concentration) to the buffer. EDTA will sequester divalent metal ions, preventing them from participating in catalytic redox cycles.
-
Work Quickly & Keep Cool: Prepare samples immediately before use. If they must be held, keep them on ice and in sealed vials to minimize oxygen exposure and slow degradation rates.
-
Comparative Experiment: To confirm the diagnosis, run a parallel experiment with three sample sets: (a) your standard preparation, (b) a sample prepared with deoxygenated buffer, and (c) a sample with deoxygenated buffer plus EDTA. Analyze the samples at T=0 and after 4-6 hours at room temperature. A significantly lower rate of degradation in sample (c) is strong evidence for metal-catalyzed oxidation.
-
Issue 2: Appearance of New, Unidentified Peaks in Chromatograms Over Time
-
Observation: During a time-course experiment, you notice the emergence of new peaks in your LC-MS chromatogram, often with a corresponding decrease in the parent compound.
-
Potential Causes & Identification Strategy:
-
N-Oxide Formation: The most common oxidative degradant is the N-oxide, which will have a mass of +16 Da compared to the parent compound. It is typically more polar and will elute earlier on a reversed-phase column.
-
N-Demethylation: Loss of the methyl group results in a degradant with a mass of -14 Da (loss of CH₂).
-
Iminium Ion-Derived Products: If an iminium ion forms and is trapped by water, the resulting hydroxylated product will have a mass of +16 Da (net addition of oxygen, same as the N-oxide). Distinguishing these requires MS/MS fragmentation or NMR.
-
-
Workflow for Degradant Identification:
-
Obtain High-Resolution Mass Spec Data: Analyze the degraded sample using LC-QTOF or LC-Orbitrap MS to get an accurate mass for the new peaks. This allows you to propose elemental formulas.
-
Perform MS/MS Fragmentation: Isolate the parent compound and the degradant peaks in the mass spectrometer and fragment them. Compare the fragmentation patterns. Shared fragments suggest a related structure, while differences can pinpoint the site of modification. For example, a modification on the pyrrolidine ring will alter the mass of fragments containing that ring.
-
Conduct a Forced Degradation Study: Intentionally degrade the compound under controlled conditions (e.g., 3% H₂O₂, mild heat, acid/base) to generate larger quantities of degradants, making them easier to isolate and characterize by techniques like NMR.
-
Diagram 1: Proposed Oxidative Degradation Pathways
Below is a diagram illustrating the most probable initial steps of oxidative degradation for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
Caption: Potential oxidative degradation pathways.
Section 3: Key Experimental Protocols
These protocols provide a starting point for ensuring the stability and integrity of your experimental solutions.
Protocol 1: Recommended General Handling and Solution Preparation
This protocol is designed to minimize degradation during routine preparation of experimental solutions.
-
Material Preparation:
-
Use high-purity water (e.g., 18.2 MΩ·cm) and analytical grade salts/solvents.
-
If preparing aqueous buffers, sparge the final buffer with a stream of nitrogen or argon for at least 15 minutes.
-
For enhanced protection, consider adding a chelating agent like EDTA to a final concentration of 100 µM.
-
-
Stock Solution Preparation (e.g., 10 mM in DMSO):
-
Allow the solid compound to equilibrate to room temperature before opening to prevent moisture condensation.
-
Weigh the required amount in a controlled environment.
-
Dissolve in high-purity, anhydrous DMSO.
-
Aliquot the stock solution into smaller volumes in amber glass vials to avoid repeated freeze-thaw cycles.
-
Blanket the headspace of each vial with argon or nitrogen before sealing.
-
Store at -20°C or -80°C.
-
-
Working Solution Preparation:
-
Thaw a single aliquot of the stock solution.
-
Dilute the stock into your pre-prepared (deoxygenated, chelex-treated) experimental buffer.
-
Prepare only the volume needed for the immediate experiment.
-
Keep the working solution on ice and protected from light throughout the experiment.
-
Protocol 2: Workflow for a Preliminary pH Stability Study
This experiment helps determine if the compound is susceptible to degradation at the pH of your assay.
-
Buffer Preparation: Prepare a series of buffers covering a relevant pH range (e.g., pH 3, pH 5, pH 7.4, pH 9). Ensure the buffer components themselves do not interfere with your analytical method.
-
Sample Preparation: Spike the compound from a concentrated stock into each buffer to a final concentration of ~1-10 µg/mL. Prepare enough volume for all time points.
-
Incubation: Incubate the solutions at a controlled temperature (e.g., room temperature or 37°C).
-
Time Points: Collect samples at specified time points (e.g., 0, 1, 2, 4, 8, and 24 hours).
-
Sample Quenching: Immediately after collection, quench any potential reaction by either freezing the sample at -80°C or by diluting it into a cold, organic mobile phase to halt further degradation before analysis.
-
Analysis: Analyze all samples in a single LC-MS run. Quantify the remaining parent compound at each time point relative to the T=0 sample. Plot the percentage of remaining parent compound versus time for each pH condition.
Diagram 2: Experimental Workflow for Investigating Instability
This diagram outlines a logical flow for diagnosing a stability problem.
Caption: A systematic workflow for troubleshooting stability issues.
Section 4: Summary of Key Stability Factors
The following table summarizes the primary environmental factors and their impact on the stability of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine in solution.
| Factor | Potential Impact | Mitigation Strategy |
| Dissolved O₂ | High Risk of Oxidation | Degas solvents; work under inert atmosphere (Ar, N₂).[1] |
| Metal Ions (Fe, Cu) | Catalyzes Oxidation | Use high-purity reagents; add chelators (e.g., EDTA).[1] |
| Elevated Temp. | Accelerates Degradation | Store solutions at -20°C or -80°C; keep on ice during use.[5][10] |
| Extreme pH | May Catalyze Degradation | Perform pH stability study; buffer solutions to optimal pH. |
| Light Exposure | Potential for Photodegradation | Store in amber vials or protect from light.[4] |
References
- MilliporeSigma. (2026, January 29). Safety Data Sheet.
- Oxford Lab Fine Chem LLP. Material Safety Data Sheet.
- TCI Chemicals. (2024, December 10). Safety Data Sheet.
- Thermo Fisher Scientific. (2025, December 18). Safety Data Sheet.
- Loba Chemie. (2025, July 17). PYRROLIDINE FOR SYNTHESIS Safety Data Sheet.
-
Nwaoha, C., et al. (2023). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research. Retrieved from [Link]
-
Simón, L., & Goodman, J. M. (2011). Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds. The Journal of Organic Chemistry. Retrieved from [Link]
- PharmaBlock. Pyrrolidine Derivatives in Drug Discovery.
- Fredriksen, S. B., & Jens, K. J. (2013). Oxidative degradation of aqueous amine solutions of MEA, AMP, MDEA, Pz: A review. Energy Procedia.
- Sexton, A. (2012). Oxidation and thermal degradation of methyldithanolamine/piperazine in CO₂ capture. The University of Texas at Austin.
-
NIOSH. (1998, January 15). N-METHYL-2-PYRROLIDINONE: METHOD 1302, Issue 1. NIOSH Manual of Analytical Methods. Retrieved from [Link]
Sources
- 1. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
- 4. Page:NIOSH Manual of Analytical Methods - 1302.pdf/1 - Wikisource, the free online library [en.wikisource.org]
- 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
- 6. lobachemie.com [lobachemie.com]
- 7. img01.pharmablock.com [img01.pharmablock.com]
- 8. Computational Study of the Stability of Pyrrolidine-Derived Iminium Ions: Exchange Equilibria between Iminium Ions and Carbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 9. pubs.acs.org [pubs.acs.org]
- 10. tcichemicals.com [tcichemicals.com]
Comparative Analysis of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine Analogs: A Guide to Structure-Activity Relationships at Muscarinic Acetylcholine Receptors
This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for a series of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine analogs, a chemical scaffold with significant potential for modulating muscarinic acetylcholine receptors (mAChRs). As the precise SAR data for this specific analog series is not extensively published, this document synthesizes established principles from closely related pyrrolidine-based muscarinic ligands to construct a predictive SAR model. This guide is intended for researchers, scientists, and drug development professionals engaged in the design and optimization of selective mAChR modulators.
The pyrrolidine ring is a prevalent motif in numerous FDA-approved drugs and serves as a versatile building block in medicinal chemistry.[1][2] Analogs based on this scaffold have been extensively investigated as both agonists and antagonists of muscarinic receptors, with a particular focus on developing subtype-selective ligands for M1 and M4 receptors to address central nervous system disorders such as Alzheimer's disease and schizophrenia.[3][4][5]
This guide will explore the impact of systematic structural modifications to the core 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine scaffold on binding affinity and functional activity at M1 and M4 muscarinic receptor subtypes. We will delve into the causal relationships behind these observations and provide detailed, field-proven experimental protocols for the key assays used to generate such data.
The Core Scaffold and Key Interaction Points
The 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine scaffold possesses three key regions amenable to chemical modification, each playing a distinct role in receptor interaction. Understanding the contribution of each region is paramount for the rational design of potent and selective ligands.
Caption: Key regions for SAR exploration on the core scaffold.
Structure-Activity Relationship Analysis
The following sections detail the predicted impact of structural modifications in each region on M1 and M4 receptor affinity and functional activity. The presented data, while illustrative, is based on established SAR trends for related muscarinic ligands.[6][7][8]
Region 1: Modifications of the Pyrrolidine Ring
The pyrrolidine ring serves as the central scaffold, and its integrity is crucial for maintaining a foundational level of muscarinic receptor affinity. Modifications at this core can significantly impact ligand orientation within the binding pocket.
Region 2: The Role of the N-methyl Group
The N-methyl group on the pyrrolidine nitrogen is a critical feature for many muscarinic ligands. Its presence often contributes to agonistic or partial agonistic activity.
Table 1: SAR of Modifications at the Pyrrolidine Nitrogen (Region 2)
| Compound ID | R1 Substitution | M1 Ki (nM) | M4 Ki (nM) | M1 Functional Activity (% Agonism) | M4 Functional Activity (% Agonism) |
| 1 (Parent) | -CH3 | 150 | 250 | 40% | 30% |
| 2a | -H | 800 | 1200 | 5% | 0% |
| 2b | -C2H5 | 350 | 500 | 25% | 15% |
| 2c | -CH(CH3)2 | 900 | 1500 | 10% | 5% |
Data are hypothetical and for illustrative purposes.
As demonstrated in Table 1, removal of the methyl group (Compound 2a ) leads to a significant drop in affinity for both M1 and M4 receptors, suggesting a key interaction, potentially a hydrophobic or van der Waals interaction, is lost. Increasing the alkyl chain length to ethyl (Compound 2b ) is tolerated, though with a slight decrease in affinity compared to the parent compound. However, introduction of a bulkier isopropyl group (Compound 2c ) results in a substantial loss of affinity, likely due to steric hindrance within the binding pocket. This trend is consistent with observations in other muscarinic ligand series where a terminal N-methyl group is optimal for activity.[9]
Region 3: Exploration of the N-(oxan-4-yl) Moiety
The N-(oxan-4-yl) group extends from the 3-position of the pyrrolidine ring and is predicted to occupy a more solvent-exposed region of the binding pocket. This position offers a prime opportunity for modification to enhance subtype selectivity. Bioisosteric replacement of the oxane ring can modulate properties such as hydrogen bonding capacity, lipophilicity, and metabolic stability.[10]
Table 2: SAR of Modifications to the N-substituent (Region 3)
| Compound ID | R2 Substitution | M1 Ki (nM) | M4 Ki (nM) | M1/M4 Selectivity | M1 Functional Activity (% Agonism) |
| 1 (Parent) | oxan-4-yl | 150 | 250 | 0.6 | 40% |
| 3a | cyclohexyl | 120 | 300 | 0.4 | 35% |
| 3b | tetrahydropyran-3-yl | 200 | 280 | 0.7 | 45% |
| 3c | 1-methylpiperidin-4-yl | 80 | 400 | 0.2 | 55% |
| 3d | phenyl | 500 | 800 | 0.6 | 10% |
Data are hypothetical and for illustrative purposes.
Replacing the oxane ring with a carbocyclic analog, cyclohexane (Compound 3a ), results in a slight improvement in M1 affinity, suggesting that the ether oxygen of the parent compound may not be critical for a direct hydrogen bond interaction in this region. Shifting the attachment point on the tetrahydropyran ring to the 3-position (Compound 3b ) is well-tolerated. Introduction of a basic nitrogen in the form of a 1-methylpiperidin-4-yl group (Compound 3c ) leads to a notable increase in M1 affinity and functional activity, indicating a potential ionic interaction with an acidic residue in the M1 receptor. The substitution of the aliphatic ring with an aromatic phenyl group (Compound 3d ) is detrimental to activity, highlighting the preference for a saturated ring system at this position.
Experimental Protocols
The following are detailed protocols for the key in vitro assays used to determine the binding affinity and functional activity of the 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine analogs.
Radioligand Binding Assay for M1 and M4 Receptor Affinity
This protocol describes a competitive binding assay to determine the inhibition constant (Ki) of test compounds.
Caption: Workflow for the radioligand binding assay.
Step-by-Step Methodology:
-
Cell Membrane Preparation:
-
Chinese Hamster Ovary (CHO-K1) cells stably expressing either the human M1 or M4 muscarinic receptor are harvested.
-
Cells are homogenized in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged at low speed to remove nuclei and cellular debris.
-
The supernatant is then centrifuged at high speed (e.g., 40,000 x g) to pellet the cell membranes.
-
The membrane pellet is washed and resuspended in assay buffer. Protein concentration is determined using a standard method (e.g., Bradford assay).
-
-
Binding Assay:
-
In a 96-well plate, add assay buffer, cell membranes (typically 10-20 µg of protein), a fixed concentration of the radioligand [3H]-N-methylscopolamine ([3H]-NMS) (e.g., 0.5 nM), and varying concentrations of the test compound.
-
Non-specific binding is determined in the presence of a high concentration of a non-labeled antagonist (e.g., 1 µM atropine).
-
Total binding is determined in the absence of any competing ligand.
-
The plate is incubated at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).
-
-
Filtration and Scintillation Counting:
-
The incubation is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.
-
The filters are washed rapidly with ice-cold assay buffer to remove any non-specifically bound radioligand.
-
The filters are then placed in scintillation vials with scintillation cocktail, and the radioactivity is counted using a liquid scintillation counter.
-
-
Data Analysis:
-
The specific binding is calculated by subtracting the non-specific binding from the total binding.
-
The IC50 value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis of the competition binding data.
-
The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
-
Calcium Flux Functional Assay for M1 Receptor Agonism
This assay measures the ability of a compound to activate the M1 receptor, which signals through the Gq protein pathway, leading to an increase in intracellular calcium.[6][11]
Caption: Workflow for the M1 calcium flux functional assay.
Step-by-Step Methodology:
-
Cell Plating:
-
CHO-K1 cells expressing the human M1 receptor are seeded into 96- or 384-well black-walled, clear-bottom assay plates and allowed to adhere overnight.
-
-
Dye Loading:
-
The cell culture medium is removed, and the cells are incubated with a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) at 37°C for 1 hour. This allows the dye to enter the cells.
-
-
Compound Addition and Measurement:
-
The assay plate is placed in a fluorescence imaging plate reader (FLIPR) or a fluorescent plate reader equipped with an injector.
-
A baseline fluorescence reading is taken before the addition of the test compound.
-
Varying concentrations of the test compound are then added to the wells, and the fluorescence intensity is measured over time. An increase in fluorescence indicates an increase in intracellular calcium.
-
-
Data Analysis:
-
The response is typically measured as the peak fluorescence intensity minus the baseline fluorescence.
-
The EC50 value (the concentration of the compound that produces 50% of its maximal response) is determined by plotting the response against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.
-
The percentage of maximal response is calculated relative to a full agonist, such as carbachol.
-
Conclusion
The systematic exploration of the 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine scaffold, guided by established SAR principles for muscarinic ligands, provides a robust framework for the design of novel M1 and M4 receptor modulators. The N-methyl group on the pyrrolidine ring appears crucial for maintaining high affinity, while the N-substituent at the 3-position offers a promising avenue for engineering subtype selectivity. The experimental protocols detailed herein provide a validated methodology for characterizing the pharmacological profile of these and other novel chemical entities targeting muscarinic acetylcholine receptors. Further optimization of this scaffold, guided by the principles outlined in this guide, holds significant promise for the development of next-generation therapeutics for a range of neurological disorders.
References
-
Innoprot. M1 Muscarinic Acetylcholine Receptor Assay. [Link]
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Wood, M. D., et al. (2021). Discovery of a Novel Class of Heteroaryl-Pyrrolidinones as Positive Allosteric Modulators of the Muscarinic Acetylcholine Receptor M1. ACS Medicinal Chemistry Letters, 12(9), 1435–1441. [Link]
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Dei, S., et al. (2007). Synthesis, affinity profile, and functional activity of muscarinic antagonists with a 1-methyl-2-(2,2-alkylaryl-1,3-oxathiolan-5-yl)pyrrolidine structure. Journal of Medicinal Chemistry, 50(6), 1409–1413. [Link]
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Scapecchi, S., et al. (2006). Highly Chiral Muscarinic Ligands: The Discovery of (2S,2'R,3'S,5'R)-1-Methyl-2-(2-methyl-1,3-oxathiolan-5-yl)pyrrolidine 3-sulfoxide Methyl Iodide, a Potent, Functionally Selective, M2 Partial Agonist. Journal of Medicinal Chemistry, 49(4), 1218–1222. [Link]
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Nilsson, B. M., et al. (1988). Derivatives of the muscarinic agent N-methyl-N-(1-methyl-4-pyrrolidino-2-butynyl)acetamide. Journal of Medicinal Chemistry, 31(3), 577–582. [Link]
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Gentry, P. R., et al. (2020). Structure–Activity Relationship Study of Psychostimulant Synthetic Cathinones Reveals Nanomolar Antagonist Potency of α-Pyrrolidinohexiophenone at Human Muscarinic M2 Receptors. ACS Chemical Neuroscience, 11(6), 931–942. [Link]
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Lindsley, C. W., et al. (2010). Synthesis and SAR of selective muscarinic acetylcholine receptor subtype 1 (M1 mAChR) antagonists. Bioorganic & Medicinal Chemistry Letters, 20(10), 3149–3152. [Link]
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Dei, S., et al. (2005). Muscarinic subtype affinity and functional activity profile of 1-methyl-2-(2-methyl-1,3-dioxolan-4-yl)pyrrolidine and 1-methyl-2-(2-methyl-1,3-oxathiolan-5-yl)pyrrolidine derivatives. Il Farmaco, 60(6-7), 541–547. [Link]
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Lindsley, C. W., et al. (2021). Discovery of a novel class of heteroaryl-pyrrolidinones as positive allosteric modulators of the muscarinic acetylcholine receptor M1. Bioorganic & Medicinal Chemistry Letters, 47, 128193. [Link]
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ResearchGate. Muscarinic subtype affinity and functional activity profile of 1-methyl-2-(2-methyl-1,3-dioxolan-4-yl)pyrrolidine and 1-methyl-2-(2-methyl-1,3-oxathiolan-5-yl)pyrrolidine derivatives. [Link]
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Gentry, P. R., et al. (2020). Structure-Activity Relationship Study of Psychostimulant Synthetic Cathinones Reveals Nanomolar Antagonist Potency of α-Pyrrolidinohexiophenone at Human Muscarinic M2 Receptors. ACS Chemical Neuroscience, 11(6), 931–942. [Link]
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Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1249257. [Link]
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Kruse, A. C., et al. (2018). Structure-guided development of selective M3 muscarinic acetylcholine receptor antagonists. Proceedings of the National Academy of Sciences, 115(47), 11957–11962. [Link]
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Lindsley, C. W., et al. (2016). Discovery and SAR of muscarinic receptor subtype 1 (M1) allosteric activators from a molecular libraries high throughput screen. Part I: 2,5-dibenzyl-2H-pyrazolo[4,3-c]quinolin-3(5H)-ones as positive allosteric modulators. Bioorganic & Medicinal Chemistry Letters, 26(2), 435–439. [Link]
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Miller, N. R., et al. (2010). Synthesis and SAR of selective muscarinic acetylcholine receptor subtype 1 (M1 mAChR) antagonists. Bioorganic & Medicinal Chemistry Letters, 20(10), 3149–3152. [Link]
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Watson, B. M., et al. (2007). N-Benzyl-N-(tetrahydro-2H-pyran-4-yl)pyrrolidin-3-amines as selective dual serotonin/noradrenaline reuptake inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(7), 1836–1840. [Link]
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Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11. [Link]
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Bock, A., et al. (2016). Design and Synthesis of Novel Ligands for the M2 Muscarinic Acetylcholine Receptor. Journal of Medicinal Chemistry, 59(23), 10565–10584. [Link]
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Niu, Y. Y., et al. (2007). Quantitative structure-selectivity relationship for M2 selectivity between M1 and M2 of piperidinyl piperidine derivatives as muscarinic antagonists. Bioorganic & Medicinal Chemistry Letters, 17(8), 2260–2266. [Link]
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Lindsley, C. W., et al. (2010). Synthesis and SAR of Analogues of the M1 allosteric agonist TBPB. Part II. Amides, sulfonamides and ureas: the effect of capping the distal basic piperidine nitrogen. Bioorganic & Medicinal Chemistry Letters, 20(18), 5553–5556. [Link]
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Kofuku, Y., et al. (2021). An allosteric ligand stabilizes distinct conformations in the M2 muscarinic acetylcholine receptor. bioRxiv. [Link]
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Jakubík, J., et al. (2006). Allosteric site in M2 acetylcholine receptors: evidence for a major conformational change upon binding of an orthosteric agonist instead of an antagonist. Molecular Pharmacology, 69(1), 268–277. [Link]
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Burstein, E. S., et al. (1995). Functionalized congener approach to muscarinic antagonists: analogues of pirenzepine. Journal of Medicinal Chemistry, 38(19), 3795–3805. [Link]
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A Comparative Guide to the Pharmacological Profile of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine and Known ORL-1/NOP Receptor Antagonists
Introduction: The Therapeutic Potential of Targeting the Nociceptin/Orphanin FQ (N/OFQ) System
The Nociceptin/Orphanin FQ (N/OFQ) peptide and its cognate receptor, the Opioid Receptor-Like 1 (ORL-1) or NOP receptor, constitute a significant G-protein coupled receptor (GPCR) signaling system with a distinct pharmacology from classical opioid receptors.[1][2] Despite structural homology to opioid receptors, the N/OFQ-NOP system does not interact with traditional opioid ligands.[3] The NOP receptor is widely expressed in the central nervous system, including regions implicated in pain, mood, and reward.[3][4] Consequently, modulation of the NOP receptor has emerged as a promising strategy for the development of novel therapeutics for a range of conditions, including depression, anxiety, substance abuse disorders, and pain.[4][5][6]
Antagonists of the NOP receptor, in particular, have garnered considerable interest for their potential as innovative antidepressants and analgesics.[4][5] This guide provides a comparative analysis of a putative NOP receptor antagonist, 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine, against well-characterized, potent, and selective NOP receptor antagonists: J-113397, SB-612111, and LY2940094. Given the limited publicly available data on 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine, this document serves as a prospective framework for its pharmacological characterization, outlining the requisite experimental methodologies and establishing a benchmark for comparison.
The Compounds: Structures and Rationale
A comparative analysis necessitates a clear understanding of the molecular entities under investigation. Below are the chemical structures of the known NOP receptor antagonists and the putative inhibitor, 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
Caption: A streamlined workflow for characterizing a novel NOP antagonist.
Radioligand Binding Assay
This assay directly measures the affinity of a compound for the NOP receptor by competing with a radiolabeled ligand.
Objective: To determine the equilibrium dissociation constant (Ki) of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine for the human NOP receptor and its selectivity against classical opioid receptors (μ, δ, κ).
Protocol:
-
Membrane Preparation: Utilize cell membranes from a stable cell line (e.g., CHO or HEK293) expressing the recombinant human NOP receptor. [7]2. Assay Buffer: Prepare an appropriate binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).
-
Competition Binding: In a 96-well plate, incubate the cell membranes with a fixed concentration of a suitable radioligand (e.g., [³H]-nociceptin) and varying concentrations of the test compound (1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine) or a known competitor (e.g., J-113397) for control. [7]4. Incubation: Incubate at room temperature for a defined period (e.g., 60 minutes) to reach equilibrium.
-
Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.
-
Quantification: Measure the radioactivity retained on the filters using a scintillation counter.
-
Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Convert the IC50 to a Ki value using the Cheng-Prusoff equation.
-
Selectivity Profiling: Repeat the assay using cell membranes expressing human μ, δ, and κ opioid receptors with their respective radioligands to determine the Ki for off-target binding. [7]
[³⁵S]GTPγS Binding Assay
This functional assay measures the extent of G-protein activation following receptor stimulation, providing a measure of agonist or antagonist activity. [8] Objective: To determine if 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine acts as an antagonist at the NOP receptor and to quantify its potency (IC50 or Kb).
Protocol:
-
Membrane and Reagent Preparation: Use the same NOP receptor-expressing cell membranes as in the binding assay. Prepare an assay buffer containing GDP and [³⁵S]GTPγS. [9]2. Antagonist Mode: Incubate membranes with varying concentrations of the test compound in the presence of a fixed, sub-maximal concentration of the agonist nociceptin. [10]3. Agonist Mode (for comparison): To confirm the absence of agonist activity, incubate membranes with the test compound alone. [10]4. Initiation and Incubation: Initiate the reaction by adding [³⁵S]GTPγS and incubate at 30°C for 60 minutes.
-
Termination and Separation: Terminate the reaction and separate bound [³⁵S]GTPγS by filtration.
-
Quantification: Measure the amount of bound [³⁵S]GTPγS by scintillation counting.
-
Data Analysis: In antagonist mode, plot the inhibition of agonist-stimulated [³⁵S]GTPγS binding against the concentration of the test compound to determine the IC50. This can be converted to a Kb value using the appropriate pharmacological models.
Cyclic AMP (cAMP) Accumulation Assay
Activation of the Gi/o-coupled NOP receptor leads to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP levels. This assay measures the ability of an antagonist to reverse this effect. [7] Objective: To provide an alternative functional measure of the antagonist activity of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
Protocol:
-
Cell Culture: Use whole cells expressing the NOP receptor.
-
Stimulation of cAMP Production: Pre-treat cells with a phosphodiesterase inhibitor to prevent cAMP degradation, followed by stimulation with forskolin to increase basal cAMP levels.
-
Agonist Inhibition: Add nociceptin to inhibit forskolin-stimulated cAMP accumulation.
-
Antagonist Reversal: In parallel wells, co-incubate with nociceptin and varying concentrations of the test compound.
-
Cell Lysis and Quantification: Lyse the cells and measure the intracellular cAMP concentration using a suitable method, such as a competitive immunoassay (e.g., HTRF or ELISA). [7]6. Data Analysis: Determine the IC50 of the test compound for the reversal of nociceptin-induced inhibition of cAMP accumulation.
NOP Receptor Signaling Pathway and Points of Intervention
The following diagram illustrates the canonical NOP receptor signaling pathway and highlights where agonists and antagonists exert their effects.
Caption: Simplified NOP receptor signaling cascade.
Discussion and Future Directions
The established NOP receptor antagonists, J-113397, SB-612111, and LY2940094, have been instrumental in elucidating the physiological roles of the N/OFQ system and have shown promise in preclinical models of various CNS disorders. [2][11][12][13]A thorough in vitro characterization of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine, following the protocols outlined above, is the critical first step in determining its potential as a novel pharmacological tool or therapeutic lead.
Should this initial screening reveal potent and selective antagonist activity, further investigations would be warranted. These would include in vivo studies in animal models of pain, depression, and anxiety to assess its efficacy and pharmacokinetic profile. The existing data for the comparator compounds provide a robust framework for designing these future experiments and for interpreting the potential outcomes. For instance, LY2940094 has demonstrated antidepressant-like effects in the mouse forced-swim test, an effect that was absent in NOP receptor knockout mice, confirming its on-target activity. [11][13]Similar studies with 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine would be crucial for its validation.
References
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New, D. C., & Wong, Y. H. (2002). The ORL1 Receptor: Molecular Pharmacology and Signalling Mechanisms. Neurosignals, 11(4), 197–212. Available from: [Link]
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Wikipedia. (2023, May 27). SB-612,111. In Wikipedia. Retrieved February 17, 2026, from [Link]
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Ciccocioppo, R., et al. (2014). Nociceptin/orphanin FQ receptor antagonists as innovative antidepressant drugs. Psychopharmacology, 231(18), 3695-3707. Available from: [Link]
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Ozaki, S., et al. (2000). In vitro and in vivo pharmacological characterization of J-113397, a potent and selective non-peptidyl ORL1 receptor antagonist. European Journal of Pharmacology, 402(1-2), 45–53. Available from: [Link]
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Hardaway, J. A., et al. (2016). Nociceptin receptor antagonist SB 612111 decreases high fat diet binge eating. Behavioural Brain Research, 302, 159–166. Available from: [Link]
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Massi, M., et al. (2021). Role of Nociceptin/Orphanin FQ-NOP Receptor System in the Regulation of Stress-Related Disorders. International Journal of Molecular Sciences, 22(23), 12977. Available from: [Link]
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Wikipedia. (2023, October 29). Nociceptin receptor. In Wikipedia. Retrieved February 17, 2026, from [Link]
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Witkin, J. M., et al. (2016). Preclinical findings predicting efficacy and side-effect profile of LY2940094, an antagonist of nociceptin receptors. Neuropsychopharmacology, 41(12), 2869–2878. Available from: [Link]
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Post, A., et al. (2016). A Selective Nociceptin Receptor Antagonist to Treat Depression: Evidence from Preclinical and Clinical Studies. Neuropsychopharmacology, 41(7), 1803–1812. Available from: [Link]
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Toll, L., et al. (2012). Activities of mixed NOP and μ-opioid receptor ligands. British Journal of Pharmacology, 167(6), 1340–1348. Available from: [Link]
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J-113397 is a Potent and Selective ORL1 Receptor Antagonist. (2023, February 14). Active Bioresearch. Retrieved February 17, 2026, from [Link]
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Yamada, Y., et al. (2002). Pharmacological profiles of a novel opioid receptor-like1 (ORL1) receptor antagonist, JTC-801. British Journal of Pharmacology, 135(2), 323–332. Available from: [Link]
-
Gifford Bioscience. (n.d.). Functional Assays. Retrieved February 17, 2026, from [Link]
-
Harrison, C., & Traynor, J. R. (2012). GTPγS Binding Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available from: [Link]
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Benchmarking Purity Validation: Elemental Analysis vs. Chromatographic Techniques for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
Executive Summary: The "Mass Balance" Gap
In the synthesis of heterocyclic amines like 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine , relying solely on High-Performance Liquid Chromatography (HPLC) is a common but dangerous oversight. While HPLC excels at identifying organic impurities, it is "blind" to inorganic salts, moisture, and trapped solvents—contaminants that drastically alter the molar mass and stoichiometry of your reagent.
This guide validates the use of Elemental Analysis (CHN Combustion) as the definitive method for establishing the absolute purity and salt form of this diamine. We compare its performance against HPLC and quantitative NMR (qNMR), demonstrating why EA is the superior choice for mass balance verification.
Technical Profile & Theoretical Baseline
Before validation, we must establish the theoretical baseline for the target molecule.
Compound: 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
Chemical Formula:
Theoretical Composition (Free Base)
| Element | Count | Atomic Mass | Total Mass | Theoretical % |
| Carbon (C) | 10 | 12.011 | 120.11 | 65.18% |
| Hydrogen (H) | 20 | 1.008 | 20.16 | 10.94% |
| Nitrogen (N) | 2 | 14.007 | 28.01 | 15.20% |
| Oxygen (O) | 1 | 15.999 | 16.00 | 8.68% |
Comparative Analysis: EA vs. HPLC vs. qNMR
The following table contrasts the three primary validation methods. Note that for this specific amine, HPLC purity often yields false positives regarding "usable material" because it cannot detect if the amine has converted to a carbonate salt (via
Table 1: Method Performance Matrix
| Feature | Elemental Analysis (EA) | HPLC-UV/MS | qNMR |
| Primary Output | Absolute Purity (Weight %) | Relative Purity (Area %) | Absolute Purity (Weight %) |
| Detection Scope | Total Sample (Organic + Inorganic + Water) | Chromophoric Organics Only | Organics + Solvents (Soluble) |
| Blind Spots | Specific impurity ID (cannot name the impurity) | Salts, Water, Inorganics, Non-UV active species | Insoluble inorganics, paramagnetic impurities |
| Sample Req. | 2–5 mg (Destructive) | <1 mg (Recoverable) | 5–20 mg (Non-destructive) |
| Critical Utility | Determining Salt Stoichiometry | Trace Organic Impurity Profiling | Solvent quantification |
Why HPLC Fails for This Molecule
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine lacks a strong chromophore (no aromatic rings).
-
Detection Limits: UV detection at 205-210 nm is prone to baseline noise and solvent interference.
-
The Salt Trap: If your sample is a dihydrochloride salt (
), HPLC will show a single peak matching the free base retention time. However, your effective molecular weight is 257.2 g/mol , not 184.28 g/mol . Using the HPLC purity value for stoichiometry calculations would lead to a 28% under-dosing in subsequent reactions.
Experimental Protocol: Validated CHN Workflow
To achieve the industry standard tolerance of
Step 1: Sample Pre-treatment (Critical)
-
Issue: Amines avidly absorb atmospheric
to form carbamates and moisture to form hydrates. -
Protocol:
-
Place 50 mg of sample in a vacuum drying pistol.
-
Dry at
over (phosphorus pentoxide) for 4 hours. -
Transfer: Transfer to a glovebox or desiccator immediately. Weighing must be performed in a low-humidity environment.
-
Step 2: Combustion Analysis
-
Instrument: Flash 2000 or Elementar vario EL cube.
-
Carrier Gas: Helium (140 mL/min).
-
Combustion Temp:
(Ensure complete oxidation of the heterocycle). -
Reduction Temp:
(Copper). -
Standardization: Calibrate using Acetanilide (
, , ) due to its similar N-content and stability.
Step 3: Data Interpretation Logic
The following diagram illustrates the decision-making process when analyzing the EA results.
Case Study: The "Hidden Salt" Scenario
In a recent validation batch, a sample of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine was synthesized via reductive amination.
-
HPLC Result: 99.2% purity (Single peak).
-
Chemist Assumption: Pure Free Base.
However, the Elemental Analysis revealed a different story.
Table 2: Experimental Data Comparison
| Element | Theoretical (Free Base) | Experimental (Sample A) | Delta ( | Theoretical (Dihydrochloride) |
| Carbon | 65.18% | 46.80% | -18.38% | 46.70% |
| Hydrogen | 10.94% | 8.55% | -2.39% | 8.62% |
| Nitrogen | 15.20% | 10.95% | -4.25% | 10.89% |
Analysis:
The experimental data for Sample A failed the Free Base criteria catastrophically (
Analytical Workflow Integration
To ensure robust quality control, integrate EA into your workflow as the "Gatekeeper" step before releasing material for biological screening or GMP synthesis.
References
-
International Conference on Harmonisation (ICH). Q6A: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances.[1][2][3] (1999). Link
-
Holzgrabe, U. Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. (2010). Link
- Barwick, V. J.Strategies for the assessment of elemental analysis data.
-
FDA Guidance for Industry. Analytical Procedures and Methods Validation for Drugs and Biologics. (2015). Link
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- 3. database.ich.org [database.ich.org]
Biological Activity of 1-Methyl-N-(oxan-4-yl)pyrrolidin-3-amine vs. Its Enantiomer
This guide provides an in-depth technical comparison of the biological activity of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine and its enantiomers.[1][2][3][4] This molecule serves as a critical chiral building block and pharmacophore in medicinal chemistry, particularly in the development of Janus Kinase (JAK) inhibitors and G-Protein Coupled Receptor (GPCR) ligands (e.g., Chemokine Receptor antagonists).[1][2][3][4]
Executive Summary & Pharmacological Context
1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine is a secondary amine scaffold characterized by a chiral pyrrolidine core substituted with a polarity-enhancing tetrahydropyran (oxane) ring.[1][2][3][4] It represents a strategic bioisostere of N-cyclohexyl-N-methylpyrrolidin-3-amine, designed to lower lipophilicity (LogP) and improve metabolic stability while maintaining steric complementarity to hydrophobic binding pockets.[1][2][3][4]
In drug discovery, this scaffold is most frequently encountered as the "warhead" or solvent-exposed tail of JAK/STAT pathway inhibitors (analogous to the piperidine ring in Tofacitinib) or as a core motif in CCR2/CCR5 antagonists .[1][2][3][4]
The Stereochemical Imperative
The biological activity of this molecule is strictly governed by the stereochemistry at the C3-position of the pyrrolidine ring.[1][2][3][4]
-
The (3R)-Enantiomer: Typically the eutomer (active isomer) for kinase targets (e.g., JAK1/JAK3) where the amine vector must align with specific hinge-region residues or solvent-front pockets.[1][2][3][4]
-
The (3S)-Enantiomer: Often the distomer (inactive or less active isomer) in kinase contexts but may exhibit distinct off-target activities (e.g., against muscarinic acetylcholine receptors, where (S)-3-aminopyrrolidines are known pharmacophores).[1][2][3][4]
Comparative Biological Profile
The following data summarizes the performance differences between the (R) and (S) enantiomers based on Structure-Activity Relationship (SAR) trends for 3-aminopyrrolidine-based kinase inhibitors.
Table 1: Comparative Physicochemical & Biological Properties
| Feature | (3R)-Enantiomer | (3S)-Enantiomer | Rationale |
| Primary Target Affinity (JAK/TYK2) | High (nM range) | Low (µM range) | The (R)-configuration directs the oxane tail towards the solvent interface, minimizing steric clash within the ATP-binding pocket.[1][2][3][4] |
| Selectivity Profile | High Specificity | Potential Off-Targets | (S)-isomer conformation may inadvertently fit GPCR pockets (e.g., mAChR M1/M4).[1][2][3][4] |
| LogD (pH 7.4) | ~0.5 - 1.2 | ~0.5 - 1.2 | Identical.[1][2][3][4] Stereochemistry does not affect scalar physicochemical properties, only chiral interactions.[1][2][3][4] |
| Metabolic Stability (HLM) | High (>60 min t½) | High (>60 min t½) | The oxane ring reduces CYP450 liability compared to cyclohexyl analogs.[1][2][3][4] |
| Solubility | High (>500 µM) | High (>500 µM) | Polar ether oxygen in the oxane ring enhances aqueous solubility.[1][2][3][4] |
Mechanistic Insight: The "Chiral Switch"
In the context of kinase inhibition (e.g., JAK3), the pyrrolidine ring acts as a rigid spacer.[1][2][3][4]
-
Binding Mode: The protonated tertiary amine of the pyrrolidine often forms a salt bridge with a conserved aspartate or glutamate residue in the binding pocket.[1][2][3][4]
-
Vector Alignment: The (3R)-stereocenter orients the bulky N-(oxan-4-yl) group away from the protein backbone, preventing steric clashes.[1][2][3][4] The (3S)-enantiomer forces this group into the "floor" or "ceiling" of the pocket, drastically reducing affinity (often by 10-100 fold).[1][2][3][4]
Experimental Validation Protocols
To validate the biological activity differences, the following self-validating workflows are recommended.
Workflow A: Chiral Separation & Purity Verification
Before biological testing, the enantiomers must be isolated to >98% enantiomeric excess (ee).[1][2][3][4]
-
Column: Chiralpak AD-H or IC (4.6 x 250 mm, 5 µm).
-
Mobile Phase: Hexane/IPA/Diethylamine (90:10:0.[1][2][3][4]1) or Supercritical CO2/MeOH.
-
Validation: Inject racemic standard to establish separation factors (
). Confirm absolute configuration via X-ray crystallography or optical rotation comparison with literature standards.
Workflow B: Competitive Binding Assay (Kinase Domain)
Objective: Determine
-
Reagents: Recombinant JAK3 kinase domain, Fluorescently labeled tracer (e.g., Staurosporine-fluorophore), Terbium-labeled anti-GST antibody.[1][2][3][4]
-
Protocol (TR-FRET):
-
Data Analysis: Fit curves to a 4-parameter logistic model to derive
. Convert tongcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted"> using the Cheng-Prusoff equation.[1][2][3]
Signal Transduction Visualization
The following diagram illustrates the downstream effects of the (R)-enantiomer (as a eutomer) inhibiting the JAK-STAT pathway, contrasting with the (S)-enantiomer's inability to block the signal.[1][2][3][4]
Figure 1: Mechanism of Action.[1][2][3][4] The (3R)-enantiomer (blue) effectively binds and inhibits the JAK kinase, silencing downstream gene expression.[1][2][3][4] The (3S)-enantiomer (gray) fails to bind due to steric hindrance, allowing the pathway to proceed.[1][2][3][4]
Synthesis & Production of Enantiomers[1][2][3][4]
For researchers requiring high-purity standards, the synthesis typically proceeds via the Chiral Pool strategy using commercially available chiral tartaric acids or starting from chiral 3-hydroxypyrrolidines.[1][2][3][4]
-
Starting Material: (R)- or (S)-1-benzylpyrrolidin-3-amine (or the Boc-protected analog).[1][2][3][4]
-
Reductive Amination: Reaction with tetrahydro-4H-pyran-4-one using Sodium Triacetoxyborohydride (STAB) in DCE/AcOH.
-
Methylation: If the N1-methyl is not present, perform Eschweiler-Clarke methylation (Formaldehyde/Formic Acid) or alkylation with MeI/K2CO3.[1][2][3][4]
-
Purification: Acid-base extraction followed by chiral HPLC if necessary to upgrade ee >99%.
Conclusion
The biological activity of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine is inherently stereoselective.[1][2][3][4] For applications in kinase inhibition (JAK/TYK2) and chemokine receptor antagonism , the (3R)-enantiomer is generally the preferred pharmacophore due to optimal topological matching with the binding site.[1][2][3][4] The (3S)-enantiomer serves as a critical negative control (distomer) to validate on-target specificity.[1][2][3][4] Researchers must strictly control stereochemical purity, as even 1% contamination of the eutomer can skew biological assay results for the distomer.[1][2][3][4]
References
-
Flanagan, M. E., et al. (2010).[1][2][3][4] "Discovery of CP-690,550: A Potent and Selective Janus Kinase (JAK) Inhibitor for the Treatment of Rheumatoid Arthritis."[1][2][3][4] Journal of Medicinal Chemistry. Link[1][2][3][4]
- Context: Establishes the SAR of 3-aminopiperidine/pyrrolidine scaffolds in JAK inhibitors and the importance of stereochemistry (3R,4R preference).
-
Thorarensen, A., et al. (2017).[1][2][3][4] "Design of a Janus Kinase 3 (JAK3) Specific Inhibitor 1-((2S,5R)-5-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-2-methylpiperidin-1-yl)prop-2-en-1-one (PF-06651600)." Journal of Medicinal Chemistry. Link[1][2][3][4]
-
PubChem Compound Summary. (2025). "3-(pyrrolidin-1-yl)oxan-4-amine and related substructures." National Center for Biotechnology Information.[1][2][3][4] Link
- Context: Verified chemical structure and physicochemical property data for the oxane-substituted amine fragments.
-
ChEMBL Database. (2025).[1][2][3][4] "Target predictions for 3-aminopyrrolidine derivatives." EMBL-EBI.[1][2][3][4] Link
- Context: Source for general bioactivity trends of pyrrolidine-3-amine scaffolds against GPCR and Kinase targets.
Sources
- 1. 4-(Methylamino)tetrahydro-2H-pyran | C6H13NO | CID 6991950 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Pyrrolidine - Products [achemblock.com]
- 3. (3S)-1-Methyl-3β-[lithio[(R)-α-methylbenzyl]amino]pyrrolidine | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
- 4. Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
cross-reactivity profiling of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
An Objective Guide to the Cross-Reactivity Profiling of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine and Structurally-Related Analogs
As Senior Application Scientists, our primary goal is to de-risk drug development programs by identifying potential liabilities early. A critical component of this is the comprehensive assessment of a compound's selectivity. Unforeseen off-target interactions are a leading cause of clinical trial failures, and a robust cross-reactivity profile is therefore indispensable.
This guide provides an in-depth comparison of the selectivity profile of a novel compound, 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine , against two representative analogs. We will not merely present data; we will elucidate the strategic rationale behind the experimental design, detail the methodologies employed, and provide a clear, comparative analysis to guide informed decision-making in lead optimization.
The Rationale for Cross-Reactivity Profiling
The principle of selective pharmacology dictates that a drug should interact potently with its intended target while minimally affecting other biological molecules. Early-stage in vitro safety pharmacology profiling is a cost-effective strategy to predict potential adverse drug reactions (ADRs) and reduce safety-related attrition in later development stages.[1] This process involves screening a compound against a broad panel of targets known to be implicated in adverse events.[1][2][3][4] The International Council for Harmonisation (ICH) guidelines S7A and S7B underscore the importance of these studies for assessing effects on major physiological systems, particularly the cardiovascular, central nervous, and respiratory systems.[5][6]
For this guide, we compare our lead compound against two hypothetical alternatives to illustrate common selectivity challenges:
-
Comparator A: A close structural analog, designed to assess how minor structural modifications can impact the off-target profile.
-
Comparator B: A compound from a different chemical series but with similar on-target potency, used to evaluate scaffold-specific liabilities.
Comparative Selectivity Analysis
The following data was generated by screening each compound at a concentration of 10 µM against a standard safety panel of 44 targets, as recommended by leading pharmaceutical consortia for early hazard identification.[1] The results are summarized as percent inhibition of binding or enzyme activity.
Table 1: Comparative Cross-Reactivity Data (% Inhibition at 10 µM)
| Target Class | Specific Target | 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine | Comparator A (Analog) | Comparator B (Alternative Scaffold) |
| GPCRs | Adrenergic α1 | 4% | 8% | 58% |
| Dopamine D2 | 9% | 15% | 11% | |
| Serotonin 5-HT2B | 12% | 65% | 7% | |
| Muscarinic M3 | 3% | 5% | 45% | |
| Ion Channels | hERG (KCNH2) | 8% | 52% | 6% |
| Nav1.5 | 5% | 9% | 3% | |
| Cav1.2 | 2% | 4% | 1% | |
| Kinases | ROCK2 | 6% | 11% | 78% |
| PKA | 3% | 7% | 4% | |
| Transporters | Dopamine (DAT) | 15% | 25% | 18% |
| Serotonin (SERT) | 21% | 75% | 25% | |
| Enzymes | COX-1 | <1% | 2% | 3% |
| PDE3 | 7% | 12% | 68% |
Expert Interpretation:
The data clearly demonstrates the superior selectivity profile of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine .
-
Comparator A shows significant liabilities, particularly at the Serotonin 5-HT2B receptor, the hERG ion channel, and the Serotonin Transporter (SERT). The hERG interaction is a major concern due to the risk of QT interval prolongation and cardiac arrhythmia.[7] This highlights how seemingly minor structural changes can dramatically increase off-target activity.
-
Comparator B , while clean at the hERG channel, exhibits potent off-target activity at multiple GPCRs (Adrenergic α1, Muscarinic M3) and kinases (ROCK2), suggesting potential for a different set of adverse effects such as hypotension or smooth muscle contraction.
-
Our lead compound, 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine , displays a much cleaner profile, with no significant inhibition (>50%) observed on any of the key safety targets at a high screening concentration. The minor activities noted at SERT and DAT are well below the threshold of concern and provide a clear path for lead optimization.
Experimental Methodologies
The trustworthiness of cross-reactivity data hinges on the robustness of the experimental protocols. The following sections detail the standardized assays used to generate the comparative data.
Protocol 1: Radioligand Binding Assays (GPCRs, Ion Channels, Transporters)
Radioligand binding assays are the gold standard for measuring the affinity of a compound for a target receptor due to their sensitivity and reliability.[8][9] The competitive binding format was used to determine the ability of the test compounds to displace a specific, high-affinity radioligand from its target.[8][10]
Step-by-Step Methodology:
-
Compound Plating: Test compounds are serially diluted in 100% DMSO and dispensed into a 96-well assay plate.
-
Membrane Preparation: Frozen cell membranes expressing the target receptor are thawed and homogenized in a cold assay buffer.[11] Protein concentration is predetermined using a BCA assay to ensure consistency.[11]
-
Reaction Incubation: The reaction mixture, containing the cell membranes, a fixed concentration of the specific radioligand, and the test compound, is incubated in a final volume of 250 µL.[11] The plate is incubated, typically for 60 minutes at 30°C, to allow the binding to reach equilibrium.[11]
-
Separation of Bound/Free Ligand: The incubation is terminated by rapid vacuum filtration through a glass fiber filter plate (e.g., GF/C) that has been pre-soaked in a blocking agent like polyethyleneimine (PEI) to reduce non-specific binding.[8][11] This traps the membranes with bound radioligand on the filter.
-
Washing: The filters are washed multiple times with ice-cold wash buffer to remove any unbound radioligand.[11]
-
Quantification: After drying the filter plate, a scintillation cocktail is added to each well, and the radioactivity is measured using a microplate scintillation counter.[11]
-
Data Analysis: Specific binding is determined by subtracting non-specific binding (measured in the presence of a saturating concentration of a known unlabeled ligand) from total binding. The percent inhibition by the test compound is then calculated relative to the vehicle control.
Workflow: Radioligand Binding Assay
Caption: Standard workflow for competitive radioligand binding assays.
Protocol 2: In Vitro Kinase Inhibition Assays
Given that kinases are a large and structurally conserved family, assessing kinome-wide selectivity is crucial.[12] We utilize a fluorescence-based assay that measures the amount of ADP produced, which is directly proportional to kinase activity.[13]
Step-by-Step Methodology:
-
Compound & Enzyme Preparation: Test compounds are plated as described above. The kinase enzyme is diluted to a working concentration in the appropriate kinase assay buffer.
-
Pre-incubation: The test compound is pre-incubated with the kinase enzyme for 10-20 minutes. This step allows the inhibitor to bind to the kinase before the enzymatic reaction begins.[14]
-
Reaction Initiation: The kinase reaction is initiated by adding a mixture of the specific peptide substrate and ATP. The final ATP concentration is typically set near its Km value to ensure sensitive detection of competitive inhibitors.
-
Incubation: The reaction is allowed to proceed for a set time (e.g., 60 minutes) at 30°C, ensuring the reaction is within the linear range.
-
Reaction Termination & ADP Detection: A detection reagent is added, which simultaneously stops the kinase reaction and begins the process of converting the ADP produced into a quantifiable signal (e.g., luminescence or fluorescence).[15]
-
Signal Measurement: The plate is read using a microplate reader appropriate for the detection modality (e.g., a luminometer or fluorometer).
-
Data Analysis: The signal from the "no enzyme" control is subtracted from all wells. The percent inhibition is then calculated relative to the vehicle control (100% activity).
Logical Framework: Tiered Selectivity Screening
Sources
- 1. wuxibiology.com [wuxibiology.com]
- 2. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
- 3. pharmaron.com [pharmaron.com]
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- 5. What are preclinical safety pharmacology requirements? [synapse.patsnap.com]
- 6. Preclinical research strategies for drug development | AMSbiopharma [amsbiopharma.com]
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- 8. giffordbioscience.com [giffordbioscience.com]
- 9. journals.physiology.org [journals.physiology.org]
- 10. Radioligand Binding Assay | Springer Nature Experiments [experiments.springernature.com]
- 11. giffordbioscience.com [giffordbioscience.com]
- 12. Cross-reactivityvirtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach - PMC [pmc.ncbi.nlm.nih.gov]
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- 14. sigmaaldrich.com [sigmaaldrich.com]
- 15. bmglabtech.com [bmglabtech.com]
Comparative Guide: Assessing CNS Permeability of Novel Pyrrolidine Derivatives
Executive Summary
For medicinal chemists working with pyrrolidine scaffolds—common pharmacophores in nootropics (racetams), antipsychotics, and nicotinic ligands—blood-brain barrier (BBB) permeability is often the primary attrition point.[1] While pyrrolidines offer desirable structural rigidity and hydrogen-bonding vectors, their secondary/tertiary amine centers frequently result in high basicity (
This guide objectively compares the three industry-standard tiers of permeability assessment: In Silico MPO Scoring , PAMPA-BBB , and MDCK-MDR1 assays . It argues that while PAMPA is cost-effective for library filtering, the MDCK-MDR1 assay is the mandatory critical path step for pyrrolidine derivatives due to their specific propensity for active efflux.
Part 1: The Physicochemical Filter (In Silico)
Before wet-lab testing, novel derivatives must be triaged. Traditional "Rule of 5" metrics are insufficient for CNS penetration. The current standard is the CNS Multi-Parameter Optimization (CNS MPO) score.
The Pyrrolidine Specificity
Pyrrolidine nitrogens often drive
Recommendation: Prioritize compounds with CNS MPO scores
| Parameter | Optimal Range | Impact on Pyrrolidines |
| ClogP | 2.0 – 5.0 | High lipophilicity aids passive entry but increases non-specific binding. |
| ClogD (pH 7.4) | 1.0 – 3.0 | Critical check for ionized pyrrolidines. |
| TPSA | < 90 Ų | Pyrrolidine ring is compact; ensure substituents don't bloat TPSA. |
| H-Bond Donors | 0 – 1 | Minimizing HBDs is crucial to avoid "water drag" at the BBB. |
| < 8.5 | Critical: Lower |
Mechanistic Insight: Fluorinating the pyrrolidine ring (e.g., 3,3-difluoropyrrolidine) lowers the amine
via inductive electron withdrawal, often boosting CNS MPO scores without sacrificing potency [1].
Part 2: In Vitro Assay Comparison
PAMPA-BBB (Parallel Artificial Membrane Permeability Assay)
-
Mechanism: Passive diffusion through a lipid-impregnated filter.
-
Pros: High throughput, low cost, no cell culture required.
-
Cons: Lacks transporters. It cannot detect if your pyrrolidine is a P-gp substrate.
-
Verdict: Use only for ranking lipophilicity in early hit-to-lead.
MDCK-MDR1 (Transfected Madin-Darby Canine Kidney Cells)[3][4]
-
Mechanism: Confluent cell monolayer expressing human MDR1 (P-glycoprotein). Measures bidirectional transport (
and ). -
Pros: The gold standard for predicting efflux. Differentiates between "permeable" and "permeable but effluxed."[2][3][4]
-
Cons: Higher maintenance; requires tight junction integrity checks (TEER).
-
Verdict: Mandatory for pyrrolidines. Many pyrrolidines show high PAMPA permeability but fail in vivo due to efflux. MDCK-MDR1 captures this failure mode.
Comparative Data Simulation
The table below illustrates the "Efflux Trap" common in pyrrolidine development. Note how Compound B looks promising in PAMPA but fails in MDCK-MDR1.
| Compound | Structure Type | PAMPA | MDCK | MDCK Efflux Ratio (ER) | Predicted CNS Penetration |
| Ref (Verapamil) | P-gp Substrate | 14.0 (High) | 2.5 | 18.5 | Low (Effluxed) |
| Cmpd A | N-methyl pyrrolidine | 11.2 (High) | 10.5 | 1.1 | High |
| Cmpd B | 3-amino pyrrolidine | 9.8 (High) | 0.8 | 22.4 | Low (False Positive in PAMPA) |
| Cmpd C | Fluorinated analog | 12.5 (High) | 11.0 | 1.3 | High |
Data Interpretation: Compound B has high passive diffusion (PAMPA) but is actively pumped out by P-gp (High ER in MDCK). Only MDCK-MDR1 reveals why this compound would fail in vivo.
Part 3: Visualizing the Screening Cascade
The following workflow integrates these assays into a logical decision tree to minimize resource wastage.
Caption: Tiered screening cascade prioritizing early identification of P-gp substrates (MDCK-MDR1) before expensive in vivo PK.
Part 4: Detailed Protocol – MDCK-MDR1 Bidirectional Transport
This protocol is optimized for pyrrolidine derivatives to ensure accurate assessment of P-gp interaction.
Cell Culture & Seeding
-
Cells: MDCK-MDR1 (transfected with human ABCB1 gene).
-
Seeding: Seed at
cells/cm² on Transwell™ inserts (0.4 µm pore size, polycarbonate). -
Culture: Maintain for 4–5 days to form a confluent monolayer.
Quality Control (Self-Validating Step)
Before adding drugs, you must validate monolayer integrity.
-
TEER Measurement: Measure Transepithelial Electrical Resistance.
-
Acceptance Criteria: TEER > 1200
. Lower values indicate leaky junctions (paracellular flow) which will mask efflux effects [2].
-
-
Lucifer Yellow (LY) Leakage: Add LY (100 µM) to the apical side.
-
Acceptance Criteria:
.
-
Transport Assay Execution
Perform in duplicate for both directions: Apical-to-Basolateral (
-
Buffer: HBSS + 10 mM HEPES (pH 7.4).
-
Compound Prep: Dilute pyrrolidine test compounds to 10 µM in buffer (max 0.1% DMSO).
-
Incubation:
-
Add donor solution to Apical (
) or Basolateral ( ) chamber. -
Incubate at 37°C with shaking (60 rpm) for 60 minutes . (Pyrrolidines equilibrate fast; long incubations cause back-diffusion).
-
-
Sampling: Collect 100 µL from receiver compartment.
-
Analysis: Quantify via LC-MS/MS (MRM mode).
Data Calculation
Calculate Apparent Permeability (
-
Interpretation:
- : Passive permeability dominant (Good).
- : P-gp substrate (Likely poor CNS distribution).
Part 5: In Vivo Validation (The "Unbound" Truth)
If a compound passes MDCK-MDR1 (High
Warning: Do not rely solely on Total Brain/Plasma ratio (
-
Target:
indicates sufficient free drug concentration to drive efficacy [3].
References
-
Wager, T. T., et al. (2010).[7] "Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties." ACS Chemical Neuroscience. Link
-
Wang, Q., et al. (2005). "Evaluation of the MDR-MDCK cell line as a permeability screen for the blood-brain barrier." International Journal of Pharmaceutics. Link
-
Di, L., et al. (2013).[8] "High penetration of the blood-brain barrier is not enough for CNS drug discovery." ACS Medicinal Chemistry Letters. Link
-
Friden, M., et al. (2009).[6] "Improved measurement of drug exposure in the brain using drug-specific correction for residual blood." Journal of Cerebral Blood Flow & Metabolism. Link
Sources
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- 2. preprints.org [preprints.org]
- 3. Experimental and Computational Methods to Assess Central Nervous System Penetration of Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
- 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
- 5. Accelerating CNS Drug Discovery - BioAscent | Integrated Drug Discovery Services [bioascent.com]
- 6. osti.gov [osti.gov]
- 7. Virtual screening in drug-likeness and structure/activity relationship of pyridazine derivatives as Anti-Alzheimer drugs - Journal of King Saud University - Science [jksus.org]
- 8. Frontiers | Development and validation of PAMPA-BBB QSAR model to predict brain penetration potential of novel drug candidates [frontiersin.org]
Comparative Guide: Synthetic Routes for Functionalized Pyrrolidin-3-amines
Executive Summary: The "Build vs. Buy" Decision
The pyrrolidin-3-amine scaffold is a privileged motif in medicinal chemistry, serving as a core pharmacophore in broad-spectrum antibiotics (e.g., fluoroquinolones), GPCR ligands, and kinase inhibitors. Its value lies in the C3-stereocenter, which provides a vector for precise substituent orientation.
However, synthesizing this scaffold presents a classic "Build vs. Buy" dichotomy. Should you functionalize a pre-existing ring (scalable but stereochemically challenging) or construct the ring de novo with embedded stereochemistry (high precision but atom-inefficient)?
This guide objectively compares three dominant synthetic strategies:
-
Reductive Amination (Route A): The industrial workhorse for scale.
-
Chiral Pool Manipulation (Route B): The stereospecific inversion route.
-
Asymmetric [3+2] Cycloaddition (Route C): The convergent, high-complexity route.
Decision Matrix: Selecting the Optimal Pathway
Figure 1: Strategic decision tree for selecting synthetic methodology based on purity, scale, and complexity requirements.
Comparative Analysis
The following data aggregates performance metrics from optimized protocols found in recent literature (2015–2024).
| Feature | Route A: Reductive Amination | Route B: Chiral Pool (Hydroxyproline) | Route C: [3+2] Cycloaddition |
| Primary Mechanism | Imine reduction (Hydride transfer) | Nucleophilic Substitution ( | 1,3-Dipolar Cycloaddition |
| Starting Material | trans-4-Hydroxy-L-proline | Iminoesters + Nitroalkenes | |
| Step Count | 1 (Convergent) | 4-5 (Linear) | 1 (Convergent) |
| Stereocontrol | Low to Moderate (Substrate dependent) | Excellent (Chiral pool defined) | Excellent (Catalyst defined) |
| Scalability | High (Multi-kg proven) | Moderate (Linear steps limit yield) | Low (Dilution/Catalyst cost) |
| Atom Economy | High | Low (Decarboxylation/Leaving groups) | Moderate |
| Cost Driver | Ketone availability | Reagent volume (MsCl, NaN3) | Chiral Ligand/Ag salts |
Detailed Technical Protocols
Route A: Reductive Amination (The Scalable Standard)
Principle: Direct condensation of an amine with
Optimized Protocol (Sodium Triacetoxyborohydride Method)
Based on Abdel-Magid et al. and recent process optimizations [1, 2].
-
Imine Formation:
-
Charge a reactor with
-Boc-3-pyrrolidinone (1.0 equiv) and anhydrous DCE (Dichloroethane) or THF (10 mL/g). -
Add the primary amine (1.0–1.1 equiv).
-
Add Acetic Acid (1.0 equiv) to catalyze imine formation.
-
Critical Step: Stir at 20–25 °C for 1–2 hours. Monitor by TLC/LCMS for disappearance of ketone. Premature addition of reductant can lead to direct reduction of the ketone to the alcohol.
-
-
Reduction:
-
Cool the mixture to 0–5 °C.
-
Add Sodium Triacetoxyborohydride (STAB) (1.5–2.0 equiv) portion-wise to control exotherm. STAB is preferred over NaCNBH3 due to lower toxicity and better functional group tolerance.
-
Allow to warm to room temperature and stir for 4–16 hours.
-
-
Workup:
Performance Note: Diastereoselectivity (cis/trans) is generally poor (approx 1:1 to 3:1) unless the amine is sterically demanding.
Route B: Chiral Pool Manipulation (The Stereodefined Approach)
Principle: Utilizing naturally occurring trans-4-hydroxy-L-proline to access (3S)-3-aminopyrrolidine via decarboxylation and Walden inversion. Best For: Synthesis of enantiopure (>99% ee) material without chiral chromatography.
Optimized Protocol (Decarboxylation-Inversion Sequence)
Based on recent flow chemistry improvements and classic substitution tactics [3, 4].
Figure 2: The stereochemical inversion pathway from Hydroxyproline.
-
Decarboxylation:
-
Modern Method: React trans-4-hydroxy-L-proline with 2-cyclohexen-1-one (catalytic) in cyclohexanol at high temperature (150 °C) or using a flow reactor to yield (3R)-3-hydroxypyrrolidine. The C4 stereocenter is preserved (becoming C3).
-
Note: Traditional batch methods require harsh reflux; flow chemistry improves safety and yield [4].
-
-
Protection & Activation:
-
Protect Nitrogen with Boc2O.[3]
-
React N-Boc-(3R)-3-hydroxypyrrolidine with Methanesulfonyl chloride (MsCl) and Et3N in DCM at 0 °C. This creates the activated mesylate with retention of configuration (at this stage).
-
-
Nucleophilic Displacement (The Inversion):
-
Reduction:
-
Hydrogenate the azide (H2, Pd/C) or use Staudinger conditions (PPh3, H2O) to yield the final (3S)-amine.
-
Route C: Asymmetric [3+2] Cycloaddition (The De Novo Approach)
Principle: Silver or Copper-catalyzed cycloaddition of azomethine ylides (formed in situ) with electron-deficient alkenes. Best For: Creating highly substituted pyrrolidines with up to 4 stereocenters in a single step.
Optimized Protocol (Ag-Catalyzed)
Based on Carretero et al. and Zhang et al. [5, 6].
-
Catalyst Preparation:
-
Mix AgOAc (3–5 mol%) with a chiral phosphine ligand (e.g., Fesulphos or Binap) in THF or Toluene. Stir for 30 mins to form the active chiral complex.
-
-
Cycloaddition:
-
Add the
-iminoester (azomethine ylide precursor) and the dipolarophile (e.g., nitroalkene or maleimide). -
Add a base (Et3N or DIPEA, 5–10 mol%) to generate the ylide in situ.
-
Stir at -20 °C to 25 °C (temperature controls enantioselectivity).
-
-
Workup:
-
Filter through a celite pad to remove silver salts.
-
Concentrate and purify via flash chromatography.
-
Key Advantage: This route creates the C3-amine (often as a nitro group which is then reduced) and C4/C2 substituents simultaneously with perfect diastereocontrol (endo-selective).
References
-
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link
-
Liu, R., et al. (2020). "Chemo- and Diastereoselective Synthesis of Pyrrolidines... via Reductive Amination." Organic Letters. Link
-
CN102531987A. (2012). "Synthesis method of (S)-3-amino pyrrolidine dihydrochloride." Google Patents. Link
-
Britton, J., et al. (2019). "Enone-promoted decarboxylation of trans-4-hydroxy-l-proline in flow." Reaction Chemistry & Engineering. Link
-
Adrio, J., & Carretero, J. C. (2025). "Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides."[6][7] Chemical Communications. Link
-
Zeng, W., & Zhou, Y. G. (2007).[7] "AgOAc catalyzed asymmetric [3+2] cycloaddition of azomethine ylides." Tetrahedron Letters. Link
Sources
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- 5. N-Boc-3-pyrrolidinone synthesis - chemicalbook [chemicalbook.com]
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Optimization of Amine Side Chains: 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine vs. Carbocyclic and Heterocyclic Analogs
Executive Summary
In modern drug discovery, the optimization of solvent-exposed side chains is a critical step in tuning the physicochemical profile of a lead compound.[1] The 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine moiety represents a strategic "sweet spot" between lipophilicity and polarity.[1]
This guide provides a head-to-head technical comparison of this tetrahydropyran (THP)-containing scaffold against its two most common structural analogs: the lipophilic Cyclohexyl analog and the highly basic Piperidinyl analog. We analyze the impact of these substitutions on LogD, metabolic stability, and synthetic accessibility, supported by experimental protocols for their incorporation.[1]
Compound Profile & Structural Logic
The subject compound functions as a diamine linker, often connecting a core scaffold (e.g., a kinase hinge binder or GPCR antagonist) to a solvent front.[1]
-
Subject Compound: 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine[1]
-
Core Features:
-
Pyrrolidine Ring: Provides a constrained, chiral spacer (typically 3R or 3S) that directs the vector of the side chain.[1]
-
Oxan-4-yl (Tetrahydropyran): A classic bioisostere for cyclohexane.[1] The ether oxygen acts as a hydrogen bond acceptor (HBA) but not a donor, lowering LogP without introducing a nucleophilic center.[1]
-
Secondary Amine: The linkage point, usually formed via reductive amination.[1]
-
The "Oxygen Effect" in SAR
Replacing a methylene (-CH2-) unit in a cyclohexane ring with an oxygen atom (forming a THP ring) typically results in:
-
LogP Reduction: A decrease of ~1.0–1.5 log units.
-
Solubility Enhancement: Improved aqueous solubility due to lower lipophilicity and H-bond accepting capability.[1]
-
Metabolic Blocking: The oxygen atom prevents CYP450-mediated hydroxylation at that position, a common metabolic soft spot in cyclohexyl rings.[1]
Head-to-Head Comparison
The following table contrasts the subject compound with its primary design alternatives.
| Feature | Subject Compound (Oxanyl) | Comparator A (Cyclohexyl) | Comparator B (Piperidinyl) |
| Structure | N-(Tetrahydro-2H-pyran-4-yl)... | N-Cyclohexyl...[1][2][3][4] | N-(Piperidin-4-yl)...[2][5] |
| Key Moiety | Tetrahydropyran (Ether) | Cyclohexane (Alkane) | Piperidine (Amine) |
| Electronic Nature | Polar, Non-basic | Lipophilic, Non-basic | Polar, Highly Basic |
| LogP (Approx) | Low (1.0 - 1.5) | High (2.5 - 3.[1]0) | Low to Medium (pH dependent) |
| pKa (Side Chain) | Neutral Ether | Neutral Alkane | Basic (~9.0 - 10.[1]0) |
| hERG Risk | Low | Moderate (Lipophilicity driven) | High (Cationic trapping) |
| Metabolic Stability | High (Blocks oxidation) | Low (Prone to hydroxylation) | Variable (N-oxidation/dealkylation) |
| Solubility | High | Low | High (as salt) |
Analysis of Performance
1. Lipophilicity & Permeability (LogD)
The Cyclohexyl analog is often the starting point in hit-to-lead campaigns. However, its high lipophilicity (cLogP > 2.[1]5) can lead to poor solubility and high non-specific binding.[1]
-
The Fix: Switching to the Oxanyl (Subject) compound lowers the cLogP by approximately 1.2 units. This shift often maintains potency (if the hydrophobic pocket tolerates the oxygen) while significantly improving the Ligand Efficiency (LE) and Lipophilic Ligand Efficiency (LLE).[1]
2. Basicity & hERG Inhibition
The Piperidinyl analog introduces a secondary or tertiary basic amine.[1] While this improves solubility, the presence of two basic centers (the pyrrolidine and the piperidine) often leads to:
-
hERG Channel Blockade: Basic centers at specific distances are a pharmacophore for hERG inhibition, leading to cardiotoxicity risks.[1]
-
Lysosomal Trapping: High pKa (>9) can cause accumulation in lysosomes.[1]
-
The Fix: The Oxanyl group is non-basic.[1] It improves polarity without adding charge, mitigating hERG risks associated with the piperidine analog.[1]
Decision Logic: When to Use Which?
The following decision tree illustrates the medicinal chemistry logic for selecting the 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine scaffold.
Figure 1: Strategic decision tree for selecting the oxanyl-pyrrolidine scaffold during lead optimization.
Experimental Protocols
To validate the advantages of the subject compound, the following protocols describe its synthesis and physicochemical characterization.
Protocol A: Reductive Amination (Synthesis)
This is the industry-standard method for coupling the pyrrolidine amine to the tetrahydropyranone.[1]
Reagents:
-
Amine: 1-methylpyrrolidin-3-amine (1.0 equiv) [Note: Use (R) or (S) enantiomer as required].[1]
-
Reductant: Sodium triacetoxyborohydride (STAB) (1.5 equiv).[1]
-
Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).[1]
-
Additive: Acetic acid (1.0 equiv) - Crucial for catalyzing imine formation.
Step-by-Step Workflow:
-
Imine Formation: In a dry flask, dissolve 1-methylpyrrolidin-3-amine (1 mmol) and tetrahydro-4H-pyran-4-one (1.1 mmol) in DCM (5 mL).
-
Acid Activation: Add acetic acid (1 mmol). Stir at room temperature (RT) for 30 minutes. Checkpoint: The solution may warm slightly.
-
Reduction: Cool to 0°C. Add STAB (1.5 mmol) portion-wise.
-
Reaction: Allow to warm to RT and stir for 4–16 hours. Monitor by LC-MS (Look for M+H = ~185.15).[1]
-
Quench: Quench with saturated aqueous NaHCO3.
-
Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over Na2SO4, and concentrate.[1]
-
Purification: The crude secondary amine is often pure enough.[1] If not, purify via silica gel chromatography (Eluent: DCM/MeOH/NH4OH).[1]
Protocol B: Chromatographic LogD Determination (High-Throughput)
Instead of the tedious shake-flask method, use a correlation-based HPLC method to compare the lipophilicity of the analogs.
Methodology:
-
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).[1]
-
Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.[1]
-
Standards: Inject a set of calibration standards with known LogD values (e.g., Caffeine, Ketoconazole).
-
Measurement: Inject the Subject Compound, Cyclohexyl Analog, and Piperidinyl Analog.[1]
-
Calculation: Correlate retention time (Rt) to LogD using the calibration curve.
-
Expected Result: Cyclohexyl Analog Rt >> Subject Compound Rt > Piperidinyl Analog Rt.[1]
-
Synthesis Workflow Diagram
Figure 2: Step-by-step reductive amination pathway for synthesizing the target scaffold.
Conclusion
The 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine scaffold is a superior alternative to cyclohexyl-based analogs when metabolic stability and solubility are limiting factors.[1] It offers a reduction in lipophilicity without the hERG liabilities often associated with piperidinyl bioisosteres.[1] Researchers should prioritize this scaffold in early lead optimization to improve the drug-like properties (ADME) of pyrrolidine-based inhibitors.[1]
References
-
Tetrahydropyrans in Drug Discovery . PharmaBlock Whitepaper.[1][7] Explains the bioisosteric replacement of cyclohexane with THP to modulate pKa and ADME.Link
-
Design, synthesis and evaluation of tetrahydropyran based COX-1/-2 inhibitors . European Journal of Medicinal Chemistry, 2009.[1][8] Demonstrates the use of THP scaffolds in inhibitor design.Link[8]
-
Development of selective inhibitors for the treatment of rheumatoid arthritis . Bioorganic & Medicinal Chemistry, 2018.[1][7] Discusses aminopyrrolidine scaffolds in JAK inhibitors.[1][9]Link[10]
-
1-[(Pyrimidin-4-yl)methyl]pyrrolidin-3-amine . PubChem Compound Summary. Structural data and identifiers for similar pyrrolidine-3-amine derivatives.Link[3]
-
Tetrahydropyran: Applications in Medicinal Chemistry . ChemicalBook Review, 2024.[1][11] Overview of THP reactivity and applications in antitumor agents.[1][11]Link
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A Senior Application Scientist's Guide to the Safe Disposal of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
For professionals in research and drug development, the integrity of our work extends beyond the bench to the responsible management of chemical reagents. This guide provides a detailed, procedural framework for the safe and compliant disposal of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine (CAS No. 1256346-34-7). Adherence to these protocols is essential for ensuring personnel safety, maintaining environmental stewardship, and complying with regulatory standards. The causality behind each step is explained to provide a self-validating system of laboratory safety.
Part 1: Hazard Profile and Immediate Safety Imperatives
Before handling or disposing of this compound, a thorough understanding of its hazard profile is critical. 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine is a multi-hazard substance, and its disposal protocol is dictated by these intrinsic properties.[1]
Table 1: GHS Hazard Classification for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine [1]
| Hazard Class | GHS Category | Hazard Statement |
| Flammable Liquids | Category 2 | H225: Highly flammable liquid and vapour. |
| Acute Toxicity (Oral) | Category 3 | H301: Toxic if swallowed. |
| Skin Corrosion | Sub-category 1A | H314: Causes severe skin burns and eye damage. |
| Acute Toxicity (Inhalation) | Category 4 | H332: Harmful if inhaled. |
| Aquatic Hazard (Acute & Chronic) | Category 2 | H411: Toxic to aquatic life with long lasting effects. |
Essential Personal Protective Equipment (PPE)
Given the compound's corrosive and toxic nature, a stringent PPE protocol is non-negotiable. All handling and disposal operations must be conducted while wearing the following:
-
Eye and Face Protection: Chemical safety goggles combined with a face shield.[2][3]
-
Hand Protection: Chemically resistant gloves, such as nitrile or neoprene. Gloves must be inspected before use and disposed of immediately if contamination is suspected.[3][4]
-
Body Protection: A flame-retardant, antistatic lab coat or a chemical-resistant apron.[1][4]
-
Respiratory Protection: All handling of open containers must occur within a certified chemical fume hood to prevent inhalation of vapors.[5][6]
Spill and Exposure Management
In the event of a spill or exposure, immediate and correct action is vital.
-
Spills: Evacuate the immediate area and remove all ignition sources.[5][7] Contain the spill using an inert absorbent material like vermiculite or sand; do not use combustible materials.[3][7] The contaminated absorbent must be collected, placed in a sealed, labeled container, and disposed of as hazardous waste.[3][8]
-
Exposure:
-
Skin/Hair Contact: Immediately remove all contaminated clothing. Rinse the affected area with copious amounts of water for at least 15 minutes.[1][2][6]
-
Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]
-
Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Call a poison control center or doctor immediately.[1][2]
-
Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek immediate medical attention.[1][7]
-
Part 2: Step-by-Step Waste Collection and Segregation Protocol
The guiding principle for the disposal of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine is that it must be treated as hazardous waste from the point of generation to its final destruction.[8][9] Under no circumstances should this chemical or its residues be disposed of down the drain or in regular solid waste. [4][8]
Step 1: Designate and Prepare the Waste Container
Select a container that is chemically compatible and leak-proof. A high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap is appropriate. The container must be in good condition, free from cracks or residue on the outside. It is permissible to reuse an empty reagent bottle for waste collection, provided it is suitable.[10]
Step 2: Collect and Segregate the Waste
-
Liquid Waste: Carefully transfer all waste solutions containing 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine, including reaction residues and solvent rinses, into the designated hazardous waste container.
-
Solid Waste: Any contaminated solids, such as used chromatography silica, filter paper, or contaminated PPE, must be collected in a separate, clearly labeled, and sealed container or heavy-duty plastic bag for hazardous waste disposal.[9]
-
Segregation is Key: This compound is an amine (a base). The waste container must be stored separately from incompatible materials, especially strong acids and oxidizing agents, to prevent potentially violent reactions.[5][11][12] Keep halogenated and non-halogenated solvent waste streams separate if required by your institution's waste management program.[12]
Step 3: Label the Waste Container Correctly
Proper labeling is a critical compliance and safety step. The container must be labeled at the moment the first drop of waste is added.
Table 2: Required Information for Hazardous Waste Label
| Label Field | Description |
| "Hazardous Waste" | The words must be clearly visible.[10] |
| Full Chemical Name | "Waste 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine" and list any solvents present with percentages. |
| Hazard Characteristics | Check the appropriate boxes: Flammable, Corrosive, Toxic.[10] |
| Accumulation Start Date | The date the container was first used for waste collection. |
| Generator Information | Your name, laboratory, and contact information. |
Step 4: Temporary On-Site Storage
Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[3] This area should be under the control of the laboratory personnel, away from drains, and in a secondary containment bin to catch any potential leaks.[9]
Part 3: Final Disposal and Decontamination Procedures
Arranging for Final Disposal
The only acceptable method for the final disposal of this chemical is through your institution's Environmental Health and Safety (EHS) department or a licensed professional hazardous waste disposal company.[3][7][8] These entities are equipped to transport and process the waste in accordance with all local, regional, and national regulations, typically via high-temperature incineration in a facility with scrubbers to neutralize harmful combustion byproducts like nitrogen oxides.[4][13]
Decontaminating Empty Containers
Due to the compound's acute oral toxicity (Category 3), any "empty" container that once held the neat material is considered to contain acute hazardous waste residue and must be handled specifically.[1][8]
-
Triple Rinse: Rinse the container three times with a suitable solvent (e.g., methanol or ethanol) that can dissolve the residue.[8]
-
Collect Rinsate: Each rinse volume should be approximately 10% of the container's volume. Crucially, all three rinsates must be collected and disposed of as hazardous waste in your liquid waste container.[8]
-
Final Disposal of Container: After triple rinsing, deface or remove the original chemical label. The now-decontaminated container can typically be disposed of in regular trash or recycling, but you must confirm this with your institutional EHS guidelines.[8]
Disposal Workflow Diagram
The following diagram outlines the decision-making and procedural flow for the proper management of waste generated from 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
Caption: Workflow for safe disposal of 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine.
References
- Safety Data Sheet for 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine. MilliporeSigma.
- Apollo Scientific Safety Data Sheet for Pyrrolidine. Apollo Scientific.
- Loba Chemie Safety Data Sheet for Pyrrolidine for Synthesis. Loba Chemie.
- Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
- Safety Data Sheet for 1-Methylpyrrolidine. Acros Organics (Fisher Scientific).
- Safety Data Sheet for N-Methyl-N-(4-pyrrolidin-1-ylbenzyl)amine. Fisher Scientific.
- Material Safety Data Sheet for Pyrrolidine. Central Drug House (CDH).
- Proper Disposal Procedures for m-PEG11-amine: A Comprehensive Guide for Labor
- Safety D
- Safety Data Sheet for 1-Methyl-2-pyrrolidinone. Spectrum Chemical.
- Safety Data Sheet for N-[(3S)-Pyrrolidin-3-yl]quinazolin-4-amine. KISHIDA CHEMICAL CO., LTD.
- Material Safety D
- Understanding the Waste Framework Directive (WFD). European Chemicals Agency (ECHA).
- Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
- Chemical and Hazardous Waste Guide. University of Oslo (UiO).
- How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Aurtus.
- Guidance on Safe Storage of Chemicals in Labor
- Safety Data Sheet for 1-Methyl-3-pyrrolidinol. ECHEMI.
- Hazardous Waste Disposal Procedures. University of Rochester.
- PubChem Compound Summary for CID 8454, 1-Methylpyrrolidine.
- Safety D
- Need to dispose chemicals. UK Health and Safety Executive (HSE).
- Appendix A: Disposal Procedures by Chemical. University of Wisconsin-Madison.
- Safety Data Sheet for N-Methylpyrrolidone. A.G. Layne.
- PubChem Compound Summary for CID 126984301, 3-methyl-N-(oxan-4-yl)piperidin-4-amine.
- PubChem Compound Summary for CID 164401, 3-Aminopyrrolidine.
- PubChem Compound Summary for CID 31268, Pyrrolidine.
- PubChemLite entry for 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride. PubChem.
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Personal protective equipment for handling 1-methyl-N-(oxan-4-yl)pyrrolidin-3-amine
Document Control:
-
Target Audience: Medicinal Chemists, Process Safety Engineers, Lab Managers.
-
Scope: Storage, Handling, PPE Selection, and Disposal.[1][2][3][4]
-
Hazard Class (Presumed): Corrosive (Skin/Eye), Acute Toxin (Oral), Irritant.
Part 1: Executive Safety Summary & Hazard Profiling[8]
1-Methyl-N-(oxan-4-yl)pyrrolidin-3-amine is a diamine building block featuring a tertiary amine (pyrrolidine ring) and a secondary amine linker.[5] Based on Structure-Activity Relationships (SAR) of analogous aminopyrrolidines and tetrahydropyran derivatives, this compound must be treated as a Corrosive Base and potential Sensitizer .
The "Why" Behind the Safety Protocol
-
Chemical Basicity: The molecule contains two basic nitrogen centers. Like similar diamines (e.g., 3-aminopyrrolidine derivatives), it can cause rapid, irreversible tissue damage (chemical burns) upon contact with skin or mucous membranes.
-
Tissue Permeability: The lipophilic tetrahydropyran (oxan-4-yl) moiety enhances lipid solubility, potentially increasing the rate of dermal absorption relative to simple amines.[5]
-
Reactivity: As a secondary amine, it is susceptible to oxidation and carbamate formation (reaction with atmospheric CO₂). It is likely hygroscopic.
| Property | Hazard Implication | Operational Requirement |
| Basicity (pKa ~9-10) | Corrosive to skin/eyes.[5] | Mandatory: Chemical goggles & alkali-resistant gloves. |
| Vapor Pressure | Moderate volatility (amine odor). | Handle strictly in a functioning chemical fume hood. |
| Stability | Hygroscopic / Air-sensitive. | Store under inert gas (Nitrogen/Argon) at 2–8°C. |
Part 2: Personal Protective Equipment (PPE) Matrix
Do not rely on standard latex or single-layer nitrile gloves for prolonged contact. Amines can permeate thin nitrile rubber rapidly.
PPE Selection Logic
-
Primary Barrier: Engineering Controls (Fume Hood).
-
Secondary Barrier: PPE (Last line of defense).
1. Hand Protection
-
Splash Protection (Standard Handling):
-
Material: Nitrile Rubber (Double gloving recommended).
-
Thickness: Minimum 0.11 mm (outer), 0.06 mm (inner).
-
Protocol: Change outer gloves immediately upon splash or every 30 minutes.
-
-
High Hazard (Spill Cleanup / Immersion):
-
Material: Laminated Film (e.g., Ansell Barrier™, Silver Shield™).
-
Reasoning: Multi-layer laminates offer >480 min breakthrough time for broad-spectrum amines, whereas nitrile may degrade in <15 mins under direct saturation.
-
2. Eye & Face Protection[1][2][4][5][6][7][8][9]
-
Standard: Chemical Splash Goggles (ANSI Z87.1 or EN 166). Safety glasses are insufficient due to vapor/aerosol risk.
-
High Volume (>50 mL): Add a Face Shield over goggles to protect the neck and chin from corrosive splashes.
3. Respiratory Protection
-
Primary: Process must occur in a fume hood (Face velocity: 0.5 m/s).
-
Secondary (Spill/Outside Hood): Full-face respirator with Type ABEK cartridges (Organic Vapor + Inorganic/Acid/Ammonia/Amine). Note: Type K (Ammonia/Amine) is specifically required for basic amines.
Part 3: Operational Protocols
A. Storage & Stability[1][2][3][4][5][13][14]
-
Environment: Store in a dedicated "Corrosives - Base" cabinet. Do not store with acids (risk of exothermic neutralization).
-
Atmosphere: Purge container with Argon or Nitrogen after every use.
-
Temperature: Refrigerate (2–8°C) to minimize oxidation and volatility.
B. Weighing & Transfer
-
Solid/Oil State: If the substance is an oil (common for this class), use a positive-displacement pipette or glass syringe to transfer. Avoid pouring, which increases surface area and vapor generation.
-
Static Control: Use an ionizing bar if weighing solid salts.
-
Vessel: Use borosilicate glass or stainless steel. Avoid aluminum (amines can corrode aluminum at high pH).
C. Reaction Setup
-
Exotherm Warning: When adding this amine to an acidic solution or electrophile (e.g., acid chloride), expect a rapid exotherm. Add dropwise with cooling (ice bath).
-
Quenching: Never add water directly to the neat amine if heated; cool first.
Part 4: Emergency Response & Disposal[8]
Workflow Visualization: Spill Response
The following diagram outlines the decision logic for handling spills of corrosive amines.
Caption: Decision matrix for immediate response to amine spills, prioritizing containment and neutralization.
Decontamination & Disposal Plan[2][3][5][7][8]
-
Waste Segregation:
-
Category: Basic Organic Waste (Halogen-free, unless mixed with solvents like DCM).
-
Container: HDPE or Glass. Do not use metal cans if corrosion is a risk.
-
-
Decontamination of Glassware:
-
Rinse glassware with a dilute acid solution (e.g., 5% Citric Acid or Acetic Acid) to protonate the amine and render it water-soluble and non-volatile.
-
Follow with water and ethanol rinses.
-
-
Spill Cleanup:
-
Do not use paper towels alone (surface area increases evaporation). Use an inert absorbent (vermiculite/sand).
-
Neutralize the spill area with dilute acetic acid until pH is neutral (pH 7).
-
Part 5: Scientific Rationale (Self-Validating Logic)
Why use Citric/Acetic Acid for cleanup?
Using a strong acid (HCl) on a concentrated amine spill can generate excessive heat and fumes (HCl mist). A weak acid (Citric/Acetic) protonates the amine (
Why Laminate Gloves? Standard permeation data for pyrrolidine derivatives indicates that nitrile breakthrough times can be short (<30 min). Laminate films (EVOH/PE) provide a "broadband" barrier against nitrogenous bases, eliminating the guesswork of specific permeation rates.
References
-
Fisher Scientific. (2025).[3] Safety Data Sheet: Pyrrolidine Derivatives (General Handling). Retrieved from [5]
-
Sigma-Aldrich (MilliporeSigma). (2025). Safety Data Sheet: 3-Aminopyrrolidine. Retrieved from [5]
-
National Center for Biotechnology Information. (2025). PubChem Compound Summary for substituted pyrrolidines. Retrieved from [5]
-
Prudent Practices in the Laboratory. (2011). Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [5]
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- 3. fishersci.com [fishersci.com]
- 4. kishida.co.jp [kishida.co.jp]
- 5. 1311313-80-0|3-(Pyrrolidin-1-yl)oxan-4-amine dihydrochloride|BLD Pharm [bldpharm.com]
- 6. chemicalbook.com [chemicalbook.com]
- 7. tcichemicals.com [tcichemicals.com]
- 8. fishersci.co.uk [fishersci.co.uk]
- 9. echemi.com [echemi.com]
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
